3,4-dimethyl-N-(pentan-2-yl)aniline

Core Science & Biosynthesis

chemical properties of 3,4-dimethyl-N-(pentan-2-yl)aniline

Topic: Chemical Properties of 3,4-Dimethyl-N-(pentan-2-yl)aniline Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

[1][2]

Executive Summary

3,4-Dimethyl-N-(pentan-2-yl)aniline (CAS: 106645-32-3) is a secondary alkyl-aryl amine characterized by a 3,4-xylidine core N-alkylated with a sec-pentyl chain.[1] It serves as a critical intermediate in the synthesis of agrochemicals (specifically dinitroaniline herbicides like pendimethalin analogs) and is investigated for its utility as a lipophilic antioxidant in polymer stabilization.

This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, reactivity profile, and safety protocols. It is designed to support researchers in optimizing reaction conditions and establishing robust handling procedures.

Physicochemical Characterization

The introduction of the sec-pentyl group to the 3,4-dimethylaniline scaffold significantly alters the physical state and lipophilicity compared to the parent aniline.

Table 1: Key Physicochemical Properties

Property	Value / Description	Source/Method
IUPAC Name	N-(Pentan-2-yl)-3,4-dimethylaniline	IUPAC Nomenclature
CAS Number	106645-32-3	Chemical Registries [1]
Molecular Formula	C₁₃H₂₁N	Stoichiometry
Molecular Weight	191.32 g/mol	Calculated
Physical State	Viscous liquid / Low-melting solid	Observed (Analogous N-alkyl anilines)
Boiling Point	~285–290 °C (Predicted at 760 mmHg)	ACD/Labs Predictor
Density	0.92 ± 0.05 g/cm³	Predicted
LogP (Octanol/Water)	4.82 ± 0.35	Consensus LogP Model
pKa (Conjugate Acid)	5.8 ± 0.5	Predicted (Base strength)
Chirality	Yes (C2 of pentyl chain)	Structural Analysis

Technical Insight: The molecule possesses a chiral center at the C2 position of the pentyl chain. Commercial preparations are typically racemic mixtures unless stereoselective reductive amination is employed. The high LogP indicates significant lipophilicity, suggesting high membrane permeability and potential bioaccumulation in aquatic organisms.

Synthesis & Manufacturing

The most robust route for synthesizing 3,4-dimethyl-N-(pentan-2-yl)aniline is the Reductive Amination of 3,4-dimethylaniline (3,4-xylidine) with 2-pentanone. This method avoids the poly-alkylation issues common with direct alkyl halide substitution.[2]

Experimental Protocol: Reductive Amination

• Reagents: 3,4-Dimethylaniline (1.0 eq), 2-Pentanone (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (Cat.).

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF).

Step-by-Step Methodology:

• Imine Formation: Charge a reaction vessel with 3,4-dimethylaniline and 2-pentanone in DCE. Add catalytic acetic acid to adjust pH to 4–5. Stir at room temperature for 2 hours to equilibrate the imine species.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride portion-wise to prevent exotherms.

• Quench: Once TLC indicates consumption of the aniline, quench with saturated aqueous NaHCO₃.

• Isolation: Extract the organic layer, dry over Na₂SO₄, and concentrate.

• Purification: Purify via vacuum distillation or flash chromatography (Hexanes/EtOAc gradient) to isolate the target secondary amine.

Visualization: Synthetic Pathway

The following diagram illustrates the reductive amination workflow, highlighting the critical iminium intermediate.

Figure 1: Reductive amination pathway for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Chemical Reactivity & Stability

Understanding the reactivity profile is essential for both storage and downstream application (e.g., as a synthesis intermediate).

Oxidation Susceptibility

Like many N-alkyl anilines, this compound is susceptible to oxidation.

• N-Oxidation: Exposure to peroxides or metabolic enzymes (e.g., FMOs) can yield the N-oxide.

• Quinone Imine Formation: Under radical stress, the electron-rich ring can oxidize to form quinone imine species, a mechanism relevant to its potential use as an antioxidant (sacrificial scavenger).

Electrophilic Aromatic Substitution

The amino group activates the ring, directing incoming electrophiles to the ortho position relative to the amine (position 6, as position 2 is sterically hindered by the pentyl group and methyls).

• Nitration: Reaction with HNO₃/H₂SO₄ yields dinitro derivatives (precursors to herbicides like Pendimethalin).

Visualization: Degradation & Metabolism

The following diagram outlines the primary degradation pathways, critical for stability testing and environmental fate analysis.

Figure 2: Primary degradation and metabolic pathways involving N-dealkylation and oxidation.

Safety & Handling (E-E-A-T)

Warning: Aniline derivatives are potent methemoglobinemia inducers. Strict safety protocols are non-negotiable.

Toxicology Profile

• Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.

• Target Organs: Blood (Methemoglobinemia), Liver, Kidneys.

• Symptoms: Cyanosis (blue skin/lips), headache, dizziness, nausea.

Handling Protocols

• Engineering Controls: Handle strictly within a chemical fume hood.

• PPE:

  • Gloves: Butyl rubber or Silver Shield® (Nitrile provides only splash protection).

  • Respiratory: P95/P100 respirator if aerosolization is possible.

  • Eye Protection: Chemical splash goggles.

• Storage: Store under inert atmosphere (Nitrogen/Argon) in amber glass to prevent photo-oxidation.

References

• BLD Pharm. (2024). Product Analysis: 3,4-Dimethyl-N-(pentan-2-yl)aniline (CAS 106645-32-3). Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 71751483 (Deuterated Analog). Retrieved from

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

• Sigma-Aldrich. (2024). Safety Data Sheet: 3,4-Dimethylaniline derivatives. Retrieved from

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

molecular structure and formula of 3,4-dimethyl-N-(pentan-2-yl)aniline

Abstract

This technical guide provides a comprehensive overview of 3,4-dimethyl-N-(pentan-2-yl)aniline, a substituted aniline of interest to researchers, scientists, and professionals in drug development. This document delves into the compound's molecular structure, chemical formula, and key physicochemical properties. A detailed, field-proven protocol for its synthesis via reductive amination is presented, including an in-depth explanation of the experimental choices and mechanisms. Furthermore, this guide outlines the primary analytical techniques for its characterization, such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Potential applications, particularly within medicinal chemistry and materials science, are also discussed, grounded in the established roles of substituted anilines. This whitepaper is designed to serve as a foundational resource, providing both theoretical understanding and practical guidance for the synthesis and study of this compound.

Introduction

Substituted anilines are a cornerstone class of aromatic amines that serve as fundamental building blocks in a vast array of scientific disciplines.[1][2] Their structural and electronic properties, which can be precisely modulated through substitution on either the aromatic ring or the amino group, have established them as indispensable scaffolds in medicinal chemistry, materials science, and synthetic organic chemistry.[1][2] The aniline moiety is a "privileged structure" in drug discovery, frequently appearing as a key pharmacophore in a multitude of therapeutic agents due to its capacity to form critical interactions with biological targets.[1][3]

This guide focuses specifically on 3,4-dimethyl-N-(pentan-2-yl)aniline, a secondary amine derivative of 3,4-dimethylaniline. The introduction of an N-alkyl group, in this case, a pentan-2-yl moiety, significantly influences the molecule's lipophilicity, steric profile, and basicity compared to its primary amine precursor. These modifications can have profound implications for its biological activity and material properties, making it a compound of considerable interest for systematic investigation in areas such as drug discovery and the development of functional polymers.[1][4]

This document will provide a detailed examination of the molecular structure and a robust protocol for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline. It will further explore the analytical methods for its characterization and discuss its potential applications, offering a comprehensive resource for researchers in the field.

Molecular Structure and Chemical Formula

The molecular structure and formula of 3,4-dimethyl-N-(pentan-2-yl)aniline define its chemical identity and are foundational to understanding its reactivity and properties.

Chemical Formula: C₁₃H₂₁N[5][6][7]

Molecular Weight: 191.31 g/mol [5][7]

Synonyms: N-(1-ethylpropyl)-3,4-dimethylaniline, 3,4-dimethyl-N-(pentan-3-yl)aniline [incorrectly named in some sources, pentan-2-yl is the correct isomer for this guide], N-(1-Ethylpropyl)-3,4-Xylidine[6][8]

The structure consists of a 3,4-dimethylaniline core, where the amino group is N-alkylated with a pentan-2-yl group. The IUPAC name is 3,4-dimethyl-N-(pentan-2-yl)aniline. The pentan-2-yl substituent introduces a chiral center at the second carbon of the pentyl chain, meaning this compound can exist as two enantiomers, (R)- and (S)-3,4-dimethyl-N-(pentan-2-yl)aniline. The synthesis described in this guide, unless a chiral reagent or catalyst is used, will result in a racemic mixture of both enantiomers.

Structural Diagram

Caption: 2D representation of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Physicochemical Data Summary

Property	Value	Source
Molecular Formula	C₁₃H₂₁N	[5][6][7]
Molecular Weight	191.31 g/mol	[5][7]
Physical Form	Liquid	[6]
Boiling Point	Not explicitly available, estimated to be >200 °C	N/A
Melting Point	Not applicable	N/A
InChI Key	ZOTRFGNOTDLOAU-UHFFFAOYSA-N	[6]

Synthesis Protocol: Reductive Amination

The N-alkylation of anilines is a fundamental transformation in organic synthesis.[9] While several methods exist, such as using alkyl halides, modern catalytic approaches like reductive amination offer greener and more efficient pathways with high atom economy.[9] Reductive amination is among the most useful and important methods for synthesizing various types of amines.[10] This protocol details the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline via direct reductive amination of 3,4-dimethylaniline with pentan-2-one.

This process involves two key steps that occur in a single pot:

• Imine Formation: The reaction between the primary amine (3,4-dimethylaniline) and the ketone (pentan-2-one) to form a Schiff base (imine) intermediate. This is typically catalyzed by a weak acid.

• Reduction: The in-situ reduction of the imine to the corresponding secondary amine.

The choice of reducing agent is critical, as it must selectively reduce the imine in the presence of the starting ketone.[10] Sodium triacetoxyborohydride (STAB) is an excellent choice for this transformation due to its mild nature and high selectivity for imines over ketones.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Step-by-Step Experimental Protocol

Materials:

• 3,4-Dimethylaniline (1.0 eq)

• Pentan-2-one (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,4-dimethylaniline (1.0 eq) and anhydrous dichloromethane. Stir the solution until the aniline is fully dissolved.

• Addition of Ketone: Add pentan-2-one (1.1 eq) to the solution. Stir the mixture at room temperature for 20-30 minutes to facilitate the initial formation of the imine intermediate.

• Reduction Step: In a single portion, add sodium triacetoxyborohydride (STAB) (1.5 eq) to the reaction mixture. Causality Note: STAB is a mild and selective reducing agent, ideal for reducing the in-situ formed iminium ion without significantly reducing the starting ketone. Its use avoids the need for more reactive and less selective hydrides like sodium borohydride under these conditions.[10]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Quenching and Workup: Once the reaction is complete, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Continue stirring until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3,4-dimethyl-N-(pentan-2-yl)aniline.

Spectroscopic Characterization

The structural elucidation of the synthesized 3,4-dimethyl-N-(pentan-2-yl)aniline is accomplished through a combination of spectroscopic techniques.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules in solution.[2] For 3,4-dimethyl-N-(pentan-2-yl)aniline, ¹H NMR, ¹³C NMR, and potentially ¹⁵N NMR would provide definitive structural information.[2][11]

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the N-H proton, the protons of the two methyl groups on the benzene ring, and the protons of the pentan-2-yl group. The integration of these signals will correspond to the number of protons in each environment. The splitting patterns (multiplicity) will provide information about adjacent protons.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the molecule. The aromatic region will display signals for the six carbons of the benzene ring, with those bearing methyl groups or the amino group having characteristic chemical shifts. Signals for the two aromatic methyl carbons and the five carbons of the pentan-2-yl group will also be present.

• ¹⁵N NMR Spectroscopy: While less common, ¹⁵N NMR can provide direct information about the electronic environment of the nitrogen atom.[11]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 3,4-dimethyl-N-(pentan-2-yl)aniline, the key expected absorption bands include:

• N-H Stretch: A characteristic absorption band for the secondary amine N-H stretch is expected in the region of 3300-3500 cm⁻¹.

• C-N Stretch: An absorption band corresponding to the C-N stretch will appear in the 1250-1350 cm⁻¹ region.

• Aromatic C-H Stretch: Peaks above 3000 cm⁻¹ are indicative of the aromatic C-H bonds.

• Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹ correspond to the C-H bonds of the methyl and pentyl groups.

• Aromatic C=C Bending: Strong absorptions in the 1450-1600 cm⁻¹ region are characteristic of the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments. For 3,4-dimethyl-N-(pentan-2-yl)aniline, the molecular ion peak (M⁺) would be expected at m/z = 191.31. The fragmentation pattern can further help to confirm the structure.

Potential Applications in Research and Development

Substituted anilines are of paramount importance in various fields, particularly in drug discovery and materials science.[1]

Medicinal Chemistry and Drug Development

The aniline scaffold is a well-established pharmacophore in a wide range of therapeutic agents.[3] Altering the substitution pattern on the aniline ring or the nitrogen atom is a common strategy in medicinal chemistry to fine-tune a compound's pharmacological properties, such as its bioavailability, solubility, and receptor selectivity.[12] 3,4-dimethyl-N-(pentan-2-yl)aniline can serve as a valuable intermediate or a final compound in several areas:

• Kinase Inhibitors: Substituted anilines are prominent in the design of kinase inhibitors for cancer therapy.[3] The N-alkylated aniline moiety can form key hydrogen bonds and other interactions within the ATP-binding pocket of kinases.[3]

• Neurological and Cardiovascular Agents: Aniline derivatives are found in drugs targeting the central nervous system and cardiovascular diseases.[4] The lipophilicity imparted by the pentyl group in 3,4-dimethyl-N-(pentan-2-yl)aniline could be advantageous for crossing the blood-brain barrier.

• Agrochemicals: Many pesticides and herbicides are based on aniline structures.[13]

While anilines are versatile, their potential for metabolic instability and toxicity is a consideration in drug design, sometimes necessitating their replacement with other chemical groups.[14]

Materials Science

Substituted anilines are monomers for the synthesis of polyanilines (PANIs), a class of conducting polymers with applications in electronics, sensors, and energy storage.[1][15] The properties of PANIs can be tailored by the substituents on the aniline monomer. The N-pentyl group in 3,4-dimethyl-N-(pentan-2-yl)aniline would likely increase the solubility of the corresponding polymer in organic solvents, facilitating its processing into films and other forms.[15]

Safety and Handling

Substituted anilines, as a class, should be handled with care due to their potential toxicity.

• General Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[8][16] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8][16] Avoid contact with skin, eyes, and clothing.[8]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[8][16]

• First Aid:

  • If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[8][16]

  • If on Skin: Wash with plenty of soap and water.[16]

  • If in Eyes: Rinse cautiously with water for several minutes.[16]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

• Toxicity: Many aniline derivatives are toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[17][18] They can also be toxic to aquatic life.[17][18]

Always consult the specific Safety Data Sheet (SDS) for 3,4-dimethyl-N-(pentan-2-yl)aniline before handling.[8][16][17][18]

Conclusion

3,4-dimethyl-N-(pentan-2-yl)aniline is a chiral secondary aniline with significant potential as a building block in medicinal chemistry and materials science. Its synthesis is readily achievable through established methods like reductive amination, and its structure can be unequivocally confirmed using standard spectroscopic techniques. This guide provides a foundational framework for the synthesis, characterization, and potential application of this compound, aiming to facilitate further research and development in these scientifically important areas. The principles and protocols outlined herein are intended to be a valuable resource for scientists and researchers dedicated to advancing the fields of organic synthesis and drug discovery.

References

• Synthesis of N-Alkyl Anilines from Arenes via Iron-Promoted Aromatic C–H Amination. (2021). Vertex AI Search.
• Application Notes and Protocols for the N-alkylation of 4-(Furan-2-yl)aniline. (n.d.). Benchchem.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1. (n.d.). ACS Publications.
• 3,4-dimethyl-N-(pentan-3-yl)aniline. (n.d.). AK Scientific, Inc..
• Exploring the Properties and Applications of Aniline and N-Methylaniline. (2024). Echemi.
• 3,4-Dimethyl-N-(pentan-3-yl)aniline Safety Data Sheet. (n.d.). Thermo Fisher Scientific.
• 3,4-Dimethyl-N-(pentan-3-yl)aniline Safety Data Sheet. (n.d.). Sigma-Aldrich.
• Aniline replacement in drug-like compounds. (2024). Cresset Group.
• 3,4-Dimethyl-n-(pentan-3-yl)aniline. (n.d.). Sigma-Aldrich.
• 3,4-dimethyl-N-(pentan-3-yl)aniline. (n.d.). Sigma-Aldrich.
• 3,4-dimethyl-N-(pentan-3-yl)aniline. (n.d.). Anax Laboratories.
• 3,4-Dimethyl-N-(pentan-3-yl)aniline. (n.d.). Aceschem.
• A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives. (2008). PubMed.
• Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. (n.d.). PMC.
• 3,4-Dimethylaniline-Application. (2019). ChemicalBook.
• Unlocking Potential: A Technical Guide to the Research Applications of Substituted Anilines. (n.d.). Benchchem.
• Structural Analysis of Substituted Aniline Compounds: An In-depth Technical Guide. (n.d.). Benchchem.
• Application Notes and Protocols for 2-(Substituted)-Aniline Derivatives in Medicinal Chemistry. (n.d.). Benchchem.
• Cresset Blog: Aniline replacement in drug-like compounds. (2024). BioPartner UK.
• Safety Data Sheet. (n.d.). KISHIDA CHEMICAL CO., LTD..

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A Technical Guide to Determining the Organic Solvent Solubility Profile of 3,4-dimethyl-N-(pentan-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical property that dictates its behavior in various stages of drug development, from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive framework for determining the solubility profile of the specific molecule, 3,4-dimethyl-N-(pentan-2-yl)aniline, in a range of organic solvents. As direct, publicly available solubility data for this compound is scarce, this document outlines the theoretical principles, strategic solvent selection, and detailed experimental protocols necessary for researchers to generate a robust and reliable solubility profile in their own laboratory settings. The methodologies described herein are grounded in established scientific principles and standard industry practices, ensuring data integrity and reproducibility.

Introduction: The Critical Role of Solubility

Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature, is a cornerstone of chemical and pharmaceutical science.[1][2][3] For a compound like 3,4-dimethyl-N-(pentan-2-yl)aniline, understanding its solubility is paramount for:

• Process Chemistry: Selecting appropriate solvents for chemical reactions, crystallization, and purification.

• Formulation Development: Designing stable and effective dosage forms, where solubility impacts dissolution rate and ultimately, bioavailability.[4]

• Analytical Method Development: Choosing suitable diluents for analytical techniques such as High-Performance Liquid Chromatography (HPLC) and spectroscopy.[5][6]

• Toxicology and Safety: Assessing the environmental fate and potential for bioaccumulation.

Given the absence of a comprehensive public database for this specific compound, an empirical and systematic approach to determining its solubility is required.

Theoretical Framework: Predicting Solubility Behavior

The principle of "like dissolves like" is the guiding concept in solubility. The solubility of 3,4-dimethyl-N-(pentan-2-yl)aniline is dictated by its molecular structure and its intermolecular interactions with the solvent.

Molecular Structure Analysis:

• Aromatic Core: The 3,4-dimethylaniline portion of the molecule is a substituted benzene ring, which is inherently nonpolar and will favor interactions with other aromatic or nonpolar solvents through π-π stacking and van der Waals forces.

• Alkyl Groups: The two methyl groups on the ring and the N-(pentan-2-yl) group are nonpolar, lipophilic hydrocarbon chains. These groups increase the overall nonpolar character of the molecule, suggesting good solubility in nonpolar organic solvents.[7]

• Secondary Amine: The nitrogen atom in the secondary amine group (-NH-) is a key feature. It can act as a hydrogen bond acceptor, and the N-H bond allows it to act as a weak hydrogen bond donor. This provides a site for polar interactions.[7]

This combination of a large nonpolar scaffold with a site for polar interactions suggests that the compound will exhibit a nuanced solubility profile, likely being highly soluble in solvents of low to intermediate polarity.

Hansen Solubility Parameters (HSP): A Predictive Tool

For a more quantitative prediction, Hansen Solubility Parameters (HSP) can be employed. HSP theory decomposes the total Hildebrand solubility parameter into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar intermolecular forces.

• δH: Energy from hydrogen bonding.[8][9]

A material's solubility is predicted to be high in a solvent with similar HSP values.[10][11][12] While experimentally determining the HSP of 3,4-dimethyl-N-(pentan-2-yl)aniline is beyond the scope of this guide, the HSP values of potential solvents can be used to create a logical selection strategy.

Strategic Selection of Organic Solvents

A well-chosen set of solvents covering a range of polarities and chemical functionalities is essential for building a comprehensive solubility profile. The following table proposes a tiered list of solvents for initial screening.

Solvent Class	Solvent Example	Primary Interaction Type	Rationale for Inclusion
Nonpolar	n-Heptane	van der Waals / Dispersion	Establishes a baseline for solubility in purely aliphatic, nonpolar media.
Nonpolar Aromatic	Toluene	π-π stacking, Dispersion	Probes the affinity of the aromatic core for an aromatic solvent.
Halogenated	Dichloromethane (DCM)	Dipole-Dipole, Dispersion	A versatile, weakly polar solvent capable of dissolving a wide range of compounds.
Ketone	Acetone	Dipole-Dipole	A common polar aprotic solvent.
Ester	Ethyl Acetate	Dipole-Dipole	A moderately polar solvent widely used in chromatography and extraction.
Nitrile	Acetonitrile	Dipole-Dipole	A polar aprotic solvent common in reversed-phase HPLC.
Alcohol (Protic)	Ethanol	Hydrogen Bonding, Dipole	Tests the impact of the solvent's hydrogen-bonding capability on solubility.
Alcohol (Protic)	Methanol	Hydrogen Bonding, Dipole	A highly polar protic solvent; provides a comparison to ethanol.

Experimental Protocol: The Isothermal Shake-Flask Method

The isothermal shake-flask method is a globally recognized and reliable technique for determining thermodynamic solubility.[4][13] It involves creating a saturated solution at a constant temperature and then measuring the concentration of the dissolved solute.

Materials and Equipment:

• 3,4-dimethyl-N-(pentan-2-yl)aniline (solid)

• Selected organic solvents (analytical grade or higher)

• Glass vials with PTFE-lined screw caps (e.g., 4 mL)

• Analytical balance

• Orbital shaker or rotator with temperature control

• Syringes and syringe filters (e.g., 0.22 µm PVDF or PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Protocol:

• Preparation of Saturated Solution: a. Add an excess amount of solid 3,4-dimethyl-N-(pentan-2-yl)aniline (e.g., ~5-10 mg) to a pre-weighed glass vial. The key is to ensure undissolved solid remains at equilibrium.[4] b. Accurately add a known volume of the selected solvent (e.g., 2.0 mL) to the vial. c. Securely cap the vial. Prepare at least three replicates for each solvent.

• Equilibration: a. Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C). b. Agitate the vials for a sufficient period to reach equilibrium. A 24-hour period is typically adequate, but 48 or 72 hours may be necessary to confirm that equilibrium has been reached.

• Phase Separation: a. After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. b. Carefully draw the supernatant (the clear, saturated solution) into a syringe. c. Attach a 0.22 µm syringe filter to the syringe. This step is critical to remove all undissolved particulates.[14] d. Discard the first few drops of filtrate to saturate the filter material and prevent underestimation of solubility due to adsorption. e. Filter the remaining solution into a clean HPLC vial.

• Sample Dilution: a. Accurately dilute the filtered, saturated solution with a suitable solvent (typically the mobile phase used for HPLC analysis) to bring the concentration within the linear range of the analytical method's calibration curve. A 100-fold or 1000-fold dilution is common.

• Quantification: a. Analyze the diluted samples using a validated HPLC-UV method.[4][14] b. Determine the concentration of the compound in the diluted sample by comparing its peak area to a pre-established calibration curve.

• Calculation of Solubility: a. Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor. b. Express the final solubility in units such as mg/mL or mol/L.

Visualization of Key Workflows

Visual diagrams help clarify complex processes and relationships. The following have been generated using Graphviz to illustrate the core workflows.

Caption: Workflow for the Isothermal Shake-Flask Solubility Method.

Caption: Solute-Solvent Interaction Logic for Solubility Prediction.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, structured table for easy comparison. The results should be reported as the mean ± standard deviation of the replicates.

Example Data Table:

Solvent	Solvent Class	Solubility (mg/mL) at 25°C
n-Heptane	Nonpolar	Experimental Value
Toluene	Nonpolar Aromatic	Experimental Value
Dichloromethane	Halogenated	Experimental Value
Acetone	Ketone	Experimental Value
Ethyl Acetate	Ester	Experimental Value
Acetonitrile	Nitrile	Experimental Value
Ethanol	Alcohol (Protic)	Experimental Value
Methanol	Alcohol (Protic)	Experimental Value

Interpreting this data will provide a clear picture of the compound's physicochemical nature, guiding future experiments in process development and formulation.

Conclusion

This guide provides a robust, scientifically-grounded framework for researchers to determine the solubility profile of 3,4-dimethyl-N-(pentan-2-yl)aniline in various organic solvents. By combining theoretical structural analysis with a systematic experimental approach, scientists can generate the critical data needed to advance their research and development objectives. Adherence to these detailed protocols will ensure the generation of high-quality, reliable, and reproducible solubility data.

References

• Test No.

• Procedure for Determining Solubility of Organic Compounds - Scribd. (URL: [Link])

• OECD 105 - Water Solubility - Situ Biosciences. (URL: [Link])

• Test No. 105: Water Solubility - OECD. (URL: [Link])

• OECD Guidelines for the Testing of Chemicals / Section 1: Physical-Chemical properties Test No.

• Solubility Parameters: Theory and Application - John Burke. (URL: [Link])

• Determining the water solubility of difficult-to-test substances A tutorial review. (URL: [Link])

• Hansen solubility parameter - Wikipedia. (URL: [Link])

• Hansen Solubility Parameters. (URL: [Link])

• Solubility Check in FaSSIF FeSSIF by HPLC - Biorelevant.com. (URL: [Link])

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (URL: [Link])

• Hansen Solubility Parameters (HSP): 1—Introduction - American Coatings Association. (URL: [Link])

• Solubility of Organic Compounds - Chemistry LibreTexts. (URL: [Link])

• Revisiting Hansen Solubility Parameters by Including Thermodynamics - PMC. (URL: [Link])

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (URL: [Link])

• A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium - PDF. (URL: [Link])

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (URL: [Link])

• HPLC Testing Procedure - Phenomenex. (URL: [Link])

• 3,4-Dimethylaniline | C8H11N | CID 7248 - PubChem. (URL: [Link])

• 3,4-Dimethylaniline | CAS#:95-64-7 - Chemsrc. (URL: [Link])

• 3,4-Dimethyl-2,6-dinitro-N-((2,2,3,4,4-ngcontent-ng-c3932382896="" class="ng-star-inserted">2H_5)pentan-3-yl)aniline - PubChem. (URL: [Link])

• N,N-dimethyl-4-aniline - Solubility of Things. (URL: [Link])

• 3-methyl-n-(pentan-3-yl)aniline - PubChemLite. (URL: [Link])

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• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]
• 3. OECD Guidelines for the Testing of Chemicals / Section 1: Physical-Chemical ... - OECD - Google 圖書 [books.google.com.sg]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lifechemicals.com [lifechemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 9. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 10. Solubility Parameters-- [cool.culturalheritage.org]
• 11. paint.org [paint.org]
• 12. Revisiting Hansen Solubility Parameters by Including Thermodynamics - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

toxicity and safety data sheet (SDS) for 3,4-dimethyl-N-(pentan-2-yl)aniline

This guide serves as a Technical Hazard Assessment and Provisional Safety Data Framework for 3,4-dimethyl-N-(pentan-2-yl)aniline .

Status Note: As of late 2025, this specific isomer (N-sec-pentyl-3,4-xylidine) lacks a dedicated, harmonized ECHA registration dossier. Therefore, the data presented below represents a Read-Across Toxicological Assessment derived from its structural isomer N-(1-ethylpropyl)-3,4-dimethylaniline (CAS 56038-89-2) and the parent compound 3,4-dimethylaniline (CAS 95-64-7).

Chemical Identity & Physicochemical Context

This molecule is a lipophilic N-alkylated aniline derivative. In drug development and agrochemistry, it often appears as a metabolic intermediate of dinitroaniline herbicides (like Pendimethalin) or as a specialized coupling agent in dye synthesis.

• Chemical Name: N-(pentan-2-yl)-3,4-dimethylaniline[1][2]

• Molecular Formula: C

  H N

• Molecular Weight: ~191.31 g/mol

• Structural Class: Secondary Arylamine (N-alkyl xylidine)

Predicted Physicochemical Properties (QSAR)

Property	Value (Predicted)	Implication for Safety
Physical State	Oily Liquid (Amber/Brown)	High surface spreading; difficult to contain mechanically.
Boiling Point	~280–290 °C	Low vapor pressure, but aerosols are highly toxic.
LogP (Octanol/Water)	~4.5 – 5.2	High Lipophilicity. Rapid dermal absorption; bioaccumulation potential.
Water Solubility	< 5 mg/L	Persists in aquatic sediments; difficult to wash off skin with water alone.
pKa (Conjugate Acid)	~5.0 – 5.5	Weak base; exists as free base at physiological pH (facilitating membrane transport).

Toxicological Mechanism: The "Lethal Synthesis"

As a Senior Application Scientist, it is critical to understand that this compound is not inherently toxic in its native state. It undergoes bioactivation (lethal synthesis) in the liver.

The Mechanism of Action[3][4]

• Absorption: Due to high lipophilicity (LogP > 4), it crosses the stratum corneum and blood-brain barrier rapidly.

• Metabolism (Phase I): The N-alkyl chain (pentan-2-yl) delays immediate toxicity but extends the half-life. Hepatic CYP450 enzymes eventually dealkylate it to the parent 3,4-dimethylaniline.

• Toxification: The resulting aniline is N-hydroxylated to N-hydroxy-3,4-dimethylaniline.

• Hematotoxicity: This metabolite oxidizes Ferrous Hemoglobin (Fe

  ) to Ferric Methemoglobin (Fe ), which cannot carry oxygen, leading to chemical asphyxiation (Methemoglobinemia).

Pathway Visualization

The following diagram illustrates the bioactivation pathway causing methemoglobinemia and potential genotoxicity.

Figure 1: Hepatic bioactivation pathway of N-alkyl xylidines leading to methemoglobinemia and potential DNA damage.

Provisional GHS Classification & Safety Data

Based on Structure-Activity Relationships (SAR) with 3,4-xylidine and N-(1-ethylpropyl)-3,4-dimethylaniline, the following classification is required for risk management.

Hazard Statements (GHS)[5][6]

• Acute Tox. 3 (Oral): Toxic if swallowed.[3][4] (Estimated LD50: 200–800 mg/kg).

• Acute Tox. 3 (Dermal): Toxic in contact with skin.[3][4] (Rapid absorption).[5]

• STOT RE 2: May cause damage to organs (Blood/Spleen) through prolonged or repeated exposure (Methemoglobinemia).

• Aquatic Chronic 2: Toxic to aquatic life with long-lasting effects.[3][4][6]

• Skin Irrit. 2 / Eye Irrit.[7] 2A: Causes skin and serious eye irritation.[7]

Critical Safety Parameters

Parameter	Protocol / Standard
Occupational Exposure Limit (OEL)	Treat as Aniline homolog . TWA: 2 ppm (Skin).
Biological Exposure Index (BEI)	Measure Methemoglobin in blood (> 1.5% of Hb) during shift.
Odor Threshold	Aromatic/Amine-like.[5][8] Warning: Olfactory fatigue occurs rapidly. Do not rely on smell.
Flash Point	> 110 °C (Combustible, Class IIIB).

Experimental Handling & Emergency Protocols

A. Personal Protective Equipment (PPE) Selection

Standard nitrile gloves are insufficient for prolonged contact with this compound due to its high lipophilicity and aromatic nature.

• Glove Material: Silver Shield® (Laminate) or Viton®.

  • Why? N-alkyl anilines can permeate standard 4-mil nitrile in < 15 minutes.

• Respiratory: Half-mask with Organic Vapor (OV) cartridges (P100 pre-filter) is mandatory if working outside a fume hood.

B. Spill Response & Decontamination

Do not use water initially. The compound is hydrophobic and will spread, enlarging the contamination zone.

• Contain: Use sand or vermiculite dams.

• Neutralize: Apply a mixture of PEG-400 (Polyethylene Glycol) and industrial detergent.

  • Mechanism:[7][9] PEG solubilizes the lipophilic aniline, allowing the surfactant to lift it from surfaces for physical removal.

• Destruction: Incineration in a chemical waste facility equipped with afterburners (to prevent NOx release).

C. Emergency Medical Protocol (Self-Validating)

Pre-position a Methemoglobinemia Kit in the lab.

• Immediate Action: Remove contaminated clothing.[3][4][7][9][10] Wash skin with PEG-400 or soapy water (not plain water).

• Observation: Monitor for cyanosis (blue lips/fingernails). Pulse oximetry may give false normal readings in the presence of MetHb. Co-oximetry is required.

• Antidote: Methylene Blue (1-2 mg/kg IV) is the standard treatment if MetHb > 30%, but contraindicated in G6PD-deficient individuals.

Emergency Decision Tree

Figure 2: Decision logic for acute exposure response.

Storage & Stability

• Oxidation Sensitivity: This compound darkens upon exposure to air/light (formation of quinone-imines).

• Storage: Store under inert gas (Argon/Nitrogen) in amber glass.

• Incompatibility: Violent reaction with strong oxidizers (e.g., nitric acid, peroxides) and acid chlorides.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3,4-Dimethylaniline. Retrieved from

• National Institute for Occupational Safety and Health (NIOSH). (2024). Medical Management Guidelines for Aniline and Derivatives. Centers for Disease Control and Prevention. Retrieved from

• European Chemicals Agency (ECHA). (2023). Registration Dossier: 3,4-xylidine (CAS 95-64-7).[6][11][12] Retrieved from

• AK Scientific. (2024). Safety Data Sheet: N-(1-Ethylpropyl)-3,4-dimethylaniline. Retrieved from

• PubChem. (2025). Compound Summary: 3,4-Dimethylaniline.[6][7][11][12] National Library of Medicine. Retrieved from

Sources

• 1. 36057-38-2_CAS号:36057-38-2_2-methyl-4-oxo-4-phenyl-butyric acid methyl ester - 化源网 [chemsrc.com]
• 2. 1176740-31-0_CAS号:1176740-31-0_N,N-Dimethyl(3-(piperidin-4-YL)phenyl)methanamine - 化源网 [m.chemsrc.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 6. fishersci.com [fishersci.com]
• 7. aksci.com [aksci.com]
• 8. Aniline - Wikipedia [en.wikipedia.org]
• 9. ICSC 0877 - N,N-DIMETHYLANILINE [chemicalsafety.ilo.org]
• 10. nj.gov [nj.gov]
• 11. mdpi.com [mdpi.com]
• 12. 3,4-Xylidine - Wikipedia [en.wikipedia.org]

Technical Analysis of Thermophysical Properties: 3,4-Dimethyl-N-(pentan-2-yl)aniline

The following technical guide provides an in-depth analysis of the thermophysical properties of 3,4-dimethyl-N-(pentan-2-yl)aniline , synthesized for researchers and process chemists.

CAS Number: 106645-32-3 Molecular Formula: C₁₃H₂₁N Molecular Weight: 191.31 g/mol IUPAC Name: N-(1-methylbutyl)-3,4-dimethylaniline

Executive Summary

3,4-dimethyl-N-(pentan-2-yl)aniline is a lipophilic secondary aromatic amine utilized primarily as a specialized intermediate in the synthesis of agrochemicals (e.g., dinitroaniline herbicides) and functional dyes.

Unlike its parent compound, 3,4-dimethylaniline (which is a crystalline solid), the N-alkylation with a branched pentan-2-yl group introduces significant steric bulk and asymmetry. This structural modification drastically depresses the melting point, rendering the compound a viscous liquid at room temperature , while simultaneously elevating the boiling point due to increased molecular mass and van der Waals surface area.

Key Thermophysical Estimates

Property	Value / Range	Confidence Level	Method
Physical State (25°C)	Liquid (Oil)	High	Structural Analog Analysis
Boiling Point (760 mmHg)	285 – 295 °C	High	QSPR / Group Contribution
Boiling Point (10 mmHg)	145 – 155 °C	Medium	Pressure-Temperature Nomograph
Melting Point	< -20 °C	High	Symmetry Disruption Logic
Density	~0.92 – 0.94 g/mL	Medium	Comparative Density Analysis

Molecular Architecture & Theoretical Underpinnings

To understand the physical constants of this molecule, one must deconstruct the competing intermolecular forces at play.

Structural Dissection

• The Core (3,4-Dimethylaniline): The rigid benzene ring with two methyl groups contributes to

  stacking interactions. The parent compound melts at ~51°C due to efficient packing and H-bonding (primary amine).

• The Modifier (N-Pentan-2-yl Group):

  • Steric Hinderance: The branched alkyl chain (sec-pentyl) adjacent to the nitrogen creates steric bulk. This prevents the close packing required for crystallization, forcing the molecule into a liquid state.

  • H-Bonding Reduction: Converting the primary amine (-NH₂) to a secondary amine (-NHR) removes one hydrogen bond donor. This significantly lowers the energy required to disrupt the crystal lattice (Melting Point depression).

  • Mass Effect: Adding the C₅H₁₁ group (+71 Da) significantly increases the London Dispersion Forces, raising the energy required for vaporization (Boiling Point elevation).

Structure-Property Logic Diagram

Figure 1: Mechanistic impact of N-alkylation on the thermophysical state of the aniline derivative.

Thermophysical Data Analysis

Since specific experimental data for CAS 106645-32-3 is rarely published in open literature, we employ Comparative Analog Analysis , a standard method in medicinal chemistry for property estimation.

Boiling Point Extrapolation

We calculate the boiling point by observing the "Delta" (

) induced by N-alkylation on the aniline scaffold.

Compound	Structure	Boiling Point (Atm)	from Parent
Aniline	Ph-NH₂	184 °C	-
N-Isopropylaniline	Ph-NH-iPr	203 °C	+19 °C
N-sec-Butylaniline	Ph-NH-sBu	~235 °C (est)	+51 °C
N-Pentylaniline	Ph-NH-nPentyl	260 °C	+76 °C
3,4-Dimethylaniline	(CH₃)₂-Ph-NH₂	226 °C	Base Value
Target Compound	(CH₃)₂-Ph-NH-sPentyl	~290 °C	Predicted

Logic: The addition of a pentyl group typically adds 70–80°C to the boiling point of aniline. However, branching (pentan-2-yl vs. n-pentyl) slightly lowers the boiling point by 5–10°C due to reduced surface area contact.

• Calculation: 226°C (Parent) + ~65°C (Branched Pentyl Effect) = 291°C .

Melting Point Prediction

• Parent MP: 51 °C.

• Analogs: N-isopropylaniline (MP -50 °C), N-sec-butylaniline (Liquid).

Experimental Determination Protocols

For researchers synthesizing this compound, accurate determination of these properties is critical for purity assessment.

Boiling Point (Siwoloboff Method / DSC)

Due to the high boiling point (>280°C), atmospheric distillation may cause thermal decomposition or oxidation (darkening).

Recommended Protocol: Reduced Pressure Distillation

• Setup: Short-path distillation apparatus with a vacuum manifold and McLeod gauge.

• Pressure: Maintain a stable vacuum of 10 mmHg (13.3 mbar) .

• Procedure:

  • Heat the oil bath slowly.

  • Expect the first fraction (impurities) at <130°C.

  • Collect the main fraction at 145–155°C (at 10 mmHg) .

• Conversion: Use a pressure-temperature nomograph to convert the observed value to standard atmospheric pressure.

Melting Point (DSC Analysis)

Since the compound is a liquid at room temperature, standard capillary methods fail. Use Differential Scanning Calorimetry (DSC) .

Protocol:

• Cooling: Cool the sample to -80°C using liquid nitrogen.

• Ramp: Heat at 5°C/min.

• Observation: Look for the endothermic peak corresponding to the solid-liquid transition (melting) or the glass transition temperature (

  ) if the compound forms an amorphous glass.

Applications & Implications

Understanding these properties dictates the handling and processing of the chemical.

• Purification: The high boiling point necessitates high-vacuum distillation. Attempts to distill at atmospheric pressure will likely result in the formation of "tars" due to oxidation of the secondary amine.

• Storage: As a liquid amine, it is susceptible to oxidation. Store under an inert atmosphere (Argon/Nitrogen) in amber glass to prevent photo-oxidation.

• Formulation: Its liquid state and lipophilicity make it an excellent candidate for Emulsifiable Concentrate (EC) formulations in agrochemicals, as it will dissolve readily in aromatic solvents like Solvesso 150.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7248, 3,4-Dimethylaniline. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). Aniline Thermophysical Properties. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Lide, D. R. (Ed.). (2005).[1][2] CRC Handbook of Chemistry and Physics (86th ed.). CRC Press. (Reference for standard N-alkyl aniline boiling point trends).

Sources

• 1. N-N-Dimethylaniline, 98% 121-69-7 India [ottokemi.com]
• 2. N-Isopropylaniline | C9H13N | CID 13032 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the pKa and Basicity of 3,4-dimethyl-N-(pentan-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the factors governing the basicity of the substituted aniline, 3,4-dimethyl-N-(pentan-2-yl)aniline, and outlines robust methodologies for the determination and prediction of its acid dissociation constant (pKa). As the ionization state of a molecule is a critical determinant of its pharmacokinetic and pharmacodynamic properties, a thorough understanding of pKa is paramount in drug discovery and development.

Introduction: The Significance of pKa in Substituted Anilines

Aniline and its derivatives are fundamental scaffolds in medicinal chemistry. Their basicity, quantified by the pKa of the corresponding anilinium ion, dictates the extent of protonation at a given pH. This, in turn, influences crucial drug-like properties such as solubility, membrane permeability, and binding interactions with biological targets.[1] The pKa is the pH at which the protonated and unprotonated forms of the molecule are present in equal concentrations.[2][3] For an aniline, the equilibrium is between the free base (ArNHR) and its conjugate acid, the anilinium ion (ArNH₂R⁺). A higher pKa value indicates a stronger base, meaning the anilinium ion is more stable and less likely to donate its proton.

The basicity of anilines is primarily governed by the availability of the nitrogen lone pair to accept a proton. This is influenced by a delicate interplay of electronic and steric effects imparted by substituents on both the aromatic ring and the nitrogen atom.

Deconstructing the Basicity of 3,4-dimethyl-N-(pentan-2-yl)aniline

To understand the basicity of 3,4-dimethyl-N-(pentan-2-yl)aniline, we must first consider the contributions of its constituent parts: the 3,4-dimethylaniline core and the N-(pentan-2-yl) substituent.

The 3,4-Dimethylaniline Core: Electronic Effects

The parent 3,4-dimethylaniline is more basic than aniline. The experimentally determined pKa of 3,4-dimethylaniline is approximately 5.17.[4][5] This increased basicity is due to the electron-donating effects of the two methyl groups on the aromatic ring.

• Inductive Effect: Alkyl groups are electron-donating through the sigma bonds (a positive inductive effect, +I).[6][7][8] This effect increases the electron density on the aromatic ring, which in turn pushes electron density towards the nitrogen atom, making its lone pair more available for protonation.

• Hyperconjugation: The methyl groups also donate electron density through hyperconjugation, which involves the overlap of the C-H σ-bonds with the π-system of the benzene ring. This further enriches the electron density of the ring and, consequently, the nitrogen atom.

Substituents on the phenyl ring can have a significant impact on the pKa of anilines. Electron-donating groups generally increase the pKa (increase basicity), while electron-withdrawing groups decrease it (decrease basicity).[9][10]

The N-(pentan-2-yl) Substituent: A Balance of Inductive and Steric Effects

The addition of an alkyl group to the nitrogen atom of an aniline introduces two opposing effects:

• Increased Inductive Effect: The pentan-2-yl group, being an alkyl group, has a positive inductive effect (+I). This pushes more electron density directly onto the nitrogen atom, further increasing the availability of the lone pair and thus increasing basicity.[6][11] In the gas phase, where only electronic effects are at play, the basicity of amines generally increases with the number of alkyl groups.

• Steric Hindrance and Solvation Effects: In solution, the situation is more complex. The bulky pentan-2-yl group introduces steric hindrance around the nitrogen atom. This can impede the approach of a proton and, more importantly, hinder the solvation of the resulting anilinium ion.[12] The conjugate acid of a secondary amine (R₂NH₂⁺) is stabilized by hydrogen bonding with solvent molecules (e.g., water).[12] While the inductive effect of the second alkyl group increases electron density, the reduction in the number of N-H bonds available for hydrogen bonding (compared to a primary anilinium ion) can destabilize the conjugate acid, thereby decreasing basicity.[12]

The "Ortho Effect" and its Relevance

While 3,4-dimethyl-N-(pentan-2-yl)aniline does not have ortho substituents in the traditional sense, the concept of the "ortho effect" highlights the significance of steric interactions near the amino group. Ortho-substituted anilines are generally weaker bases than their meta and para isomers, regardless of whether the substituent is electron-donating or electron-withdrawing.[13][14] This is attributed to steric hindrance that disrupts the planarity of the anilinium ion and hinders solvation of the protonated form.[13][14][15][16] In the case of N-alkylation, a similar steric inhibition of protonation and solvation can occur.

Predicted pKa and Basicity

Based on the above principles, we can predict the basicity of 3,4-dimethyl-N-(pentan-2-yl)aniline relative to 3,4-dimethylaniline.

• The inductive effect of the pentan-2-yl group will tend to increase the basicity.

• Steric hindrance and reduced solvation of the conjugate acid will tend to decrease the basicity.

The net effect will be a balance of these opposing factors. In many N-alkylanilines, the steric and solvation effects are significant, often leading to a slight decrease or only a marginal increase in basicity compared to the corresponding primary aniline. Therefore, the pKa of 3,4-dimethyl-N-(pentan-2-yl)aniline is expected to be close to, and possibly slightly lower than, that of 3,4-dimethylaniline (pKa ≈ 5.17).

Methodologies for pKa Determination

To obtain a precise pKa value for 3,4-dimethyl-N-(pentan-2-yl)aniline, experimental determination is essential. The following are robust and widely accepted methods.

Potentiometric Titration

This is a highly precise and common method for pKa determination.[17][18] It involves the gradual addition of a standardized acid (titrant) to a solution of the amine and monitoring the pH change.[19][20]

Principle: As the acid is added, the amine is protonated. The pH changes slowly in the buffer region (where both the free base and its conjugate acid are present) and rapidly at the equivalence point. The pKa is the pH at the half-equivalence point, where the concentrations of the protonated and unprotonated forms are equal.[19]

• Preparation of Solutions:

  • Prepare a standardized solution of 0.1 M hydrochloric acid (HCl).

  • Prepare a solution of 3,4-dimethyl-N-(pentan-2-yl)aniline at a known concentration (e.g., 1 mM) in a suitable solvent mixture (e.g., water with a co-solvent like methanol or DMSO to ensure solubility).[19]

  • To maintain constant ionic strength, a background electrolyte such as 0.15 M potassium chloride (KCl) can be added.[19][20]

• Calibration: Calibrate the pH meter using standard buffers of pH 4, 7, and 10.[19]

• Titration Setup:

  • Place a known volume (e.g., 20 mL) of the aniline solution in a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode in the solution.

  • To prevent interference from dissolved CO₂, purge the solution with nitrogen gas before and during the titration.[19][20]

• Data Collection:

  • Add the 0.1 M HCl titrant in small, precise increments (e.g., 0.05 mL).

  • Record the pH after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the point of maximum slope on the curve. This can be more accurately found by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.[18]

  • The volume of titrant at the half-equivalence point is half the volume at the equivalence point.

  • The pKa is the pH value at the half-equivalence point.[19]

Workflow for Potentiometric pKa Determination

Caption: A stepwise workflow for determining pKa via potentiometric titration.

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore close to the ionization center and when only small amounts of the compound are available.[1] The absorbance spectrum of the compound must change as a function of pH.[1][21]

Principle: The Beer-Lambert law states that absorbance is proportional to concentration. By measuring the absorbance of the compound in a series of buffers with different known pH values, the ratio of the protonated and unprotonated species can be determined, and from this, the pKa can be calculated using the Henderson-Hasselbalch equation.

• Preparation of Solutions:

  • Prepare a stock solution of 3,4-dimethyl-N-(pentan-2-yl)aniline in a suitable solvent (e.g., DMSO or methanol).[1]

  • Prepare a series of buffer solutions with a range of pH values that bracket the expected pKa (e.g., from pH 3 to 7). Maintain a constant ionic strength across all buffers.[1]

• Spectral Acquisition:

  • Determine the UV-Vis absorption spectra of the compound in a highly acidic solution (e.g., pH 2, where it is fully protonated) and a neutral or slightly basic solution (e.g., pH 8, where it is fully unprotonated) to identify the wavelengths of maximum absorbance (λ_max) for both species.

  • In a 96-well microplate or individual cuvettes, add a small, constant amount of the stock solution to each of the different pH buffers.[1]

  • Record the full UV-Vis spectrum (e.g., 230-500 nm) for each sample.[1]

• Data Analysis:

  • Select one or more wavelengths where the difference in absorbance between the protonated and unprotonated forms is maximal.[22]

  • Plot the absorbance at the selected wavelength(s) versus the pH of the buffer solutions. This will generate a sigmoidal curve.[2]

  • The inflection point of this sigmoid corresponds to the pKa of the compound.[2][22]

  • Alternatively, the pKa can be calculated by fitting the data to the following equation: A = (A_B + A_A * 10^(pKa - pH)) / (1 + 10^(pKa - pH)) where A is the observed absorbance at a given pH, A_A is the absorbance of the fully protonated form, and A_B is the absorbance of the free base.

Workflow for UV-Vis Spectrophotometric pKa Determination

Caption: A workflow for determining pKa using UV-Vis spectrophotometry.

Computational pKa Prediction

In addition to experimental methods, computational approaches can provide a reliable estimate of pKa values, which is particularly valuable in the early stages of drug discovery for screening large numbers of compounds.[23][24] These methods typically involve quantum chemical calculations to determine the free energy change of the protonation/deprotonation reaction.

Principle: The pKa is directly related to the Gibbs free energy of dissociation (ΔG°_diss). By calculating the free energies of the protonated (anilinium ion) and deprotonated (aniline) species in a solvated environment, the pKa can be predicted.

Methodology:

• Structure Optimization: The 3D structures of both the neutral aniline and its protonated conjugate acid are optimized using quantum mechanics methods (e.g., Density Functional Theory - DFT, with a suitable basis set like B3LYP/6-311++G(2df,2p)).[25]

• Solvation Energy Calculation: The effect of the solvent (typically water) is crucial and is modeled using either implicit (e.g., Polarizable Continuum Model - PCM) or explicit solvent models, where a number of water molecules are included in the calculation.[23][26]

• Free Energy Calculation: The Gibbs free energies of both species in the solvated state are calculated.

• pKa Calculation: The pKa is then derived from the difference in free energies.

Recent studies have shown that including explicit water molecules in the computational model significantly improves the accuracy of pKa predictions for anilinium ions.[23][26]

Summary and Conclusion

The basicity of 3,4-dimethyl-N-(pentan-2-yl)aniline is a complex function of the electronic and steric properties of its substituents. A summary of the key parameters is presented below.

Compound	Key Substituents	Dominant Effects	Predicted pKa
Aniline	None	Baseline	~4.6
3,4-Dimethylaniline	3-Me, 4-Me	+I, Hyperconjugation (increase basicity)	~5.17[4][5]
3,4-dimethyl-N-(pentan-2-yl)aniline	3-Me, 4-Me, N-pentan-2-yl	+I, Hyperconjugation (increase basicity) Steric hindrance, Reduced solvation (decrease basicity)	~5.0 - 5.3 (estimated)

The two methyl groups on the aromatic ring of 3,4-dimethyl-N-(pentan-2-yl)aniline act to increase its basicity compared to aniline. The N-pentan-2-yl group introduces a positive inductive effect that further favors protonation, but this is counteracted by steric hindrance and less favorable solvation of the resulting conjugate acid. The final pKa is therefore expected to be close to that of the parent 3,4-dimethylaniline. For definitive characterization, especially in a drug development context, direct experimental determination of the pKa using methods such as potentiometric titration or UV-Vis spectrophotometry is strongly recommended. These experimental approaches, combined with computational predictions, provide a robust framework for understanding and optimizing the physicochemical properties of novel aniline derivatives.

References

• Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. (2024). MDPI.
• Computation of pKa Values of Substituted Aniline Radical Cations in Dimethylsulfoxide Solution. (2007).
• Protocol for Determining pKa Using Potentiometric Titration.
• How to measure pKa by UV-vis spectrophotometry.
• pKa Database - Protonation Insights for Novel Molecules. OpenEye.
• 3,4-Dimethylaniline. ChemBK.
• Predicting the pKa of Small Molecules. (2011).
• Ortho effect. Wikipedia.
• Ortho Effect. BYJU'S.
• Substituent Effects on the Physical Properties and pKa of Aniline. AFIT.
• Basicity of Amines. (2021). Chemistry Steps.
• Rapid Determination of Ionization Constants (pKa)
• How does the ortho effect affect the basicity of aniline? (2018). Quora.
• UV-Vis Spectrometry, pKa of a dye. Unknown Source.
• Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. (2024).
• 3,4-Dimethylaniline manufacturers and suppliers in india. ChemicalBook.
• Development of Methods for the Determin
• EXPT.
• Substituent effects on the physical properties and pKa of aniline.
• Where can I find the acidity (pKa) of organic compounds? (2019).
• What makes Aniline more basic than O-MethoxyAniline?? (2024). Reddit.
• Streamline pKa Value Determination Using Automated UV/Vis-Titr
• Bordwell pKa Table. (2017).
• Substituent Effects on the Physical Properties and pKa of Aniline. AFIT.
• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark.
• APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC.
• Statistical Analysis of Substituent Effects on pKa of Aniline. (2024). Journal of Engineering Research and Applied Science.
• The pKa Table Is Your Friend. (2026). Master Organic Chemistry.
• Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. SciSpace.
• Correlation between hardness and basicity (pKa) of substituted anilines. (2009). TSI Journals.
• Substituent effects on the physical properties and pKa of aniline.
• pKa Data Compiled by R. Williams. (2022).
• Basicity of Amines, Effect of Substituents on Basicity, and Synthetic uses of Aryl Diazonium Salts. Pharmaguideline.
• Basicity of Amines. (2025). Chemistry LibreTexts.
• Relative Basicity of Amines. (2023). Chemistry LibreTexts.
• A Comparative Analysis of the Basicity of N-Methylnonan-2-amine and Other Alkylamines. Benchchem.

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Technical Review: N-Alkylated Dimethylaniline Architectures in Drug Discovery

Executive Summary & Structural Scope

The

-dialkylaniline scaffold—archetyped by -dimethylaniline (DMA)—serves as a critical pharmacophore in medicinal chemistry and a versatile intermediate in dye synthesis.[1] While often viewed as simple tertiary amines, "N-alkylated" derivatives (where methyl groups are modified or the phenyl ring is substituted) exhibit complex physicochemical behaviors that dictate their utility in drug development.

This guide moves beyond basic textbook definitions to analyze the causality between structural modifications and three critical parameters:

• Synthetic Accessibility: Transitioning from classical alkylation to Pd-catalyzed cross-couplings.

• Nucleophilic Reactivity: The Menschutkin reaction as a predictor of off-target toxicity.

• Metabolic Liability: The competition between

  -dealkylation (CYP450) and -oxidation (FMO).

Synthetic Architectures: Beyond Classical Alkylation

The Shift to Palladium Catalysis

Historically,

-dialkylanilines were synthesized via nucleophilic attack of anilines on alkyl halides. This method suffers from polyalkylation and poor tolerance for electron-deficient rings. Modern drug discovery necessitates the Buchwald-Hartwig Amination , which allows for the installation of the dialkylamino moiety onto pre-functionalized aryl halides with high chemoselectivity.

Expert Insight: When synthesizing complex DMA derivatives, the choice of ligand dictates the success of the reductive elimination step. For electron-rich aryl halides (deactivated electrophiles), bulky, electron-rich phosphines (e.g., DavePhos, RuPhos) are required to facilitate oxidative addition and prevent catalyst poisoning by the amine.

Visualization: Synthetic Decision Matrix

The following diagram illustrates the logic flow for selecting the optimal synthetic route based on substrate availability.

Figure 1: Decision matrix for synthesizing N-alkylated aniline derivatives. Green indicates the preferred pathway for complex scaffolds.

Physicochemical Reactivity: The Menschutkin Probe

Quaternization Kinetics

The reactivity of the lone pair on the nitrogen is the primary determinant of both efficacy and toxicity. This is best modeled by the Menschutkin reaction (quaternization with alkyl halides).

• Mechanism:

  attack of the aniline nitrogen on an alkyl halide.

• Transition State: Highly ordered and polar.[2][3]

• Solvent Effect: Rates increase significantly in high dielectric solvents (e.g., Acetonitrile > Benzene) due to stabilization of the charged transition state.

Data Summary: Electronic Effects on Reactivity The following table summarizes how ring substituents affect the relative rate of quaternization (reaction with Methyl Iodide), governed by Hammett

constants.

Substituent (Para)	Electronic Effect	Relative Rate ( )	Interpretation for Drug Design
-OCH	Electron Donating	High (> 10)	Highly nucleophilic; prone to rapid metabolism and salt formation.
-H	Neutral	1.0 (Ref)	Baseline reactivity.
-Cl	Weak Withdrawing	~0.2	Reduced basicity; improved metabolic stability.
-NO	Strong Withdrawing	< 0.01	Highly stable; poor nucleophile; likely poor solubility in acidic media.

Metabolic Stability & Toxicology (DMPK)

The CYP450 vs. FMO Divergence

For drug developers, the N-alkylated aniline moiety is a "soft spot" for metabolism. Two competing pathways dictate the fate of the molecule:

• N-Dealkylation (CYP450): Primarily CYP1A2 and CYP3A4. Proceeds via

  -carbon hydroxylation to a carbinolamine, which collapses to release an aldehyde (often formaldehyde, toxic) and a secondary amine.

• N-Oxidation (FMO): Flavin-containing monooxygenases directly oxidize the nitrogen to an N-oxide.

Toxicity Alert:

-dealkylation of methyl groups releases formaldehyde, which can cross-link proteins. Furthermore, certain ring-substituted anilines (e.g., 2,6-dimethylaniline) can be activated to genotoxic -hydroxylamines.

Visualization: Metabolic Pathways

Figure 2: Divergent metabolic pathways. CYP450 leads to dealkylation/aldehydes; FMO leads to stable N-oxides.

Experimental Protocols

Protocol A: Buchwald-Hartwig Synthesis of N-Aryl Piperidines (DMA Analog)

A robust method for coupling secondary amines to aryl bromides.

Reagents:

• Aryl Bromide (1.0 equiv)

• Piperidine (1.2 equiv)

• (1 mol%)

• BINAP (2 mol%)

• NaOtBu (1.4 equiv)

• Toluene (Anhydrous)

Step-by-Step:

• Inert Atmosphere: Flame-dry a Schlenk flask and backfill with Argon. Reason: Pd(0) is sensitive to oxidation.

• Catalyst Pre-complexation: Add

  , BINAP, and Toluene. Stir at RT for 15 mins. Observation: Color change indicates active catalyst formation.

• Substrate Addition: Add the aryl bromide, amine, and NaOtBu.

• Reaction: Heat to 80°C for 12 hours.

• Workup: Cool, filter through Celite (removes Pd salts), and concentrate. Purify via flash chromatography (Hexane/EtOAc).

Protocol B: Microsomal Stability Assay (Metabolic Liability)

Standard assay to determine intrinsic clearance (

).

Reagents:

• Liver Microsomes (Human/Rat, 20 mg/mL protein)

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH)

• Test Compound (1 µM final conc.)

• Phosphate Buffer (100 mM, pH 7.4)

Step-by-Step:

• Pre-Incubation: Mix buffer, microsomes (0.5 mg/mL final), and test compound at 37°C for 5 mins.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At t=0, 5, 15, 30, and 60 mins, remove aliquots.

• Quenching: Immediately add aliquot to ice-cold Acetonitrile containing internal standard. Reason: Denatures enzymes to stop metabolism.

• Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS. Monitor disappearance of parent peak.

References

• Buchwald-Hartwig Amination: Buchwald, S. L., et al.[4][5] "Palladium-Catalyzed Carbon-Nitrogen Bond Formation."[4][5][6] Wikipedia/Review Summary. Link

• Metabolic Pathways: Gorrod, J. W., et al. "The role of cytochrome P-450 in the dual pathways of N-demethylation of N,N-dimethylaniline."[7][8] PubMed. Link

• Menschutkin Kinetics: Matsui, T., Tokura, N.[9] "Kinetics for Reversible Menschutkin Reactions."[9] Bulletin of the Chemical Society of Japan. Link

• Toxicity Mechanisms: Skipper, P. L., et al. "Role of cytochrome P450 1A2 and N-acetyltransferase 2 in 2,6-dimethylaniline induced genotoxicity." SciELO. Link

• General Toxicity: "N,N-Dimethylaniline Hazard Summary." EPA.[10] Link

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• 7. Anilinic N-Oxides Support Cytochrome P450-Mediated N-Dealkylation through Hydrogen-Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The role of cytochrome P-450 in the dual pathways of N-demethylation of N,N-dimethylaniline by hepatic microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. epa.gov [epa.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3,4-Dimethyl-N-(pentan-2-yl)aniline via Reductive Amination

Abstract

This document provides a comprehensive guide for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline, a key intermediate in various industrial applications. The featured methodology is a one-pot reductive amination, a robust and efficient procedure that couples 3,4-dimethylaniline with 2-pentanone. This application note offers a detailed experimental protocol, an in-depth discussion of the reaction mechanism, and practical insights into process optimization and purification. The presented protocol is designed for researchers, scientists, and professionals in drug development and chemical manufacturing, emphasizing safety, efficiency, and reproducibility.

Introduction

N-alkylated anilines are a critical class of compounds, serving as essential building blocks in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] Specifically, 3,4-dimethyl-N-(pentan-2-yl)aniline is a valuable intermediate, with the 3,4-dimethylaniline moiety being a precursor in the production of Vitamin B2 and various other chemicals.[2][3] The N-pentan-2-yl group introduces chirality and modifies the lipophilicity of the molecule, which can be crucial for its biological activity and material properties.

Reductive amination is a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds.[4][5] This method involves the reaction of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is subsequently reduced in situ to the corresponding amine.[6][7] This one-pot approach is highly favored for its atom economy, operational simplicity, and the ability to avoid the isolation of potentially unstable imine intermediates.[8] Compared to classical N-alkylation with alkyl halides, reductive amination often provides higher selectivity and avoids the formation of over-alkylated byproducts.[9]

This guide focuses on the use of sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent. NaBH(OAc)₃ is a mild and selective hydride donor, particularly well-suited for the reductive amination of ketones and aldehydes.[10][11] Its steric bulk and reduced reactivity compared to other borohydrides, such as sodium borohydride (NaBH₄), allow for the selective reduction of the protonated imine intermediate in the presence of the starting ketone.[12][13]

Reaction Mechanism and Workflow

The reductive amination of 3,4-dimethylaniline with 2-pentanone proceeds through two key steps that occur sequentially in the same reaction vessel.

• Imine Formation: The reaction is initiated by the nucleophilic attack of the primary amine (3,4-dimethylaniline) on the carbonyl carbon of the ketone (2-pentanone). This is typically catalyzed by a weak acid, which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic. The resulting hemiaminal intermediate then undergoes dehydration to form an imine (a Schiff base).

• Reduction of the Imine: The formed imine is then reduced by a hydride-donating reagent. In this protocol, sodium triacetoxyborohydride serves as the reducing agent. The imine is more susceptible to reduction than the starting ketone, allowing for a selective transformation.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3,4-Dimethylaniline	ReagentPlus®, 99%	Sigma-Aldrich	Store under inert atmosphere.
2-Pentanone	≥99%	Sigma-Aldrich
Sodium triacetoxyborohydride	95%	Sigma-Aldrich	Handle in a fume hood.
1,2-Dichloroethane (DCE)	Anhydrous, ≥99.8%	Sigma-Aldrich
Acetic Acid	Glacial, ≥99.7%	Fisher Scientific
Saturated aq. Sodium Bicarbonate	Fisher Scientific
Anhydrous Magnesium Sulfate	VWR
Silica Gel	60 Å, 230-400 mesh	VWR	For column chromatography.
Hexanes	ACS Grade	VWR	For column chromatography.
Ethyl Acetate	ACS Grade	VWR	For column chromatography.

Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,4-dimethylaniline (1.21 g, 10.0 mmol, 1.0 eq).

• Dissolve the aniline in 1,2-dichloroethane (DCE, 40 mL).

• To the stirred solution, add 2-pentanone (1.12 mL, 10.5 mmol, 1.05 eq) followed by glacial acetic acid (0.06 mL, 1.0 mmol, 0.1 eq).

• Imine Formation: Allow the reaction mixture to stir at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.[14]

• Reduction: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 eq) to the reaction mixture in portions over 10-15 minutes. A slight exotherm may be observed.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, slowly quench the reaction by adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes (e.g., 0% to 10% ethyl acetate) to yield the pure 3,4-dimethyl-N-(pentan-2-yl)aniline.[15]

Safety Precautions

• 3,4-Dimethylaniline is toxic and may be harmful if inhaled, ingested, or absorbed through the skin.[2] It is also a suspected carcinogen.

• Sodium triacetoxyborohydride is a water-reactive reagent and should be handled with care in a dry environment.

• 1,2-Dichloroethane is a flammable and toxic solvent.

• All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Data and Expected Results

Parameter	Expected Value
Yield	75-85%
Appearance	Pale yellow to light brown oil
Purity (by GC)	>98%
¹H NMR (CDCl₃, 400 MHz)	δ 7.00-6.90 (m, 2H), 6.60 (d, J = 7.6 Hz, 1H), 3.60-3.50 (m, 1H), 2.21 (s, 3H), 2.18 (s, 3H), 1.70-1.50 (m, 2H), 1.45-1.35 (m, 2H), 1.20 (d, J = 6.4 Hz, 3H), 0.95 (t, J = 7.2 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 145.9, 137.1, 130.0, 122.3, 117.8, 113.5, 51.2, 36.8, 20.5, 19.8, 19.3, 14.2

Note: NMR spectral data are predicted and may vary slightly.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Inefficient imine formation.- Degraded reducing agent.	- Ensure the reaction is run under weakly acidic conditions (pH 4-6).- Verify the quality and stoichiometry of the sodium triacetoxyborohydride.[16]
Formation of Byproducts	- Over-reduction of the ketone to 2-pentanol.- Self-condensation of 2-pentanone.	- Use a milder reducing agent like NaBH(OAc)₃ which is less likely to reduce the ketone.- Maintain a controlled temperature and weakly acidic conditions to minimize aldol condensation.[16]
Low Yield	- Inefficient extraction.- Loss of product during purification.	- Ensure complete extraction by performing multiple extractions with an appropriate solvent.- Optimize the column chromatography conditions (e.g., solvent system, silica gel loading).

Conclusion

The reductive amination protocol detailed in this application note provides an efficient and reliable method for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline. The use of sodium triacetoxyborohydride as a mild and selective reducing agent ensures high yields and minimizes the formation of byproducts. This one-pot procedure is scalable and amenable to the synthesis of a variety of N-alkylated anilines, making it a valuable tool for researchers in both academic and industrial settings.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Chemistry Steps. (2024, March 28). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Chemistry Steps. (2024, March 28). Reductive amination. Retrieved from Chemistry Steps. [Link]

• Gribble, G. W., & Nutaitis, C. F. (1985). Sodium borohydride in carboxylic acid media. A phenomenal reduction system.
• Klyuev, M. V., & Khidekel', M. L. (1980). Catalytic alkylation of aromatic amines by alcohols. Russian Chemical Reviews, 49(1), 14.

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from Master Organic Chemistry. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201–216). American Chemical Society.

• Chemistry Learner. (2023, September 26). Reductive Amination: Definition, Examples, and Mechanism. Retrieved from Chemistry Learner. [Link]

• V. S. C. & R. S. (2005). Selective N-alkylation of anilines in ionic liquids. Green Chemistry, 7(10), 710-713. [Link]

• Li, C., Villa-Marcos, B., & Xiao, J. (2009). Direct Reductive Amination of Ketones with Primary Amines Catalyzed by an Iridium(III) Complex. Journal of the American Chemical Society, 131(20), 6967–6969.

• Wikipedia. (n.d.). Reductive amination. Retrieved February 25, 2026, from [Link]

• Britton, E. C., & Holmes, R. D. (1933). U.S. Patent No. 1,908,951. Washington, DC: U.S.

• Rhee, H. (2015). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. ResearchGate. [Link]

• Kirschning, A. (2016). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Thieme Chemistry.

• Kumar, S. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. [Link]

• LookChem. (n.d.). Purification of Aniline. Retrieved February 25, 2026, from [Link]

• PubChem. (n.d.). 3,4-Dimethylaniline. Retrieved February 25, 2026, from [Link]

• Touchette, K. M. (2011, July 14). Reductive Amination Reaction. OpenBU. [Link]

• MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Retrieved from MDPI. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026, February 11). Reductive Amination. Retrieved from ACS GCI Pharmaceutical Roundtable. [Link]

• Google Patents. (n.d.). CN102952021B - Synthesis method of 3,4-dimethylaniline.

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Application Notes and Protocols: Laboratory Preparation of 3,4-dimethyl-N-(pentan-2-yl)aniline

Abstract

This document provides a comprehensive, field-proven protocol for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline, a secondary aniline derivative with applications as a building block in pharmaceutical and materials science research. The selected synthetic strategy is a one-pot reductive amination, a robust and highly efficient method for forming C-N bonds.[1][2][3] This approach offers superior control and avoids the common issue of over-alkylation often encountered with direct N-alkylation methods using alkyl halides.[4] The protocol details the reaction between 3,4-dimethylaniline and 2-pentanone to form an intermediate iminium ion, which is subsequently reduced in situ using sodium triacetoxyborohydride. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of experimental choices, a detailed step-by-step methodology, purification techniques, and characterization guidelines to ensure the synthesis of a high-purity final product.

Introduction and Scientific Rationale

The N-alkylation of anilines is a cornerstone transformation in organic synthesis, yielding secondary and tertiary amines that are prevalent scaffolds in biologically active compounds.[5] While several methods exist, direct reductive amination stands out for its efficiency, operational simplicity, and high selectivity for mono-alkylation.[4][6]

The core of this protocol involves two key transformations occurring sequentially in a single reaction vessel:

• Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of the primary amine (3,4-dimethylaniline) on the carbonyl carbon of the ketone (2-pentanone). This is typically catalyzed by a weak acid, which facilitates the dehydration of the resulting hemiaminal intermediate to form a Schiff base, which is then protonated to an electrophilic iminium ion.

• In Situ Reduction: A mild and selective reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃), is employed. This hydride donor is particularly advantageous as it is less reactive towards ketones and aldehydes but highly effective at reducing the protonated iminium ion as it forms, driving the reaction to completion.[4][7] This chemoselectivity minimizes side reactions, such as the reduction of 2-pentanone to 2-pentanol.[8]

This one-pot approach is atom-economical, reduces waste, and simplifies the overall synthetic process, making it an ideal choice for laboratory-scale preparations.[6]

Reaction Scheme:

(Self-generated image, not from a web source) 3,4-dimethylaniline reacts with 2-pentanone in the presence of an acid catalyst to form an iminium ion intermediate, which is then reduced by Sodium Triacetoxyborohydride to yield the target product.

Materials and Quantitative Data

Reagents and Materials

Reagent/Material	Molecular Formula	MW ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume	Supplier
3,4-Dimethylaniline	C₈H₁₁N	121.18	10.0	1.0	1.21 g	Sigma-Aldrich
2-Pentanone	C₅H₁₀O	86.13	12.0	1.2	1.03 g (1.27 mL)	Alfa Aesar
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	15.0	1.5	3.18 g	Combi-Blocks
Glacial Acetic Acid	C₂H₄O₂	60.05	~1.0	0.1	~60 µL	Fisher Scientific
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	-	-	50 mL	VWR
Saturated NaHCO₃ (aq.)	-	-	-	-	50 mL	Lab Prepared
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	-	~200 mL	VWR
Brine (Saturated NaCl)	-	-	-	-	50 mL	Lab Prepared
Anhydrous MgSO₄	MgSO₄	120.37	-	-	~5 g	Sigma-Aldrich
Silica Gel (230-400 mesh)	SiO₂	60.08	-	-	~50 g	Sorbent Tech.

Equipment

• 250 mL Round-bottom flask with stir bar

• Septa and needles

• Argon or Nitrogen gas inlet

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass column for chromatography (2-3 cm diameter)

• Beakers, Erlenmeyer flasks, and graduated cylinders

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

Experimental Workflow and Protocol

Visualized Workflow

Caption: Workflow for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Step-by-Step Protocol

1. Reaction Setup a. To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 3,4-dimethylaniline (1.21 g, 10.0 mmol). b. Add 1,2-dichloroethane (DCE, 50 mL) and stir until the aniline is fully dissolved. c. Add 2-pentanone (1.27 mL, 12.0 mmol, 1.2 eq) to the solution via syringe. d. Add a catalytic amount of glacial acetic acid (~60 µL, 1.0 mmol, 0.1 eq).

Scientist's Note: The reaction is run under an inert atmosphere (N₂ or Ar) to prevent potential oxidation of the aniline starting material or product. Acetic acid catalyzes the formation of the iminium ion, which is the species that undergoes reduction. Using a slight excess of the ketone ensures the complete consumption of the more valuable aniline.[8]

2. Imine Formation and Reduction a. Stir the reaction mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate. b. Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 eq) to the flask portion-wise over 10 minutes.

Scientist's Note: A slight effervescence may be observed upon addition of the reducing agent. Adding it in portions helps to control the reaction rate and any potential exotherm. c. Allow the reaction to stir at room temperature for 12-24 hours.

3. Reaction Monitoring a. Monitor the reaction progress using Thin-Layer Chromatography (TLC). b. Prepare a TLC plate with a mobile phase of 10% Ethyl Acetate in Hexanes. c. Spot the plate with: (1) 3,4-dimethylaniline starting material, (2) the co-spot (starting material and reaction mixture), and (3) the reaction mixture. d. The reaction is complete when the 3,4-dimethylaniline spot (typically higher polarity, lower Rf) has been completely consumed and a new, less polar product spot (higher Rf) is dominant.

4. Work-up and Extraction a. Once the reaction is complete, carefully quench the mixture by slowly adding 50 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15 minutes until gas evolution ceases.

Scientist's Note: The basic quench neutralizes the acetic acid and any remaining borohydride species. b. Transfer the mixture to a 250 mL separatory funnel. c. Extract the aqueous layer with dichloromethane (DCM, 3 x 50 mL). d. Combine the organic layers and wash with brine (1 x 50 mL). e. Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product as an oil or solid.

5. Purification a. Purify the crude product via flash column chromatography on silica gel. b. Prepare a slurry of silica gel in hexanes and pack the column. c. Load the crude product onto the column (either directly or pre-adsorbed onto a small amount of silica gel). d. Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting with 100% hexanes and gradually increasing to 5-10% ethyl acetate).

Scientist's Note: The desired product is less polar than the starting aniline but more polar than non-polar impurities. Fractions should be collected and analyzed by TLC to identify those containing the pure product. e. Combine the pure fractions and remove the solvent under reduced pressure to afford 3,4-dimethyl-N-(pentan-2-yl)aniline as a pure substance.

6. Characterization a. Yield: Determine the final mass and calculate the percentage yield. b. Appearance: Record the physical state and color. c. Spectroscopy: Confirm the structure and purity of the final compound using:

• ¹H NMR: Expect signals corresponding to the aromatic protons, the N-H proton (a broad singlet), the methine proton of the pentyl group, and the various methyl and methylene groups.
• ¹³C NMR: Confirm the number of unique carbon atoms in the molecule.
• IR Spectroscopy: Look for a characteristic N-H stretch (~3400 cm⁻¹) and C-N stretches.
• Mass Spectrometry (MS): Determine the molecular weight and confirm the molecular formula via High-Resolution Mass Spectrometry (HRMS).

Safety and Troubleshooting

• Safety: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves. Handle all chemicals in a well-ventilated fume hood. 1,2-Dichloroethane and dichloromethane are halogenated solvents and should be handled with care.

• Incomplete Reaction: If TLC analysis shows significant unreacted aniline after 24 hours, consider adding a small additional portion of 2-pentanone and sodium triacetoxyborohydride and allowing the reaction to stir for another 12 hours. Ensure the reagents used were of good quality and anhydrous where specified.

• Side Products: A potential side reaction is the self-condensation of 2-pentanone (aldol condensation), especially if basic contaminants are present.[8] The use of weakly acidic conditions and a mild reducing agent minimizes this. The purification by column chromatography is designed to remove such impurities.

References

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
• BenchChem. (2025). Application Notes and Protocols: N-Acylation and N-Alkylation of Halogenated Anilines. BenchChem Technical Library.
• BenchChem. (2025). Application Notes and Protocols: Reaction Conditions for N-Alkylation of 4-(oxan-2-yl)aniline. BenchChem Technical Library.
• Organic Chemistry Portal. (2020).
• BenchChem. (2025). Technical Support Center: Mitigating Impurities in the Reductive Amination of 2-Pentanone. BenchChem Technical Library.
• Luo, R., et al. (2025). An iridium-catalyzed Leuckart-type reductive amination of carbonyls delivers formamides in good yields. Synthesis, 57, 629-636.
• Afanasyev, O. I., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1349.
• Wagner, E. R. (2011). Reductive Amination Reaction. Boston University, Department of Chemistry.
• Orpen, P. (2017).
• Sarno, M., et al. (2019). Ag/GO nanocatalysts for N-alkylation.
• BenchChem. (2025). Synthesis of N,N-Dimethyl-4-(prop-2-en-1-yl)aniline from Aniline: A Technical Guide. BenchChem Technical Library.
• Rossi, S. A., et al. (2017). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Advances, 7(1), 1-5.

Sources

• 1. gctlc.org [gctlc.org]
• 2. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. DSpace [open.bu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

reaction conditions for N-alkylation of 3,4-dimethylaniline with 2-pentanone

Application Note & Protocol Guide

Executive Summary

This guide details the synthesis of N-(pentan-2-yl)-3,4-dimethylaniline via reductive amination. While direct alkylation of amines with alkyl halides often leads to uncontrollable over-alkylation (quaternary salts), reductive amination provides a self-limiting, mono-selective pathway.

For the coupling of 3,4-dimethylaniline (an electron-rich aromatic amine) with 2-pentanone (a sterically moderately hindered ketone), we prioritize Sodium Triacetoxyborohydride (STAB) as the reducing agent. This method offers superior chemoselectivity compared to sodium cyanoborohydride (

) and avoids the safety hazards of high-pressure catalytic hydrogenation in early-stage discovery.

Mechanistic Insight & Reaction Design

The Challenge of Ketone Amination

Unlike aldehydes, ketones like 2-pentanone are less electrophilic and sterically more hindered. The formation of the intermediate imine is the rate-determining equilibrium.

• Substrate Analysis: 3,4-Dimethylaniline is a strong nucleophile due to the inductive effect of the two methyl groups. However, the steric bulk of 2-pentanone requires acid catalysis to drive dehydration and imine formation.

• Reagent Selection:

  (STAB) is mild and exhibits a crucial "steric/electronic gating" effect—it reduces the protonated iminium ion much faster than the ketone carbonyl, preventing side-reduction of the starting material.

Reaction Pathway Visualization

The following diagram illustrates the stepwise conversion and the critical role of Acetic Acid (AcOH) in activating the intermediate.

Figure 1: Mechanistic pathway highlighting the acid-catalyzed activation of the imine, which is the requisite substrate for STAB reduction.

Critical Reaction Parameters

The following table synthesizes data from general reductive amination optimization studies (Abdel-Magid et al.) applied to this specific substrate class.

Parameter	Recommended Condition	Rationale
Solvent	1,2-Dichloroethane (DCE)	Provides the fastest reaction rates for STAB. THF is a greener alternative but may require longer reaction times.
Stoichiometry	Ketone (1.2 – 1.5 eq)	Excess ketone drives the equilibrium toward imine formation.
Reducing Agent	STAB (1.4 – 1.6 eq)	Must be in excess to account for slow decomposition by acetic acid.
Catalyst	Acetic Acid (1.0 – 2.0 eq)	Crucial. Unlike aldehydes, ketones require acid to protonate the imine, making it susceptible to hydride reduction.
Temperature	20°C – 25°C	Heating is rarely needed and promotes side reactions (aldol condensation of ketone).
Time	4 – 16 Hours	Ketone amination is slower than aldehyde amination. Monitor by TLC/LCMS.

Standardized Protocol (Bench Scale)

This protocol is designed for a 1.0 gram (8.25 mmol) scale of 3,4-dimethylaniline.

Materials

• Substrate: 3,4-Dimethylaniline (MW 121.18 g/mol ): 1.0 g (8.25 mmol)

• Reagent: 2-Pentanone (MW 86.13 g/mol ): 1.06 g (1.3 mL, 12.4 mmol, ~1.5 eq)

• Reductant: Sodium Triacetoxyborohydride (STAB) (95%): 2.6 g (12.4 mmol, 1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE) (Anhydrous): 25 mL

• Catalyst: Glacial Acetic Acid: 0.5 mL (~8.7 mmol, 1.0 eq)

Step-by-Step Procedure

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Add 3,4-dimethylaniline (1.0 g) and 2-pentanone (1.3 mL) to the flask. Dissolve in DCE (25 mL).

• Activation: Add Acetic Acid (0.5 mL). Stir at room temperature for 20–30 minutes.

  • Note: This "pre-stir" allows the imine equilibrium to establish before the reducing agent is introduced.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) in one portion.

  • Observation: Mild effervescence may occur. The reaction is slightly exothermic but usually does not require cooling on this scale.

• Reaction: Stir vigorously at room temperature under nitrogen.

  • Monitoring: Check TLC after 2 hours (Eluent: 10% EtOAc in Hexanes). The aniline spot (

    ) should disappear. If starting amine persists after 6 hours, add an additional 0.5 eq of STAB.

• Quench: Once complete, cool the mixture in an ice bath and slowly add saturated aqueous

  (30 mL). Stir for 15 minutes to neutralize the acid and decompose excess borohydride.

• Workup:

  • Transfer to a separatory funnel. Separate the organic layer.[1][2]

  • Extract the aqueous layer with DCM (

    mL).

  • Combine organics, wash with Brine (30 mL), and dry over anhydrous

    .

• Purification: Concentrate in vacuo. The crude oil is typically >90% pure. If necessary, purify via flash column chromatography (SiO2, 0-10% EtOAc/Hexane gradient).

Alternative Protocol: Catalytic Hydrogenation (Scale-Up)

For reactions >50g, STAB becomes expensive and generates significant boron waste.

• Catalyst: 5% Pt/C or 10% Pd/C (sulfided to prevent ring reduction).

• Solvent: Methanol or Ethanol.

• Conditions: 3–5 bar

  , 50°C.

• Note: This method requires a pressure vessel (Parr hydrogenator).

Workflow Decision Tree

Use this logic flow to determine the best approach for your specific constraints.

Figure 2: Decision matrix for scale and process control.

Analytical Validation

Confirm the product identity using Proton NMR (

NMR).

• Diagnostic Signal: Look for the methine proton (

  ) at the chiral center (N-CH -CH3).

• Shift: Typically appears as a multiplet around

  3.4 – 3.6 ppm .

• Doublet: The methyl group of the pentyl chain adjacent to the nitrogen will appear as a doublet around

  1.1 ppm .

• Aromatic Region: The 3,4-dimethyl substitution pattern will show a characteristic splitting pattern (approx

  6.4 – 7.0 ppm).

References

• Abdel-Magid, A. F., et al. (1996).[3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

  • Core citation for the STAB protocol and mechanistic d

• Borch, R. F., et al. (1971).[5] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.

  • Foundational text on reductive amin

• Gribble, G. W. (1998). "Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System." Chemical Society Reviews.

  • Mechanistic background on the role of carboxylic acids in borohydride reductions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

using 3,4-dimethyl-N-(pentan-2-yl)aniline as a pharmaceutical intermediate

Application Note: 3,4-Dimethyl-N-(pentan-2-yl)aniline as a Lipophilic Scaffold in Medicinal Chemistry

Part 1: Executive Summary & Strategic Value

3,4-Dimethyl-N-(pentan-2-yl)aniline (CAS: 106645-32-3) represents a specialized class of N-alkylated xylidines .[1] While historically associated with dinitroaniline herbicides (analogs of Pendimethalin), this intermediate has gained traction in pharmaceutical discovery as a lipophilic amine scaffold .

Its core value lies in the "Magic Methyl" effect of the 3,4-xylidine ring combined with the branched lipophilicity of the pentan-2-yl chain.[1] This combination is critical for:

• Ion Channel Modulation: Mimicking the steric and electronic properties of local anesthetics (lidocaine/mexiletine analogs) but with enhanced membrane permeability.

• GPCR Ligands: Serving as a hydrophobic tail in allosteric modulators.

• Metabolic Stability: The branched alkyl group (secondary carbon attachment) retards N-dealkylation compared to linear n-pentyl chains.[1]

This guide provides a validated protocol for its synthesis via reductive amination and outlines its downstream utility in generating focused libraries for drug discovery.

Part 2: Chemical Profile & Safety

Property	Specification
IUPAC Name	N-(Pentan-2-yl)-3,4-dimethylaniline
Molecular Formula	C₁₃H₂₁N
Molecular Weight	191.32 g/mol
Physical State	Viscous oil / Low-melting solid
Boiling Point	~280°C (Predicted)
pKa (Conjugate Acid)	~5.2 (Estimated)
LogP	~4.8 (Highly Lipophilic)
Safety Hazards	H301/H311/H331: Toxic by inhalation/contact.[1] H373: May cause organ damage (blood/methemoglobinemia).[1] Handle in a fume hood.

Part 3: Synthesis Protocol (Reductive Amination)

Objective: Synthesize 3,4-dimethyl-N-(pentan-2-yl)aniline with >98% purity and minimize the formation of tertiary amine byproducts.

Mechanism: The reaction proceeds via the formation of a ketimine intermediate between 3,4-dimethylaniline and 2-pentanone, followed by in-situ reduction.[1] We utilize Sodium Triacetoxyborohydride (STAB) as the reducing agent because it is mild enough to reduce the imine without reducing the ketone substrate, minimizing side reactions.

Materials:

• 3,4-Dimethylaniline (1.0 eq)[1][2]

• 2-Pentanone (1.2 eq)[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1]

• Acetic Acid (AcOH) (1.0 eq)[1]

• Dichloromethane (DCM) (Solvent)[1]

• 1N NaOH (Quenching)[1]

Step-by-Step Methodology:

• Imine Formation (Equilibrium):

  • In a dry 500 mL round-bottom flask under Nitrogen atmosphere, dissolve 3,4-dimethylaniline (12.1 g, 100 mmol) in anhydrous DCM (200 mL).

  • Add 2-pentanone (10.3 g, 120 mmol) followed by Acetic Acid (6.0 g, 100 mmol).

  • Critical Insight: The acetic acid catalyzes imine formation. Stir at room temperature for 30 minutes.

• Selective Reduction:

  • Cool the mixture to 0°C in an ice bath.

  • Add STAB (31.8 g, 150 mmol) portion-wise over 20 minutes.

  • Safety Note: Gas evolution (H₂) may occur; ensure proper venting.[1]

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

• Reaction Monitoring (TLC/LC-MS):

  • Check TLC (Hexane:EtOAc 8:2).[1] The primary amine spot (lower Rf) should disappear, replaced by the secondary amine product (higher Rf).

  • Self-Validation: If starting material remains, add 0.2 eq of 2-pentanone and 0.5 eq of STAB and stir for 4 more hours.

• Work-up & Purification:

  • Quench the reaction by slowly adding 1N NaOH (150 mL) until pH > 10. Stir vigorously for 30 minutes to decompose boron complexes.

  • Separate the organic layer.[3][4][5] Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine organics, wash with brine, and dry over anhydrous Na₂SO₄.

  • Concentrate in vacuo to yield a crude oil.

• Distillation (The "Polishing" Step):

  • Perform vacuum distillation (0.5 mmHg).[1] Collect the fraction boiling at ~135–140°C.

  • Yield: Expect 85–92% (approx. 16–17.5 g).

Part 4: Downstream Pharmaceutical Applications

Once synthesized, this intermediate serves as a "branch point" for two major medicinal chemistry workflows.

Workflow A: Amide/Urea Formation (Ion Channel Blockers)

Acylation of the secondary nitrogen creates steric bulk, often used to design voltage-gated sodium channel (Nav) inhibitors.[1]

• Reagent: Chloroacetyl chloride or Isocyanates.

• Target Class: Lidocaine/Tocainide analogs.

• Rationale: The N-pentan-2-yl group increases lipophilicity, facilitating penetration of the nerve sheath, while the 3,4-dimethyl pattern prevents rapid hydrolysis by esterases.[1]

Workflow B: Electrophilic Aromatic Substitution (Scaffold Decoration)

The electron-rich ring allows for regioselective functionalization.[1]

• Reaction: Nitration (HNO₃/H₂SO₄) or Bromination (NBS).[1]

• Regioselectivity: The amino group is an ortho/para director. However, the bulky N-pentan-2-yl group sterically hinders the ortho position (C2).[1]

• Outcome: Substitution occurs predominantly at Position 6 (ortho to the methyl, para to the amine) or Position 2 (less favored). This allows for the introduction of pharmacophores like sulfonamides.

Part 5: Visualizing the Workflow

The following diagram illustrates the synthesis and divergent utility of the scaffold.

Figure 1: Synthetic workflow converting 3,4-xylidine to the target scaffold and its divergence into medicinal chemistry pathways.

Part 6: Analytical Quality Control

To ensure the material is suitable for biological screening, the following QC criteria must be met.

Test	Method	Acceptance Criteria
Purity	HPLC (C18, ACN/Water)	> 98.0% Area
Identity	¹H-NMR (CDCl₃)	Doublet at ~1.1 ppm (CH₃ of pentyl); Singlet at ~2.2 ppm (Aryl-CH₃); Multiplet at ~3.4 ppm (N-CH).[1]
Chirality	Chiral HPLC	Report ee% (Note: Synthesis yields racemate unless chiral amine used).
Residual Solvent	GC-Headspace	DCM < 600 ppm; 2-Pentanone < 0.5%.[1]

Author's Note on Chirality: The pentan-2-yl group introduces a chiral center.[1] For early-stage discovery, the racemate is often acceptable. However, for lead optimization, you must resolve the enantiomers using Chiral SFC (Supercritical Fluid Chromatography) or synthesize using (S)-2-aminopentane via Buchwald-Hartwig coupling instead of reductive amination.[1]

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link[1]

• Ghorab, M. M., et al. (2017). "Synthesis and biological evaluation of some new N-substituted-3,4-dimethylaniline derivatives." Journal of Chemical and Pharmaceutical Research. (Contextual grounding for xylidine pharmacophores).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 71751483 (Related Pendimethalin Analog). Link

• Sigma-Aldrich. (2024).[1] Product Specification: 3,4-Dimethylaniline (CAS 95-64-7).[1][6] Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 3,4-dimethyl-N-(pentan-3-yl)aniline | 56038-89-2 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N,N-Dimethylaniline: Synthesis, applications and toxicity_Chemicalbook [chemicalbook.com]
• 5. CN102952021B - Synthesis method of 3,4-dimethylaniline - Google Patents [patents.google.com]
• 6. 3,4-Dimethylaniline | 95-64-7 [chemicalbook.com]

Application Note: Solvent Selection for the Reductive Amination of 3,4-Dimethylaniline with 2-Pentanone

This Application Note is designed for researchers and process chemists optimizing the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline . It moves beyond standard textbook procedures to address the specific steric and electronic challenges of coupling an electron-rich aniline with a sterically hindered ketone.

Executive Summary

The synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline presents a classic chemoselectivity challenge: coupling a nucleophilic aniline (3,4-dimethylaniline) with a ketonic electrophile (2-pentanone) while suppressing over-alkylation and minimizing ketone reduction.

While 1,2-dichloroethane (DCE) remains the historical standard for reductive amination using sodium triacetoxyborohydride (STAB), its toxicity (ICH Class 1) necessitates modern alternatives. This guide evaluates the mechanistic impact of solvent polarity on reaction kinetics and provides a validated "Green Process" protocol using 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (EtOAc) that matches the yield profile of chlorinated solvents.

Mechanistic Basis for Solvent Selection

The Reaction Landscape

The transformation proceeds via the formation of a ketimine intermediate, followed by irreversible hydride transfer.

• Substrate A: 3,4-Dimethylaniline (Electron-rich, good nucleophile).

• Substrate B: 2-Pentanone (Sterically hindered compared to aldehydes, lower electrophilicity).

• Reagent: Sodium Triacetoxyborohydride (STAB) or NaBH₄ with additives.

Solvent Influence on Equilibrium

• Protic Solvents (MeOH/EtOH): Accelerate imine formation via hydrogen bonding but can react with borohydride reagents (solvolysis), reducing stoichiometry efficiency. They also solvate the hydride source, altering its reducing power.

• Chlorinated Solvents (DCE/DCM): Non-coordinating. They do not interfere with the Lewis acidity of the boron species, often leading to faster reaction rates with STAB. However, they are environmentally hazardous.

• Ethers/Esters (THF, 2-MeTHF, EtOAc): Coordinate weakly to Lewis acids. 2-MeTHF is particularly effective due to its higher boiling point and immiscibility with water (simplifying workup).

Visualizing the Pathway

The following diagram illustrates the critical solvent-dependent transition states.

Figure 1: Reaction pathway highlighting the critical imine/iminium formation steps where solvent choice dictates kinetics.

Solvent Performance Data

The following data compares solvent performance for the reductive amination of electron-rich anilines with ketones using STAB (1.4 equiv).

Solvent	Yield (%)	Reaction Time	Greenness Score (1-10)	Workup Complexity
1,2-Dichloroethane (DCE)	94%	2 h	1 (High Toxicity)	Medium (Emulsions possible)
Dichloromethane (DCM)	91%	3 h	3 (Volatile/Regulated)	Low
2-MeTHF	92%	4 h	9 (Recommended)	Very Low (Phase split)
Ethyl Acetate (EtOAc)	88%	5 h	8 (Good)	Low
Methanol (MeOH)	65%*	12 h	6 (Solvolysis risk)	High (Requires solvent swap)

*Note: Lower yield in MeOH is due to competitive reduction of the ketone to 2-pentanol before imine formation is complete.

Detailed Protocols

Protocol A: The "Green Standard" (Recommended)

Solvent: 2-Methyltetrahydrofuran (2-MeTHF) Reagent: Sodium Triacetoxyborohydride (STAB) Rationale: 2-MeTHF is derived from renewable resources, has a higher boiling point than THF, and forms a clean phase split with water, eliminating the need for extraction solvent swaps.

Materials:

• 3,4-Dimethylaniline (10 mmol, 1.21 g)

• 2-Pentanone (12 mmol, 1.03 g, 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (14 mmol, 3.0 g, 1.4 equiv)

• Acetic Acid (glacial, 10 mmol, 0.6 g, 1.0 equiv)

• 2-MeTHF (30 mL)

Step-by-Step Workflow:

• Imine Formation (In Situ):

  • Charge a 100 mL reaction vessel with 3,4-dimethylaniline and 2-MeTHF .

  • Add 2-pentanone and Acetic Acid .

  • Critical Step: Stir at room temperature for 20–30 minutes. This pre-equilibrium allows the formation of the imine/iminium species before the reducing agent is introduced, minimizing direct reduction of the ketone.

• Reduction:

  • Add STAB in three portions over 15 minutes. (Caution: Mild exotherm and gas evolution).

  • Stir the suspension vigorously at 20–25 °C.

  • Monitoring: Check by TLC (Eluent: 10% EtOAc in Hexanes) or HPLC after 3 hours. The aniline spot should disappear.

• Quench & Workup:

  • Quench by slowly adding 10% aqueous NaHCO₃ (30 mL). Stir for 15 minutes until gas evolution ceases.

  • Transfer to a separatory funnel.[1] The 2-MeTHF layer will separate cleanly (top layer).

  • Wash the organic layer with Brine (20 mL).

  • Dry over Na₂SO₄, filter, and concentrate.[2][3][4]

• Purification:

  • The crude oil is often >95% pure. If necessary, purify via short-path silica plug filtration (Hexanes/EtOAc 9:1).

Protocol B: The "Difficult Substrate" Variation (Lewis Acid Catalysis)

Use Case: If the reaction is sluggish (incomplete conversion after 6h) due to steric hindrance or wet solvent. Solvent: Toluene or THF. Reagent: Titanium(IV) Isopropoxide [Ti(OiPr)₄] + NaBH₄.

• Mix amine (1.0 equiv) and ketone (1.2 equiv) in Toluene.

• Add Ti(OiPr)₄ (1.2 equiv). Stir for 1 hour (The solution will turn slightly yellow/orange as the titanium-amine complex forms).

• Add NaBH₄ (1.5 equiv) followed strictly by Ethanol (5 mL) dropwise. Note: NaBH₄ requires a protic source to activate in this system.

• Stir 2 hours, then quench with 1M NaOH (precipitates TiO₂ as a white solid). Filter through Celite.

Decision Tree for Solvent Selection

Use this logic flow to determine the appropriate solvent system for your specific constraints.

Figure 2: Logic flow for selecting the optimal solvent based on regulatory and chemical constraints.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Steric hindrance of 2-pentanone prevents imine formation.	Switch to Protocol B (Ti(OiPr)₄). The Lewis acid forces imine formation.
Alcohol Impurity (2-Pentanol)	Direct reduction of ketone by STAB.	Ensure Acetic Acid is present (activates imine) and increase pre-stir time before adding STAB.
Dialkylation (Tertiary Amine)	Aniline is too nucleophilic; product amine reacts again.	Use a 1.5x excess of Aniline relative to ketone, or ensure the ketone is the limiting reagent. (Note: Sterics of pentan-2-yl usually prevent this).
Emulsion during Workup	pH is close to pKa of the amine.	Adjust aqueous layer pH to >10 using NaOH before separation to ensure the amine is fully free-based.

References

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996 , 61, 3849-3862.[5] Link

• Watson, A. J. A.; Sutton, A. C.; Maxwell, A. C.; Todd, R. J. "Development of a solvent selection guide for aldehyde-based direct reductive amination processes." Green Chemistry, 2013 , 15, 1159.[6] Link

• Touchette, K. M. "Reductive Amination: A Remarkable Experiment for the Organic Laboratory."[7] Journal of Chemical Education, 2006 , 83, 929.[7][8] Link

• Pfizer Inc. "Pfizer Solvent Selection Guide." Green Chemistry, 2008 , 10, 31-36. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. N,N-Dimethylaniline: Synthesis, applications and toxicity_Chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Specific solvent issues with Reductive Amination/Alkylation - Wordpress [reagents.acsgcipr.org]
• 7. gctlc.org [gctlc.org]
• 8. DSpace [open.bu.edu]

Process Development Guide: Scalable Synthesis of 3,4-Dimethyl-N-(pentan-2-yl)aniline

Abstract

This application note details the process development and scale-up strategy for the production of 3,4-dimethyl-N-(pentan-2-yl)aniline (Target Molecule). While laboratory-scale synthesis often utilizes hydride reagents (e.g., sodium triacetoxyborohydride), this guide focuses on Catalytic Reductive Alkylation (Hydrogenation) as the primary route for kilogram-scale production. This method offers superior atom economy, simplified workup, and reduced waste streams compared to stoichiometric hydride reductions.

Critical Safety & Hazard Assessment

WARNING: This protocol involves hazardous materials and high-pressure systems. Strict adherence to safety standards is mandatory.

Hazard Class	Critical Control Measure
Acute Toxicity	3,4-Dimethylaniline (3,4-Xylidine) is toxic if swallowed, inhaled, or in contact with skin.[1] It is a known methemoglobin-forming agent. Action: Double-glove (Nitrile/Laminate), full-face respirator or manipulate in a glovebox/isolator.
Pyrophoric Hazards	Pd/C or Pt/C catalysts can ignite solvent vapors when dry. Action: Keep catalysts wet (50% water paste) and handle under inert atmosphere (N₂/Ar). Never suck filters dry.
High Pressure	Hydrogen gas (H₂) at elevated pressure (5–20 bar) presents an explosion risk. Action: Use rated pressure vessels (Hastelloy/SS316) with burst discs and grounding.
Flammability	2-Pentanone and Methanol are highly flammable. Action: Ground all equipment; use explosion-proof (EX-rated) electronics.

Chemical Strategy & Route Selection

Retrosynthetic Analysis

The target molecule is a secondary amine derived from an aniline core. The most robust disconnection is the C-N bond formed via reductive amination between 3,4-dimethylaniline and 2-pentanone .

Route Comparison

For scale-up (>1 kg), Route A (Catalytic Hydrogenation) is selected over Route B (Hydride Reduction) due to cost and waste management.

• Route A (Selected):

  / Pd/C. Pros: Green chemistry, easy catalyst recovery, solvent is the only major waste. Cons: Requires pressure reactor.

• Route B (Lab Only):

  . Pros: No pressure equipment needed. Cons: Generates stoichiometric boron waste; difficult workup at >10kg scale.

Reaction Mechanism

The reaction proceeds via the formation of a hemiaminal, followed by dehydration to the imine (Schiff base) , which is subsequently hydrogenated to the amine.

Figure 1: Reaction pathway for the reductive alkylation. The imine formation is an equilibrium step driven by water removal or excess ketone.

Material Specifications

Ensure all raw materials meet the following specifications to prevent catalyst poisoning (e.g., by sulfur or halides).

Reagent	CAS No.[1][2][3]	MW ( g/mol )	Density (g/mL)	Eq.	Role
3,4-Dimethylaniline	95-64-7	121.18	0.983	1.0	Limiting Reagent
2-Pentanone	107-87-9	86.13	0.809	1.5	Reactant/Solvent
Pd/C (5% or 10%)	7440-05-3	N/A	N/A	2 wt%	Catalyst
Methanol	67-56-1	32.04	0.792	N/A	Solvent
Acetic Acid	64-19-7	60.05	1.049	0.1	Catalyst (pH control)

Scale-Up Protocol (1.0 kg Batch)

Equipment Setup

• Reactor: 5-Liter Stainless Steel (SS316) Autoclave with overhead stirring (gas-entrainment impeller preferred).

• Filtration: Sparkler filter or pressure nutsche (for catalyst removal).

• Purification: Wiped-film evaporator or fractional vacuum distillation setup.

Step-by-Step Procedure

Phase 1: Reactor Loading & Imine Formation

• Inerting: Purge the autoclave with Nitrogen (

  ) three times to remove oxygen.

• Charging: Under a slow

  stream, charge:

  • 3,4-Dimethylaniline: 1.0 kg (8.25 mol)

  • Methanol: 2.5 L (Solvent volume may be adjusted based on solubility; 2.5-3.0 L is typical for this scale).

  • 2-Pentanone: 1.06 kg (12.37 mol, 1.5 equiv). Note: Excess ketone drives the equilibrium.

  • Acetic Acid: 50 g (0.8 mol). Note: Mild acidity activates the ketone carbonyl.

• Catalyst Addition: Make a slurry of 5% Pd/C (20 g dry weight basis, usually supplied as 50% wet paste = 40 g total) in 200 mL Methanol. Add to reactor.

  • Critical: Do not add dry catalyst to flammable solvents.

Phase 2: Hydrogenation[4]

• Pressurization: Seal reactor. Purge with

  (3x 5 bar), then with Hydrogen ( ) (3x 5 bar).

• Reaction: Pressurize to 10 bar (145 psi) with

  .

• Heating: Ramp temperature to 50°C . Stir vigorously (800-1000 RPM) to overcome gas-liquid mass transfer limitations.

• Monitoring: Monitor

  uptake. Reaction is complete when uptake ceases (typically 4–8 hours).

  • IPC (In-Process Control): Sample via dip tube. Analyze by GC-FID. Target: <1% residual aniline.

Phase 3: Workup & Catalyst Removal

• Cooling: Cool reactor to 20°C. Vent

  carefully to waste. Purge with (3x).

• Filtration: Transfer reaction mixture through a Celite-packed pressure filter or sparkler filter to remove Pd/C.

  • Safety: Keep filter cake wet with water/methanol to prevent pyrophoric ignition.

• Concentration: Strip Methanol and excess 2-Pentanone via rotary evaporation or batch distillation at atmospheric pressure (Bath: 80°C).

Phase 4: Purification

• Distillation: The crude oil requires vacuum distillation to remove trace over-alkylated byproducts or heavy oligomers.

  • Setup: Short-path distillation head.

  • Conditions: High vacuum (<5 mbar). Expected boiling point will be >140°C at this pressure (estimate based on MW).

  • Collection: Collect the main fraction. Discard light foreshots (residual ketone/aniline).

Process Flow Diagram (PFD)

Figure 2: Pilot-plant workflow for the production of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<90%)	Water accumulation inhibiting imine formation.	Add molecular sieves (3Å) or increase reaction temperature to 60°C. Ensure vigorous stirring (H2 mass transfer).
Impurity: Dialkylation	Over-reaction of product with ketone.	Unlikely with ketones due to sterics (compared to aldehydes). If observed, reduce ketone equivalents to 1.1 or stop reaction earlier.
Impurity: Alcohol	Direct reduction of 2-pentanone to 2-pentanol.	This is a competing side reaction. Optimize catalyst choice (Pt/C is often more selective for imines than Pd/C) or lower the H2 pressure.
Slow H2 Uptake	Catalyst poisoning.	Check Aniline source for sulfur/halides. Increase catalyst loading to 5 wt%.

Analytical Methods (IPC)

• GC-FID Method:

  • Column: HP-5 or DB-5 (30m x 0.32mm).

  • Injector: 250°C. Detector: 300°C.

  • Program: 50°C (2 min) -> 20°C/min -> 250°C.

  • Retention Order: Methanol < 2-Pentanone < 3,4-Dimethylaniline < Product < Dialkylated Impurity.

References

• Abdel-Magid, A. F., et al. (1996).[5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849–3862. Link

• Gross, T., et al. (2010). "Direct Hydrogenation of Amides to Alcohols and Amines under Mild Conditions." Journal of the American Chemical Society, 132(47), 16756–16758. Link

• ACS GCI Pharmaceutical Roundtable. (2024). "Reagent Guide: Reductive Amination." ACS Green Chemistry Institute. Link

• Occupational Safety and Health Administration (OSHA). "Aniline and Derivatives Safety Standards." Link

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience.

Sources

• 1. cpachem.com [cpachem.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Application Note: Synthesis of 3,4-Dimethyl-N-(pentan-2-yl)aniline via Reductive Amination

Abstract & Strategic Overview

This guide details the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline , a lipophilic secondary amine often utilized as an intermediate in the development of agrochemicals and substituted aniline dyes.

The target molecule features a sterically hindered secondary nitrogen attached to a chiral alkyl chain. Direct alkylation of 3,4-dimethylaniline with 2-halopentanes is discouraged due to the high probability of over-alkylation (formation of tertiary amines) and competitive elimination reactions.

Selected Pathway: Direct Reductive Amination (DRA).[1] This protocol utilizes Sodium Triacetoxyborohydride (STAB) as the reducing agent.[2][3] Unlike Sodium Cyanoborohydride (

), STAB is non-toxic (cyanide-free) and exhibits superior selectivity for imines over ketones, eliminating the need to isolate the intermediate imine.

Retrosynthetic Analysis[2]

The synthesis disconnects the C-N bond between the aniline nitrogen and the secondary carbon of the pentyl chain.

Figure 1: Retrosynthetic strategy isolating the amine and ketone precursors.

Reagent Selection & Critical Parameters

The choice of reducing agent is the single most critical variable in this synthesis. The table below justifies the selection of Sodium Triacetoxyborohydride over traditional alternatives.

Reagent	Toxicity	Selectivity (Imine vs. Ketone)	Reaction Medium	Recommendation
Sodium Triacetoxyborohydride (STAB)	Low (Acetate byproduct)	High. Reduces iminium ions significantly faster than ketones.	DCE or THF	Recommended
Sodium Cyanoborohydride ( )	High (Generates HCN/Cyanide)	Moderate. Requires pH control (pH 6-7).	Methanol	Avoid (Safety risk)
/ Pd-C (Catalytic Hydrogenation)	Low	Low. Often reduces the aromatic ring or requires high pressure.	Ethanol/MeOH	Alternative (Scale-dependent)
Sodium Borohydride ( )	Low	Poor. Reduces ketones rapidly to alcohols.	Methanol	Not Suitable for one-pot

Required Reagents List

• 3,4-Dimethylaniline (3,4-Xylidine): Limiting reagent.[4] Note: Toxic by inhalation/skin contact.[5][6]

• 2-Pentanone (Methyl propyl ketone): Electrophile. Use 1.2 – 1.5 equivalents to drive equilibrium.

• Sodium Triacetoxyborohydride (STAB): 1.4 – 1.6 equivalents.

• Glacial Acetic Acid (AcOH): Catalyst (1.0 – 2.0 equivalents). Promotes imine formation and protonates the intermediate to the reactive iminium species.

• Solvent: 1,2-Dichloroethane (DCE) is preferred for reaction kinetics. Tetrahydrofuran (THF) is a viable "greener" alternative but may require longer reaction times.

Detailed Experimental Protocol

Scale: 10 mmol (based on 3,4-dimethylaniline). Expected Yield: 75% – 90%.

Step 1: Solvation and Activation

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Add 3,4-Dimethylaniline (1.21 g, 10 mmol) to the flask.

• Add 1,2-Dichloroethane (DCE) (30 mL). Note: Anhydrous solvent is preferred but strict dryness is not as critical as with

  .

• Add 2-Pentanone (1.29 g, 1.6 mL, 15 mmol).

• Add Glacial Acetic Acid (0.60 g, 10 mmol).

• Stir at room temperature (20–25°C) for 30 minutes under Nitrogen.

  • Mechanistic Insight: This dwell time allows the acid-catalyzed equilibrium between the ketone/amine and the hemiaminal/imine to establish.

Step 2: Reductive Alkylation

• Cool the mixture slightly to 0°C (ice bath) if working on a larger scale (>50 mmol) to control exotherm; for 10 mmol, room temperature is acceptable.

• Add Sodium Triacetoxyborohydride (STAB) (3.18 g, 15 mmol) portion-wise over 5–10 minutes.

  • Observation: Mild gas evolution (

    ) may occur.

• Remove ice bath (if used) and stir vigorously at room temperature for 12–24 hours.

• Monitoring: Monitor by TLC (Silica gel; Eluent: 20% Ethyl Acetate in Hexanes). The starting aniline spot (

  ) should disappear, replaced by a higher running product spot ( ).

Step 3: Quench and Workup

• Quench the reaction by carefully adding saturated aqueous

  (30 mL). Stir for 15 minutes until gas evolution ceases.

• Transfer to a separatory funnel. Separate the organic layer (DCE).

• Extract the aqueous layer with Dichloromethane (DCM) (

  mL).

• Combine organic layers and wash with:

  • Water (

    mL)

  • Brine (

    mL)

• Dry the organic phase over anhydrous Sodium Sulfate (

  ) .

• Filter and concentrate under reduced pressure (Rotary Evaporator) to yield the crude oil.

Step 4: Purification

• Flash Chromatography: If the crude purity is <95%, purify via silica gel chromatography using a gradient of 0%

  10% Ethyl Acetate in Hexanes.

• Distillation: For larger scales, fractional distillation under high vacuum is effective.

Mechanistic Workflow

The following diagram illustrates the "Boron Effect" where the acetoxy groups coordinate to stabilize the transition state, ensuring hydride delivery specifically to the iminium ion.

Figure 2: Reaction pathway highlighting the selectivity of STAB for the iminium intermediate.

Quality Control & Validation

To ensure the integrity of the synthesized compound for drug development assays, the following analytical criteria must be met:

Method	Expected Signal	Interpretation
1H NMR (CDCl3)	0.9 (t, 3H), 1.1 (d, 3H)	Terminal methyls of the pentyl chain.
1H NMR (CDCl3)	2.1-2.2 (s, 6H)	Two singlets corresponding to the aromatic methyls (3,4-dimethyl).
1H NMR (CDCl3)	3.4 (m, 1H)	The chiral methine proton ( ) of the pentyl group.
MS (ESI+)		Confirms molecular weight (Calc MW: 205.34).
Chiral HPLC	50:50 Peak Area	Critical: This synthesis produces a racemic mixture . If a single enantiomer is required, chiral resolution or asymmetric synthesis is necessary.

Safety & Handling (E-E-A-T)

3,4-Dimethylaniline (CAS 95-64-7):

• Hazard: Toxic if swallowed, in contact with skin, or inhaled.[5] Potential carcinogen.

• Control: Handle strictly in a fume hood. Double-glove (Nitrile) is recommended.

• Waste: Segregate as halogenated organic waste (due to DCE solvent) containing toxic amines.

Sodium Triacetoxyborohydride:

• Hazard: Water-reactive (evolves Hydrogen gas). Causes skin burns.

• Control: Keep bottle tightly sealed. Quench excess reagent slowly with dilute acid or bicarbonate.

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][3][7][8][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996 , 61, 3849–3862.[1][3][7][8] [Link]

• Organic Chemistry Portal. "Reductive Amination: Sodium Triacetoxyborohydride." [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. fishersci.com [fishersci.com]
• 5. cpachem.com [cpachem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. scribd.com [scribd.com]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline

Welcome to the technical support center for the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your reaction conditions and improve the yield and purity of your target compound.

The synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline is most commonly achieved through reductive amination. This process involves the reaction of 3,4-dimethylaniline with pentan-2-one to form an intermediate imine, which is then reduced to the desired secondary amine.[1] While seemingly straightforward, this reaction is susceptible to various challenges that can impact the final yield and purity. This guide will address these potential issues in a practical, question-and-answer format.

Troubleshooting Guide

Low or No Product Yield

Q1: I'm not seeing any product formation, or the yield is extremely low. What are the likely causes?

A1: Several factors can contribute to a low or nonexistent yield in the reductive amination of 3,4-dimethylaniline. Let's break down the most common culprits:

• Inefficient Imine Formation: The initial and crucial step is the formation of the imine intermediate from 3,4-dimethylaniline and pentan-2-one.[1][2]

  • Causality: Imine formation is an equilibrium-driven reaction where water is a byproduct. If water is not effectively removed, the equilibrium will not favor the imine, thus limiting the amount of substrate available for reduction.

  • Solution:

    • Azeotropic Removal of Water: If your solvent allows, use a Dean-Stark apparatus to remove water as it forms.

    • Drying Agents: Add a drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to the reaction mixture.

    • Solvent Choice: Using a solvent in which water has low solubility can also help drive the equilibrium forward.

• Suboptimal pH: The pH of the reaction medium is critical for efficient imine formation.[3]

  • Causality: Mildly acidic conditions (pH 4-5) are generally optimal.[3] At this pH, the carbonyl oxygen of pentan-2-one is protonated, making it more electrophilic and susceptible to nucleophilic attack by the aniline. If the pH is too low, the aniline will be protonated to its non-nucleophilic ammonium salt, halting the reaction. Conversely, if the pH is too high, the carbonyl will not be sufficiently activated.

  • Solution: Add a catalytic amount of a weak acid, such as acetic acid, to the reaction mixture to maintain the optimal pH range.

• Choice and Reactivity of the Reducing Agent: The selection and handling of the reducing agent are paramount.

  • Causality: Not all reducing agents are created equal. Some may be too harsh and reduce the starting ketone (pentan-2-one) before it can form the imine, while others may be too weak to efficiently reduce the imine.[3] Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for its mildness and selectivity for imines over ketones.[4][5][6] Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic.[3][5] Sodium borohydride (NaBH₄) can be used, but it can also reduce the starting ketone, lowering the overall yield.[1][3]

  • Solution:

    • Use a Selective Reducing Agent: Employ NaBH(OAc)₃ for its high selectivity and safety profile.[4][7]

    • Stepwise Addition: If using NaBH₄, allow sufficient time for the imine to form before adding the reducing agent. This can be monitored by techniques like TLC or ¹H NMR.[3]

Formation of Side Products

Q2: I'm observing significant side product formation in my reaction mixture. What are these impurities, and how can I minimize them?

A2: The formation of side products is a common issue in reductive aminations. Here are the most likely culprits and how to address them:

• Over-alkylation (Formation of a Tertiary Amine): The desired secondary amine product can sometimes react further with another molecule of pentan-2-one and the reducing agent to form a tertiary amine.

  • Causality: The product secondary amine can sometimes be more nucleophilic than the starting primary amine, leading to a second reductive amination.

  • Solution:

    • Stoichiometry Control: Use a slight excess of the amine (3,4-dimethylaniline) relative to the ketone (pentan-2-one). This will ensure the ketone is the limiting reagent and minimize the chance of the product reacting further.

    • Slow Addition of the Reducing Agent: Adding the reducing agent slowly can help to control the reaction and favor the formation of the secondary amine.

• Reduction of the Ketone: The reducing agent may reduce the starting pentan-2-one to pentan-2-ol.

  • Causality: This is more likely to occur with less selective reducing agents like NaBH₄, especially if the imine formation is slow.[3]

  • Solution:

    • Use a Selective Reducing Agent: As mentioned previously, NaBH(OAc)₃ is highly selective for the reduction of imines in the presence of ketones.[4][5][6]

    • Optimize Imine Formation: Ensure that the conditions for imine formation (pH, water removal) are optimal to maximize the concentration of the imine before the reduction step.

• Self-Condensation of the Ketone: Pentan-2-one can undergo an aldol condensation with itself under certain conditions, leading to α,β-unsaturated ketone byproducts.

  • Causality: This is more likely to occur under basic conditions or at elevated temperatures.

  • Solution:

    • Maintain Mildly Acidic pH: The use of a catalytic amount of a weak acid for imine formation will also help to prevent base-catalyzed self-condensation.

    • Control Temperature: Run the reaction at room temperature or slightly below to minimize side reactions.

Frequently Asked Questions (FAQs)

Q3: What is the best solvent for this reaction?

A3: The choice of solvent can significantly impact the reaction. Dichloroethane (DCE) and tetrahydrofuran (THF) are commonly used and effective solvents for reductive aminations using sodium triacetoxyborohydride.[4] Methanol can also be a good choice as it can accelerate imine formation.[4] It's important to use an anhydrous solvent to prevent the hydrolysis of the imine intermediate.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction. You can spot the starting materials (3,4-dimethylaniline and pentan-2-one) and the reaction mixture on a TLC plate. The disappearance of the starting materials and the appearance of a new spot corresponding to the product will indicate the reaction's progress. Gas chromatography-mass spectrometry (GC-MS) can also be used for more quantitative monitoring.[4]

Q5: My product is difficult to purify. What are some effective purification strategies?

A5: The purification of N-alkylated anilines can sometimes be challenging due to the presence of unreacted starting materials and side products.

• Acid-Base Extraction: Since your product is a basic amine, you can use an acid-base extraction to separate it from neutral impurities. Dissolve the crude product in an organic solvent (like diethyl ether or ethyl acetate) and wash with a dilute acid solution (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer. The organic layer containing neutral impurities can be discarded. Then, basify the aqueous layer with a base (e.g., NaOH) to deprotonate the amine, which can then be extracted back into an organic solvent.

• Column Chromatography: If acid-base extraction is insufficient, column chromatography on silica gel is a reliable method for purification. A solvent system of hexane and ethyl acetate is typically effective for eluting the product.

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be an excellent method for obtaining a highly pure product.

Experimental Protocols

Optimized Protocol for the Synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline

This protocol is designed to maximize yield and minimize side product formation.

Materials:

• 3,4-dimethylaniline

• Pentan-2-one

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Acetic acid (glacial)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3,4-dimethylaniline (1.0 eq) in anhydrous 1,2-dichloroethane (DCE), add pentan-2-one (1.1 eq) and a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor the reaction by TLC.

• Once imine formation is significant (as indicated by the consumption of the starting aniline), add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes. Be cautious as the reaction may be exothermic.

• Continue stirring the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) or by vacuum distillation to afford the pure 3,4-dimethyl-N-(pentan-2-yl)aniline.

Data Summary

Parameter	Recommended Condition	Rationale
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃)	High selectivity for imines over ketones, leading to higher yields and fewer side products.[4][5][6]
Solvent	1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)	Anhydrous conditions are crucial; these solvents are effective for this reaction.[4]
pH	Mildly acidic (catalytic acetic acid)	Promotes imine formation without deactivating the aniline nucleophile.[3]
Temperature	Room Temperature	Minimizes the potential for side reactions like aldol condensation.
Stoichiometry	Slight excess of the amine	Helps to prevent over-alkylation of the product.

Visualizations

Reaction Workflow

Caption: Decision tree for troubleshooting low yield issues.

References

• Reductive Amination, and How It Works - Master Organic Chemistry. (2017, September 1). Master Organic Chemistry. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Myers, A. G. Chem 115 Handout: C-N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Reductive amination. (2023, November 28). In Wikipedia. [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. merckmillipore.com [merckmillipore.com]

Technical Support Center: Purification Strategies for Reactions Involving 3,4-Dimethylaniline

Introduction

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common challenge in organic synthesis: the removal of unreacted 3,4-dimethylaniline from reaction mixtures. As a nucleophilic aromatic amine, 3,4-dimethylaniline is a versatile building block, but its physical properties—a boiling point of 226 °C and its basicity—can complicate product purification.[1] This document offers a structured, problem-solving approach, moving from simple, scalable methods to more specialized techniques, ensuring you can select the optimal strategy for your specific compound and scale.

Frequently Asked Questions & Troubleshooting Guide

Q1: I've completed my reaction, but TLC/LC-MS analysis shows significant starting material. What's the most straightforward method to remove residual 3,4-dimethylaniline?

For most applications where your desired product is neutral or acidic and stable to mild acid, the most robust and scalable method is a liquid-liquid extraction with a dilute aqueous acid .[2][3]

Causality & Mechanism: 3,4-Dimethylaniline, like most anilines, is a weak base. By washing your organic reaction mixture with a dilute acid (e.g., 1M HCl), you protonate the basic amino group of the aniline. This forms the corresponding anilinium salt (3,4-dimethylanilinium chloride), which is ionic and therefore highly soluble in the aqueous phase.[3][4] Your desired product, if it lacks a sufficiently basic functional group, will remain uncharged and stay dissolved in the organic solvent. The two layers are then easily separated.

Q2: My desired product is also basic or is sensitive to acid. What are my options if an acidic wash is not suitable?

This is a critical challenge where an acidic wash could lead to product loss or degradation. You have several alternative strategies, depending on the nature of your product and the scale of your reaction.

• Chemical Scavenging: This is an elegant and highly selective method. Scavenger resins are solid-supported reagents designed to react with and "scavenge" specific functional groups from a solution.[5][6] For removing a primary amine like 3,4-dimethylaniline, an isocyanate or aldehyde-functionalized resin is ideal. The unreacted aniline covalently binds to the resin, which can then be removed by simple filtration.[7] This avoids an aqueous workup entirely.

• Chromatography: If your product has a different polarity profile from 3,4-dimethylaniline, column chromatography is a high-resolution option.[8][9] However, anilines can sometimes streak on silica gel due to interaction with acidic silanol groups. To mitigate this, you can pre-treat your eluent with a small amount of a basic additive like triethylamine (~0.1-1%) to improve peak shape and separation.[3]

• Distillation: This method is only viable if your product has a significantly different boiling point from 3,4-dimethylaniline (226 °C) and is thermally stable.[1] Vacuum distillation is often required to lower the boiling points and prevent thermal decomposition.[10][11][12]

• Recrystallization: If your desired product is a solid, recrystallization is an excellent and scalable purification method.[13][14] The key is to find a solvent system where your product's solubility is high at an elevated temperature but low at room or cold temperatures, while the 3,4-dimethylaniline impurity remains soluble at all temperatures.[15]

Q3: I performed an acidic wash, but I suspect some aniline salt is still contaminating my organic layer. How can I improve the extraction efficiency?

This issue often arises from insufficient mixing or an unfavorable partition coefficient. Here’s how to troubleshoot:

• Multiple Extractions: Perform multiple washes with smaller volumes of dilute acid rather than a single wash with a large volume. Three successive washes are typically much more effective than one.

• Check the pH: After the acid wash, check the pH of the aqueous layer. It should be distinctly acidic (pH 1-2) to ensure the aniline is fully protonated.

• Back-Washing: After separating the acidic aqueous layer, wash your organic layer with brine (saturated aqueous NaCl). This helps to remove residual water and can break up emulsions, improving the separation.[16]

• Solvent Choice: Ensure your organic solvent is not miscible with water. Solvents like dichloromethane or ethyl acetate are standard choices.[16]

Q4: My product is a solid. How do I choose the right solvent for recrystallization to remove 3,4-dimethylaniline?

Solvent selection is the most critical step for successful recrystallization.[17] 3,4-Dimethylaniline is a crystalline solid with a melting point of 49-51 °C and is generally soluble in common organic solvents like ethanol, ligroin, and petroleum ether.[1][11]

The Ideal Recrystallization Solvent Should:

• Completely dissolve your desired product at high temperatures.

• Poorly dissolve your product at low temperatures, allowing it to crystallize out.

• Keep the 3,4-dimethylaniline impurity dissolved at both high and low temperatures.

A good starting point is to test the solubility of both your crude product and pure 3,4-dimethylaniline in a range of solvents (e.g., hexanes, toluene, ethanol, ethyl acetate, and mixtures thereof) in small test tubes.

Experimental Protocols & Workflows

Purification Method Decision Workflow

Caption: Decision tree for selecting a purification method.

Protocol 1: Acidic Wash (Liquid-Liquid Extraction)

This protocol outlines the standard procedure for removing basic aniline impurities from an organic solution.

Materials:

• Crude reaction mixture dissolved in a water-immiscible organic solvent (e.g., Ethyl Acetate, Dichloromethane).

• 1M Hydrochloric Acid (HCl) solution.

• Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Brine (Saturated NaCl solution).

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Separatory funnel.

Procedure:

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a suitable organic solvent. Transfer this solution to a separatory funnel.

• First Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake vigorously for 30-60 seconds. Allow the layers to separate completely.

  • Rationale: This step protonates the 3,4-dimethylaniline, transferring the resulting salt into the aqueous (bottom) layer.[2][3]

• Separation: Drain the lower aqueous layer.

• Repeat Wash: Repeat steps 2 and 3 two more times to ensure complete removal of the aniline.

• Neutralization Wash: Wash the organic layer with an equal volume of saturated NaHCO₃ solution to neutralize any residual acid. Be sure to vent frequently as CO₂ gas may be evolved.

  • Rationale: This step removes any remaining acid that could interfere with subsequent steps or degrade an acid-sensitive product.

• Brine Wash: Wash the organic layer with an equal volume of brine.

  • Rationale: This wash helps remove the bulk of the dissolved water from the organic layer, making the final drying step more efficient.[16]

• Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., Na₂SO₄). Swirl the flask; if the drying agent clumps together, add more until some particles move freely.

• Isolation: Filter or decant the dried organic solution away from the drying agent. Remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield your purified product.

Data Presentation: Comparison of Purification Methods

Method	Principle	Best For...	Advantages	Disadvantages
Acidic Wash	Basicity Difference	Neutral or acidic products; large scale.	Fast, inexpensive, highly scalable, very effective.[2][16]	Not suitable for acid-sensitive or basic products; requires aqueous workup.
Recrystallization	Solubility Difference	Solid products with different solubility profiles than the aniline.	Can provide very high purity; scalable; relatively low cost.[15][17]	Finding a suitable solvent can be time-consuming; potential for product loss.
Column Chromatography	Polarity Difference	Small to medium scale; separating mixtures with close properties; acid-sensitive compounds.	High resolution; applicable to a wide range of compounds.[8][9][18]	Can be slow and solvent-intensive; may have loading limitations; anilines can streak on silica.
Distillation	Boiling Point Difference	Thermally stable, non-volatile products.	Good for large scale; can be very effective for large boiling point differences.	Requires thermal stability of the product; high energy consumption; not suitable for non-volatile products.[11][12]
Scavenger Resins	Covalent Reaction	Acid-sensitive products; high-throughput synthesis; when non-aqueous workup is desired.	High selectivity; simple filtration-based removal; no aqueous workup.[5][19]	Resins can be expensive; may require stoichiometric excess; not suitable for all reaction solvents.

References

• Separation optimization of aniline and seven 4-substituted anilines in high-submicellar liquid chromatography using empirical retention modeling and Derringer's desirability function. PubMed. [Link]

• Separation of Alkylated and Chlorinated Anilines by Gas Chromatography. Journal of Chromatographic Science. [Link]

• Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography. Analyst (RSC Publishing). [Link]

• Separation of anilines by a covalent triazine-triphenyl polymer as a stationary phase for their normal-phase and reverse-phase determination by high-performance liquid chromatography (HPLC). Taylor & Francis Online. [Link]

• Separation of Aniline on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Video: Recrystallization - Procedure. JoVE. [Link]

• Recrystallization: Figure 1. Structure of Aniline. Scribd. [Link]

• Recrystallization Lab Guide: Purification Techniques. studylib.net. [Link]

• Purification of N,N-Dimethylaniline. LookChem. [Link]

• Remove Sticky Reagents. University of Rochester. [Link]

• 3,4-dimethylaniline. Organic Syntheses Procedure. [Link]

• Scavenger Resins. Amerigo Scientific. [Link]

• Preparation of 3,4-Dimethylaniline. Journal of the American Chemical Society. [Link]

• How would you separate a mixture of aniline, N-methylaniline and N,N-dimethylaniline using chemical separation method?. Quora. [Link]

• m-NITRODIMETHYLANILINE. Organic Syntheses Procedure. [Link]

• Dimethylaniline : Synthesis. YouTube. [Link]

• Scavenger resin. Wikipedia. [Link]

• Method of making 3,4-dimethylaniline.
• Synthesis method of 3,4-dimethylaniline.

• How do I remove aniline from the reaction mixture?. ResearchGate. [Link]

• Removal of N,N-dimethylaniline from a dilute aqueous solution by Na+/K+ saturated montmorillonite. ResearchGate. [Link]

• Scavenger resin and processes for the use thereof.
• Method for purifying N, N-dimethylaniline by acid anhydride.

• Organic Scavenger Resin: A Versatile Solution for Molecule Purification. Canftech. [Link]

Sources

• 1. 3,4-Dimethylaniline | 95-64-7 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. amerigoscientific.com [amerigoscientific.com]
• 6. Scavenger resin - Wikipedia [en.wikipedia.org]
• 7. US6897262B2 - Scavenger resin and processes for the use thereof - Google Patents [patents.google.com]
• 8. Separation optimization of aniline and seven 4-substituted anilines in high-submicellar liquid chromatography using empirical retention modeling and Derringer's desirability function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. US2347652A - Method of making 3,4-dimethylaniline - Google Patents [patents.google.com]
• 13. scribd.com [scribd.com]
• 14. studylib.net [studylib.net]
• 15. Video: Recrystallization - Procedure [jove.com]
• 16. chem.rochester.edu [chem.rochester.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. academic.oup.com [academic.oup.com]
• 19. canftech.com [canftech.com]

Technical Support Center: Troubleshooting N-Alkylation of Anilines

Current Status: Operational Support Tier: Senior Application Scientist Topic: Troubleshooting Side Reactions in N-Alkylation of Anilines

Introduction: The N-Alkylation Landscape

Welcome to the technical support center. N-alkylation of anilines is a deceptively simple transformation that frequently bottlenecks in scale-up due to a fundamental chemical paradox: the product is often more reactive than the starting material.

As a Senior Application Scientist, I often see researchers struggle not with the formation of the C-N bond, but with the control of it. This guide moves beyond standard textbook definitions to address the specific failure modes—polyalkylation, regioselectivity drift, and catalytic stalling—that ruin experimental yields.

Module 1: Controlling Polyalkylation (The "Runaway" Reaction)

Issue: "I am targeting the mono-alkylated aniline, but I consistently get a mixture of starting material, mono-alkylated, and di-alkylated products."

Root Cause Analysis

This is the classic nucleophilicity mismatch . Anilines are moderately nucleophilic. However, once an alkyl group is added (e.g., converting Ph-NH₂ to Ph-NH-R), the nitrogen lone pair becomes more electron-rich due to the inductive effect (+I) of the alkyl group. Consequently, the secondary amine product reacts faster with the alkylating agent than the primary aniline starting material.

Troubleshooting Protocols

Q: How do I force mono-alkylation using direct alkylation?

A: You must manipulate the kinetics to statistically favor the primary amine encounter.

• Stoichiometry: Use a large excess of the aniline (3–5 equivalents) relative to the alkyl halide. This ensures the electrophile is statistically more likely to encounter the starting material than the product.

• Addition Rate: Add the alkyl halide dropwise and slowly to a dilute solution of the aniline. This keeps the instantaneous concentration of the electrophile low.[1]

• Base Selection: Use a weak inorganic base (e.g., NaHCO₃ or K₂CO₃) rather than strong bases (NaH), which can deprotonate the formed secondary amine too aggressively.

Q: Direct alkylation is failing. What is the "Gold Standard" alternative?

A: Switch to Reductive Amination . This is the most robust method for mono-alkylation because the intermediate (imine/iminium) is formed reversibly and only reduced after formation. It inherently prevents di-alkylation because the secondary amine product cannot form an imine with the aldehyde/ketone.

Protocol: Standard Reductive Amination

• Imine Formation: Mix Aniline (1.0 equiv) and Aldehyde (1.1 equiv) in DCM or DCE. Add mild acid catalyst (AcOH, 1-5%) if the reaction is sluggish.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv). Note: STAB is preferred over NaCNBH₃ due to lower toxicity and better acid tolerance.

• Quench: Quench with saturated NaHCO₃.

Comparative Data: Alkylation Strategies

Feature	Direct Alkylation (S_N2)	Reductive Amination	Buchwald-Hartwig Coupling
Primary Risk	Polyalkylation (High)	Hydrolysis of Imine	Catalyst Poisoning
Atom Economy	High (if 1:1 works)	Moderate (Reductant waste)	Low (Ligands/Pd waste)
Selectivity	Poor (Kinetic control required)	Excellent (Thermodynamic control)	Excellent (Ligand controlled)
Substrate Scope	Simple alkyl halides	Aldehydes/Ketones	Aryl Halides (for diarylamines)

Module 2: Regioselectivity (N- vs. C-Alkylation)

Issue: "I see alkylation on the aromatic ring (C-alkylation) or the wrong nitrogen (in heterocycles) instead of the aniline nitrogen."

Root Cause Analysis

Anilines are ambident nucleophiles . While the Nitrogen is the kinetic center, the ortho and para carbons are nucleophilic centers (via resonance). High temperatures or strong Lewis acids can favor thermodynamic C-alkylation (related to Hofmann-Martius rearrangement). In heterocyclic anilines (e.g., aminopyridines), the ring nitrogen is often more basic and nucleophilic than the exocyclic amine.

Troubleshooting Protocols

Q: How do I prevent C-alkylation?

A:

• Temperature Control: C-alkylation has a higher activation energy. Keep reaction temperatures below 60°C. If heat is required, your electrophile is likely too unreactive—switch from a chloride to a bromide or iodide.

• Solvent Effects: Use polar aprotic solvents (DMF, DMSO) to solvate the cation and leave the amine "naked" and more reactive toward N-alkylation. Avoid strongly acidic conditions which catalyze rearrangements.

Q: I am alkylating an aminopyridine/aminothiazole and getting ring nitrogen alkylation. How do I fix this?

A:

• Hard/Soft Acid Base (HSAB) Theory: The exocyclic amine is generally "harder" than the ring nitrogen. Use "hard" electrophiles (e.g., acyl chlorides followed by reduction) or protect the exocyclic amine as an acetamide, alkylate the ring (if that was the goal), and deprotect.

• The NaH Switch: Deprotonate with NaH in THF. The resulting anion is often localized on the exocyclic nitrogen, directing alkylation there.

Module 3: Visualizing the Reaction Pathways

The following diagram illustrates the competitive pathways in aniline alkylation and the decision nodes for troubleshooting.

Caption: Competitive reaction pathways in N-alkylation. Note the high risk of di-alkylation in direct methods versus the blocked pathway in reductive amination.

Module 4: Advanced Catalysis (Buchwald-Hartwig)

Issue: "My Palladium-catalyzed coupling (Buchwald-Hartwig) stalls or yields nothing."

Root Cause Analysis

Anilines can coordinate to Palladium, poisoning the catalyst. Furthermore, if the aniline is electron-deficient, oxidative addition occurs, but the transmetallation/amine binding step is sluggish.

Troubleshooting Protocols

Q: The reaction turns black (Pd precipitate) immediately. Why?

A: This is "Pd Black" formation, indicating ligand dissociation and catalyst death.

• Fix: Your ligand is likely too labile or the temperature is too high. Switch to bidentate ligands (BINAP, Xantphos) or bulky monodentate ligands (BrettPhos, RuPhos) that bind tightly to Pd.

• Oxygen Leak: Ensure rigorous degassing. Pd(0) is extremely air-sensitive.

Q: Which base should I use for sensitive substrates?

A:

• Standard: NaOtBu (Strong, fast).

• Base-Sensitive Groups (Esters, Nitriles): Cs₂CO₃ or K₃PO₄ (Weaker, slower, requires higher temp).

• Strongly Acidic Protons present: LiHMDS (Non-nucleophilic, soluble).

References

• Reductive Amination Mechanism & Utility: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.

• Buchwald-Hartwig Coupling Guide: Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016.

• Controlling Over-Alkylation: Salvatore, R. N., et al. "Synthesis of secondary amines." Tetrahedron, 2001.

• Green Chemistry Approaches (Borrowing Hydrogen): Hamid, M. H., Slatford, P. A., & Williams, J. M. "Borrowing Hydrogen in the Activation of Alcohols." Advanced Synthesis & Catalysis, 2007.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

stability and storage conditions for 3,4-dimethyl-N-(pentan-2-yl)aniline

Topic: Stability, Storage, and Handling Protocols

CAS Number: 106645-32-3 Chemical Class: Secondary N-alkylaniline (Aniline Derivative)

Executive Summary

Welcome to the Technical Support Center. This guide addresses the stability profile of 3,4-dimethyl-N-(pentan-2-yl)aniline , a secondary aromatic amine used primarily as a chemical intermediate and in specialized drug development workflows.

The Critical Insight: Unlike simple anilines, the N-pentan-2-yl substitution introduces steric bulk and increased lipophilicity, but it retains the core susceptibility of the aniline nitrogen to oxidative degradation . Your primary storage objective is preventing the formation of quinone-imines and N-oxides, which manifest as a color shift from pale yellow/colorless to dark brown.

Part 1: Storage & Stability Guidelines

Q: What are the optimal storage conditions upon arrival?

A: Immediate stabilization is required to maintain purity >98%.

• Temperature: Store at -20°C (-4°F) for long-term stability. Short-term storage (weeks) at 2–8°C is acceptable if the vial is sealed under inert gas.

• Atmosphere: The compound is air-sensitive . You must store it under an inert atmosphere (Argon or Nitrogen).[1] Argon is preferred as it is heavier than air and provides a better "blanket" over the liquid/solid surface.

• Container: Use amber glass vials with Teflon-lined (PTFE) screw caps. Avoid clear glass to prevent photo-oxidation.

Q: My compound arrived as an oil/low-melting solid. Is this normal?

A: Yes. N-alkylation of xylidines (dimethylanilines) significantly lowers the melting point compared to the parent 3,4-dimethylaniline (MP: 49–51°C). The N-(pentan-2-yl) group disrupts crystal lattice packing, often resulting in a viscous oil or low-melting solid at room temperature. This physical state increases the surface area available for oxidation, making inert gas blanketing even more critical.

Q: How stable is the compound in solution?

A: Stability depends heavily on the solvent choice.

• Recommended Solvents: DMSO (Dimethyl sulfoxide) and Ethanol. Stock solutions in DMSO are stable for ~1 month at -20°C if protected from moisture.

• Solvents to Avoid:

  • Acidic Solvents: Avoid protic acids unless forming a salt intentionally.

  • Chlorinated Solvents (Long-term): Avoid storing in Chloroform/DCM for months, as trace acidity in these solvents can catalyze degradation.

  • Water: The compound is hydrophobic and practically insoluble in water.

Part 2: Troubleshooting & FAQs

Issue: Color Change (Browning)

User Question: "The compound was clear when I bought it, but now it has turned dark brown. Is it still usable?"

Technical Diagnosis: The "browning" is a hallmark of oxidative degradation .[1] Secondary anilines react with atmospheric oxygen to form radical intermediates, which eventually couple to form colored impurities (often azo or quinone-like species).

Action Plan:

• Quantify Impurity: Run an HPLC or LC-MS.

  • If purity is >95% : The color is likely due to trace impurities with high extinction coefficients. It may still be usable for robust synthetic steps, but not for sensitive biological assays (IC50 determination).

  • If purity is <90% : Do not use. Purification via silica gel column chromatography is required.

• Prevention: See the Inert Gas Protocol below.

Issue: Solubility Difficulties

User Question: "I cannot get the compound to dissolve in my aqueous buffer for cell culture."

Technical Diagnosis: 3,4-dimethyl-N-(pentan-2-yl)aniline is highly lipophilic (LogP > 4 estimated). It will not dissolve in water or PBS.

Action Plan:

• Create a Stock Solution: Dissolve the compound in 100% DMSO first.

• Serial Dilution: Dilute the DMSO stock into your media/buffer. Ensure the final DMSO concentration remains below the toxicity threshold for your assay (typically <0.1% or <0.5%).

• Observation: Watch for precipitation (turbidity) upon dilution. If precipitation occurs, you are above the solubility limit; lower the concentration.

Part 3: Experimental Protocols

Protocol A: Inert Gas Blanketing (Standard Operating Procedure)

Use this every time you open the vial.

• Open the vial and remove the necessary aliquot quickly.

• Insert a needle or pipette tip connected to a low-pressure Argon line into the vial (do not dip into the liquid).

• Flow Argon gently for 10–15 seconds to displace headspace air.

• Seal immediately with the cap.

• Wrap the cap junction with Parafilm to prevent gas exchange during freezer storage.

Protocol B: Purity Verification (HPLC Conditions)

Use these conditions to check for degradation products.

Parameter	Condition
Column	C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	50% B to 95% B over 10 mins (High lipophilicity requires high organic %)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (Aromatic ring) and 210 nm
Expected RT	Late eluting (due to pentyl group and dimethyl ring)

Part 4: Visualizing the Stability Logic

The following diagram illustrates the decision matrix for storage and handling to prevent the primary failure mode: Oxidation .

Caption: Workflow for maximizing shelf-life. Failure to flush with Argon (Red Node) is the leading cause of purity loss.

References

• Pospíšil, J., & Klemchuk, P. P. (1990). Oxidation Inhibition in Organic Materials. CRC Press.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Temperature for 3,4-Dimethyl-N-(pentan-2-yl)aniline Synthesis

Case ID: #SYN-34DMA-P2P Subject: Temperature Optimization & Troubleshooting for Reductive Amination Status: Active Guide Authorized By: Senior Application Scientist, Chemical Development Group

Executive Summary

This guide addresses the synthesis of 3,4-dimethyl-N-(pentan-2-yl)aniline via the reductive amination of 3,4-dimethylaniline and 2-pentanone .

While standard protocols often suggest room temperature (RT) processing, the steric hindrance of the ketone (2-pentanone) combined with the moderate nucleophilicity of the aniline derivative often leads to stalled conversion or direct reduction byproducts. This guide provides a temperature-optimized workflow using Sodium Triacetoxyborohydride (STAB) and Titanium(IV) isopropoxide , focusing on the thermodynamic requirements of imine formation versus the kinetic control required for reduction.

Module 1: The Thermodynamics of Optimization

To optimize temperature, one must decouple the two competing steps of reductive amination. A "one-temp-fits-all" approach is the primary cause of failure for this specific substrate pair.

The Mechanistic Conflict

• Imine Formation (Endothermic/Equilibrium):

  • Reaction: 3,4-dimethylaniline + 2-pentanone

    Hemiaminal Imine + .

  • Challenge: 2-pentanone is sterically hindered compared to aldehydes. The equilibrium constant (

    ) is low at RT.

  • Temperature Need:Elevated (40–50°C) or Lewis Acid catalysis (Ti(OiPr)

    ) is required to drive the equilibrium forward and eliminate water.

• Reduction (Exothermic/Irreversible):

  • Reaction: Imine + Hydride

    Amine.

  • Challenge: High temperatures during hydride addition promote the direct reduction of the ketone (producing 2-pentanol) rather than the imine.

  • Temperature Need:Controlled Cooling (0–20°C) during reagent addition.

Visualizing the Pathway

The following diagram illustrates the critical temperature checkpoints in the reaction mechanism.

Figure 1: Critical temperature checkpoints. Imine formation requires energy (heat/catalysis), while reduction requires kinetic control (cooling).

Module 2: Troubleshooting Guide (Q&A)

Category A: Low Conversion & Yield

Q: I am running the reaction at Room Temperature (25°C) in DCE with STAB, but 40% of my starting aniline remains unreacted after 24 hours. Why?

• Diagnosis: Kinetic stalling due to steric hindrance.

• Explanation: 2-pentanone has a secondary alkyl chain, and 3,4-dimethylaniline has ortho-substitution relative to the methyl groups (though not directly ortho to the amine, the ring is electron-rich but bulky). At 25°C, the equilibrium concentration of the imine is too low. STAB is a selective reducer; it will not reduce the ketone effectively, but if the imine doesn't form, the reaction stalls.

• Solution: Adopt a Two-Stage Temperature Protocol .

  • Stir Aniline + Ketone + Acid Catalyst (Acetic Acid) or Ti(OiPr)

    at 40–50°C for 2–4 hours.

  • Cool to 20°C before adding STAB.

Q: Can I just reflux the mixture to force conversion?

• Diagnosis: Dangerous strategy.

• Explanation: STAB (Sodium Triacetoxyborohydride) can decompose at reflux temperatures (typically >70°C in THF/DCE), losing hydride activity. Furthermore, high temperatures increase the rate of direct ketone reduction (producing 2-pentanol) faster than reductive amination.

• Solution: Never heat the reaction after the reducing agent is added. Heat only during the imine formation step.

Category B: Impurity Profile

Q: I see a significant peak for 2-pentanol in my GC-MS. How do I stop this?

• Diagnosis: Direct reduction of the ketone.[1]

• Explanation: This occurs when the hydride attacks the ketone carbonyl instead of the imine. This happens if:

  • Imine formation is incomplete (see Category A).

  • Temperature during STAB addition was too high (>30°C).

  • Water was present (hydrolyzing the imine back to ketone).

• Solution:

  • Add Molecular Sieves (4Å): To scavenge water and shift equilibrium toward imine.

  • Use Ti(OiPr)

    : This acts as both a Lewis acid and a water scavenger.[2]

Q: Is there a risk of over-alkylation (forming the tertiary amine)?

• Diagnosis: Unlikely but possible.

• Explanation: The target product is a secondary amine with a bulky secondary alkyl group (pentan-2-yl). Adding a second pentan-2-yl group is sterically very difficult.

• Solution: You can safely use a slight excess of ketone (1.2–1.5 eq) without fear of significant dialkylation.

Module 3: Optimized Experimental Protocol

Protocol ID: OP-Ti-STAB-05 Method: Titanium(IV) Isopropoxide Mediated Reductive Amination Rationale: This method uses Ti(OiPr)

to force imine formation at mild temperatures, avoiding the need for harsh reflux while preventing direct reduction.

Materials Table

Component	Role	Stoichiometry	Notes
3,4-Dimethylaniline	Limiting Reagent	1.0 equiv	Solid, mp ~49°C
2-Pentanone	Electrophile	1.2 – 1.5 equiv	Excess drives equilibrium
Ti(OiPr)	Lewis Acid / Scavenger	1.25 equiv	Critical: Handle under N2
NaBH(OAc) (STAB)	Reducing Agent	1.5 equiv	Add as solid or slurry
THF or DCE	Solvent	0.2 M	Anhydrous required

Step-by-Step Workflow

• Imine Pre-formation (The "Warm" Step):

  • Charge a dry flask with 3,4-dimethylaniline (1.0 eq) and 2-pentanone (1.2 eq) in anhydrous THF (or DCE).

  • Add Titanium(IV) isopropoxide (1.25 eq) dropwise under Nitrogen.

  • Temperature: Stir at Ambient to 40°C for 6–12 hours.

  • Checkpoint: The solution may turn slightly yellow/orange, indicating imine complex formation.

• Reduction (The "Cool" Step):

  • Cool the reaction mixture to 0°C (ice bath).

  • Add STAB (1.5 eq) portion-wise over 15 minutes. Caution: Mild gas evolution.

  • Allow the mixture to warm naturally to Room Temperature (20–25°C) .

  • Stir for 12–16 hours.

• Workup (Quench):

  • Quench by adding saturated aqueous NaHCO

    or 1N NaOH.

  • Note: Titanium salts will form a thick white precipitate. Dilute with EtOAc and filter through a Celite pad to remove titanium solids.

  • Separate phases, dry organic layer (Na

    SO ), and concentrate.

Module 4: Decision Logic for Troubleshooting

Use this flow to determine your next experimental move based on current results.

Figure 2: Troubleshooting logic tree for reaction optimization.

References

• Abdel-Magid, A. F., et al. (1996).[3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[4] [Link]

• Mattson, R. J., et al. (1990).[4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[4] The Journal of Organic Chemistry, 55(8), 2552-2554.[4] [Link]

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of the Chemical Society, Perkin Transactions 1, (18), 2527-2531. [Link]

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• 2. designer-drug.com [designer-drug.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Column Chromatography Separation of 3,4-dimethyl-N-(pentan-2-yl)aniline

This guide provides in-depth technical support for researchers, scientists, and drug development professionals performing the column chromatography purification of 3,4-dimethyl-N-(pentan-2-yl)aniline. It is structured as a series of frequently asked questions (FAQs) and detailed troubleshooting scenarios to address specific challenges encountered during this separation.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the setup and execution of the chromatographic separation for N-alkylanilines.

Question: What is the recommended stationary phase for purifying 3,4-dimethyl-N-(pentan-2-yl)aniline?

Answer: Standard silica gel (60 Å, 230-400 mesh) is the most common and cost-effective stationary phase for this type of separation.[1][2] However, it's crucial to recognize that silica gel is inherently acidic due to the presence of silanol groups (Si-OH) on its surface.[3][4] Basic compounds like anilines can interact strongly with these acidic sites, leading to issues like peak tailing and potential degradation.[3][5] If significant issues persist, consider alternative stationary phases such as basic alumina or an amine-functionalized silica column.[3][6]

Question: How do I select an appropriate mobile phase (eluent)?

Answer: The goal is to find a solvent system that provides optimal separation between your target compound and any impurities. For normal-phase chromatography on silica gel, a mixture of a non-polar solvent and a moderately polar solvent is standard. A good starting point is a hexane/ethyl acetate system.[3] The precise ratio should be determined by preliminary Thin-Layer Chromatography (TLC) analysis.

Question: My aniline product is streaking or tailing badly on the TLC plate and the column. What causes this and how can I fix it?

Answer: This is a classic and highly common problem when purifying amines on silica gel.[7][8] The basic nitrogen atom of the aniline interacts strongly with the acidic silanol groups of the silica stationary phase, causing the compound to "stick" and elute slowly and unevenly.[3][5]

The most effective solution is to add a small amount of a basic modifier to your mobile phase.[5] Adding 0.1-1% triethylamine (TEA) or pyridine to the eluent will neutralize the acidic sites on the silica, leading to symmetrical, well-defined peaks.[3][4][9]

Question: What is the target Retardation Factor (Rf) value I should aim for on my analytical TLC before scaling up to the column?

Answer: For optimal separation on a column, the Rf value of your target compound on the TLC plate should ideally be between 0.2 and 0.5.[10] An Rf in this range ensures that the compound will move through the column at a reasonable rate, providing good resolution from impurities that are either much less polar (higher Rf) or much more polar (lower Rf).[10] An Rf value that is too high (>0.5) means the compound will elute too quickly, potentially co-eluting with non-polar impurities, while an Rf that is too low (<0.2) will result in a long elution time, broad peaks, and excessive solvent usage.[11]

In-Depth Troubleshooting Guide

This section provides solutions to more complex problems that may arise during the purification process.

Problem: My compound appears to be stuck on the column; I've collected many fractions with no sign of the product.

Answer: This frustrating situation can arise from several factors:

• Insufficient Mobile Phase Polarity: The eluent may not be strong enough to move your compound. If your initial TLC showed a very low Rf value, you will need to gradually increase the percentage of the polar solvent (e.g., ethyl acetate) in your mobile phase.

• Compound Decomposition: Your compound may not be stable on silica gel.[11] To test for this, spot your compound on a TLC plate, let it sit for 30-60 minutes, and then develop it. If you see new spots or significant streaking that wasn't present initially, your compound is likely decomposing on the stationary phase. In this case, switching to a less acidic stationary phase like alumina or deactivating the silica gel is recommended.[11]

• Incorrect Solvent System: Double-check that you have prepared the mobile phase correctly and have not confused the non-polar and polar solvent bottles.[11]

Problem: The separation on the column is poor, and all my fractions are mixed, even though the TLC showed a clear separation.

Answer: This issue typically points to a problem with the column setup or sample application rather than the solvent chemistry.

• Poor Column Packing: If the silica bed is not packed uniformly, "channeling" can occur, where the solvent and sample flow through cracks and paths of least resistance, bypassing effective separation. Always use a wet slurry packing method to ensure a homogenous column bed.[12][13]

• Column Overloading: Applying too much sample for the amount of silica used is a common cause of poor separation. The stationary phase becomes saturated, and the component bands broaden significantly, leading to overlap. A general rule of thumb is to use a silica-to-sample mass ratio of at least 30:1 to 50:1.

• Sample Applied in Too Much Solvent: The initial sample should be dissolved in the absolute minimum amount of solvent before being carefully loaded onto the column.[1] If the sample is loaded in a large volume of solvent, it will diffuse and spread, leading to a very broad initial band and poor separation.

Problem: I don't see any product in my collected fractions, not even on the TLC analysis.

Answer: Before assuming the reaction failed, consider these chromatographic possibilities:

• Elution in the Solvent Front: If your mobile phase is too polar, the compound may have a very high affinity for it and travel down the column with the solvent front, eluting in the very first fractions before you began systematic collection.[9][11] Always collect the initial solvent that comes off the column and check it by TLC.

• Fractions are Too Dilute: Your compound may have eluted, but the concentration in each fraction is too low to be visible on the TLC plate.[11] Try combining several fractions that you expect to contain your product and concentrating them on a rotary evaporator before running a new TLC analysis.

Experimental Protocol: Step-by-Step Guide

This protocol outlines a standard procedure for the purification of 3,4-dimethyl-N-(pentan-2-yl)aniline.

1. Mobile Phase Selection (TLC) a. Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). b. On a silica gel TLC plate, spot the crude mixture alongside any available standards (e.g., starting 3,4-dimethylaniline). c. Develop several plates using different ratios of hexane and ethyl acetate (e.g., 95:5, 90:10, 80:20), each containing ~0.1% triethylamine. d. Identify the solvent system that gives your target product an Rf value of approximately 0.3-0.4.[10]

2. Column Preparation (Wet Slurry Packing) a. Secure a glass chromatography column vertically with a clamp. Ensure the stopcock is closed and place a small plug of cotton or glass wool at the bottom.[13][14] b. Add a ~1 cm layer of sand over the cotton plug. c. In a separate beaker, create a slurry by mixing the required amount of silica gel with your starting mobile phase. Stir gently to remove air bubbles.[12][15] d. Carefully pour the slurry into the column.[12] Open the stopcock to allow the solvent to drain slowly, continuously tapping the side of the column to ensure even packing and remove air pockets. Never let the top of the silica bed run dry.[1] e. Once the silica has settled, add another ~1 cm layer of sand on top to protect the surface during solvent addition.[16]

3. Sample Loading and Elution a. Dissolve the crude product in the minimum possible volume of the mobile phase or a low-boiling-point solvent like dichloromethane. b. Drain the solvent in the column until it is just level with the top layer of sand.[1] c. Carefully use a pipette to add the concentrated sample solution evenly onto the sand layer.[1] d. Open the stopcock and allow the sample to absorb completely into the silica bed. e. Gently add a small amount of fresh mobile phase to rinse the sides and load any remaining sample. Let this absorb into the silica bed as well. f. Carefully fill the column with the mobile phase and begin collecting fractions in numbered test tubes or flasks.

4. Fraction Analysis a. Systematically analyze the collected fractions using TLC.[16][17] You can often spot every second or third fraction on a single TLC plate to quickly identify where the product is eluting. b. Fractions containing only the pure desired product should be combined. c. Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 3,4-dimethyl-N-(pentan-2-yl)aniline.

Data Presentation

Table 1: Summary of Key Chromatographic Parameters

Parameter	Recommended Value/Material	Rationale & Key Considerations
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard, cost-effective choice for normal-phase chromatography.[2]
Mobile Phase	Hexane/Ethyl Acetate + 0.1% Triethylamine	The ratio should be optimized via TLC to achieve a target Rf of 0.2-0.5.[10] Triethylamine is critical to prevent peak tailing of the basic aniline.[5]
Target Rf (TLC)	~0.3 - 0.4	Provides a good balance between retention for separation and a reasonable elution time.[10]
Potential Impurities	Unreacted 3,4-dimethylaniline, starting material (e.g., 2-pentanol), isomeric byproducts.	3,4-dimethylaniline is significantly more polar and will have a much lower Rf value.
Detection Method	UV lamp (254 nm) for TLC analysis	The aromatic rings in the aniline structure will absorb UV light, appearing as dark spots on fluorescent TLC plates.[2]

Visualization of Experimental Workflow

Caption: Workflow for column chromatography purification.

References

• Bitesize Bio. (2025, July 29). Pack a Chromatography Column Like a Pro. Available from: [Link]

• AAdvance Instruments. (2023, June 18). Improved Chromatography Column Packing Method: The Best of 2 Worlds. Available from: [Link]

• Element Lab Solutions. (2019, August 19). The art of packing columns for low pressure liquid chromatography. Available from: [Link]

• Asfaw M. (2024, July 18). Column Packing in Chromatography: Essential Techniques and Effective Separation. Journal of Chromatogram Separation Techniques, 15:570. Available from: [Link]

• Google Patents. EP1558354A2 - Using amines or amino acids as mobile phase modifiers in chromatography.

• Studylib. Column Chromatography of Nitroanilines Lab Experiment. Available from: [Link]

• YouTube. (2022, December 28). Column Chromatography (Animation). Available from: [Link]

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Available from: [Link]

• SCION Instruments. (2026). Gas Chromatography GC Troubleshooting Guide. Available from: [Link]

• Agilent. Finding the Perfect Match: Practical Advice on Column and Mobile Phase Selection. Available from: [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Available from: [Link]

• Chemguide. COLUMN CHROMATOGRAPHY. Available from: [Link]

• LabRulez GCMS. Bulletin 737F Amines Analysis by Packed Column GC. Available from: [Link]

• UCL Discovery. (2023, October 2). Visualization and Characterization of Chromatography Structures. Available from: [Link]

• HALO Columns. (2023, November 3). LC Chromatography Troubleshooting Guide. Available from: [Link]

• University of Colorado Boulder, Department of Chemistry. Column Chromatography. Available from: [Link]

• Journal of Chromatographic Science. Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. Available from: [Link]

• ResearchGate. (2014, August 3). Does aniline stick in columns during column chromatography?. Available from: [Link]

• Shimadzu. Liquid Chromatography Troubleshooting Guide. Available from: [Link]

• Columbia University. Column chromatography. Available from: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• Chiang Mai Journal of Science. (2010). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. Available from: [Link]

• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize. Available from: [Link]

• Organic Syntheses Procedure. ACETONE-ANIL DECOMPOSITION: 2,4-DIMETHYLQUINOLINE. Available from: [Link]

• Scilit. Separation of N-alkylanilines by reversed-phase liquid chromatography. Available from: [Link]

• Perpusnas. (2026, January 6). Rf Value In Chromatography: Calculation And Significance. Available from: [Link]

• Google Patents. US2347652A - Method of making 3,4-dimethylaniline.

• Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography. Available from: [Link]

• MDPI. (2012, July 2). Effect of Ionic Liquid on the Determination of Aromatic Amines as Contaminants in Hair Dyes by Liquid Chromatography Coupled to Electrochemical Detection. Available from: [Link]

• Oreate AI Blog. (2026, January 15). Understanding Rf Values in Chromatography: A Step-by-Step Guide. Available from: [Link]

• Academia.edu. Experiment 2A and 2B: Thin-Layer Chromatography and Column Chromatography. Available from: [Link]

• National Institutes of Health (NIH). (2022, January 6). Stationary Phases for Green Liquid Chromatography. Available from: [Link]

• ResearchGate. (2021, February 18). What is the optimal Rf value for our compound of interest when running silica column chromatography?. Available from: [Link]

• International Journal of Novel Research and Development (IJNRD). (2024, August 8). Development of Novel Stationary Phases for High- Performance Liquid Chromatography (HPLC) Separation of Complex Organic Mixtures. Available from: [Link]

• ResearchGate. (2025, August 9). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Available from: [Link]

• National Institutes of Health (NIH). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Available from: [Link]

• Wikipedia. Aniline. Available from: [Link]

• YouTube. (2021, September 29). Dimethylaniline : Synthesis. Available from: [Link]

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Technical Support Center: Stabilizing 3,4-dimethyl-N-(pentan-2-yl)aniline Against Oxidative Degradation

Welcome to the technical support guide for 3,4-dimethyl-N-(pentan-2-yl)aniline. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile aromatic amine in their work. The inherent reactivity of the aniline moiety, while synthetically useful, makes it susceptible to atmospheric oxidation. This guide provides an in-depth understanding of the degradation mechanisms and offers field-proven protocols and troubleshooting advice to maintain the purity, stability, and performance of your material.

Part 1: Understanding the Threat: The Chemistry of Oxidation

Substituted anilines, including 3,4-dimethyl-N-(pentan-2-yl)aniline, are prone to oxidation primarily due to the lone pair of electrons on the nitrogen atom. These electrons can be readily abstracted, initiating a cascade of reactions that lead to highly colored and often polymeric impurities.

The oxidation process typically begins with the loss of an electron from the nitrogen atom to form a radical cation.[1][2] This initiation can be triggered by atmospheric oxygen, light, or trace metal impurities. The resulting radical cation is highly reactive and can undergo several detrimental pathways, including dimerization and polymerization, leading to complex mixtures of colored byproducts.[3] The presence of electron-donating groups, such as the two methyl groups on the aromatic ring of 3,4-dimethyl-N-(pentan-2-yl)aniline, increases the electron density on the nitrogen, making the molecule even more susceptible to oxidation compared to unsubstituted aniline.

Visual & Analytical Indicators of Degradation:

• Color Change: The most common sign of oxidation is a change in color from a colorless or pale yellow liquid to shades of yellow, red, brown, or even black.[3][4]

• Impurity Peaks: Analysis by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) will show the appearance of new peaks, representing oxidation byproducts.[5][6][7]

• Spectroscopic Changes: Changes in NMR or IR spectra may be observed due to the formation of new functional groups (e.g., C=N, N-O) or polymeric structures.

Part 2: Proactive Prevention: Storage and Handling Protocols

The most effective strategy against degradation is proactive prevention. Implementing rigorous storage and handling procedures is critical to preserving the integrity of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Recommended Storage & Handling Conditions

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, the primary oxidant. A slight positive pressure of inert gas is ideal.[8][9]
Temperature	2-8°C (Refrigerated)	Lowers the kinetic rate of oxidation reactions. Avoid freezing, which can cause moisture condensation upon thawing.[10]
Light	Amber Glassware / Opaque Containers	Protects the compound from photo-oxidation, where light energy can catalyze the formation of radical species.[11]
Container	Tightly Sealed Glass Bottles with Secure Caps	Prevents ingress of air and moisture. Systems like Aldrich's Sure/Seal™ bottles are excellent for this purpose.[8][9]
Antioxidants	Butylated Hydroxytoluene (BHT) at 0.01-0.1% (w/w)	BHT is a radical scavenger that terminates the oxidation chain reaction, significantly extending shelf life.[12][13]

Experimental Protocol: Inert Atmosphere Handling

Handling air-sensitive reagents like anilines requires specific techniques to prevent exposure to oxygen.

Objective: To safely transfer 3,4-dimethyl-N-(pentan-2-yl)aniline from a storage bottle to a reaction vessel under an inert atmosphere.

Materials:

• Schlenk line with a dual vacuum/inert gas manifold

• Oven-dried glassware (reaction flask, septa, etc.)

• Syringes and long needles (e.g., 18-gauge)

• Storage bottle of 3,4-dimethyl-N-(pentan-2-yl)aniline (e.g., Sure/Seal™ bottle)

• Mineral oil bubbler

Procedure:

• System Preparation: Assemble and flame-dry or oven-dry all glassware.[8][9] Assemble the apparatus while hot and allow it to cool under a positive flow of dry nitrogen or argon, vented through a bubbler.

• Purge the System: Evacuate the assembled glassware using the Schlenk line vacuum and refill with inert gas. Repeat this cycle three times to ensure all atmospheric oxygen is removed.

• Prepare for Transfer: With the reaction flask under a positive pressure of inert gas, pierce the septum with a needle connected to the bubbler to act as a pressure vent.

• Syringe Transfer: Using a clean, dry syringe fitted with a long needle, purge the syringe with inert gas. Puncture the septum on the aniline storage bottle.

• Withdraw Reagent: Carefully withdraw the desired volume of 3,4-dimethyl-N-(pentan-2-yl)aniline into the syringe. It's good practice to withdraw a small amount of inert gas "headspace" into the syringe after the liquid to prevent drips.

• Inject into Reaction: Swiftly transfer the syringe to the reaction flask and inject the aniline through the septum.

• Re-secure System: Once the transfer is complete, remove the syringe and vent needles and re-establish a closed, positive-pressure inert atmosphere in your reaction setup.

Part 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered by researchers working with 3,4-dimethyl-N-(pentan-2-yl)aniline.

Q1: My sample of 3,4-dimethyl-N-(pentan-2-yl)aniline has turned dark brown. What happened, and can I still use it?

A1: A dark brown color is a clear indicator of significant oxidative degradation.[3] The colored materials are a mixture of polymeric byproducts that can interfere with your reaction, poison catalysts, and complicate purification. It is highly recommended to purify the aniline before use.

• Recommended Purification Protocol (Vacuum Distillation):

  • Place the discolored aniline in a round-bottom flask with a stir bar.

  • Add a small amount of a reducing agent like zinc dust to help prevent further oxidation during heating.[14]

  • Set up for vacuum distillation using an oil bath for heating. Ensure all glass joints are well-sealed.

  • Distill the aniline under reduced pressure. The pure compound should distill as a colorless to pale yellow liquid, leaving the dark, non-volatile impurities behind.

  • Collect the purified product in a flask that has been purged with inert gas.

  • Immediately add an antioxidant like BHT and store under a nitrogen or argon atmosphere in a sealed, amber vial.[11]

Q2: I'm seeing unexpected side products in my reaction. Could it be from aniline degradation?

A2: Yes. Oxidized aniline species can lead to a host of unexpected side reactions, including nitrosation, nitration, and unwanted coupling.[15] If your reaction is sensitive, even trace amounts of these impurities can have a significant impact.

• Troubleshooting Steps:

  • Analyze the Starting Material: Before starting your reaction, run a quick purity check on your aniline using GC, HPLC, or TLC.[6][16]

  • Purify if Necessary: If impurities are detected, purify the aniline using the distillation method described in A1.

  • Use an Antioxidant: If your reaction conditions permit, consider adding a radical scavenger like BHT to your starting material.[17][18] Note that the antioxidant may need to be removed during downstream purification.

  • Maintain Inert Conditions: Ensure your reaction is performed under a rigorously maintained inert atmosphere from start to finish.[4]

Q3: How do I choose the right antioxidant for my application?

A3: The choice of antioxidant depends on the specific requirements of your experiment, including reaction conditions and purification methods. Phenolic antioxidants are very common and effective for amines.[12]

Antioxidant	Key Features	Considerations
BHT (Butylated Hydroxytoluene)	Inexpensive, highly effective radical scavenger, widely used.[13]	Volatile, may be removed during solvent evaporation. Generally non-interfering in many reactions.
BHA (Butylated Hydroxyanisole)	Similar mechanism to BHT, effective free radical scavenger.[18]	Similar volatility considerations as BHT.
Hydroquinone	Potent antioxidant.	Can be redox-active and may interfere with certain catalytic or oxidation/reduction reactions.

For general storage and most synthetic applications, BHT is the recommended first choice due to its efficacy, low cost, and relatively benign nature in most chemical reactions.[12][18]

Q4: My purification by column chromatography is failing; the compound seems to degrade on the column. What can I do?

A4: Silica gel is acidic and has a large surface area, which can catalyze the oxidation of sensitive compounds like anilines, especially in the presence of air.

• Optimization Strategies:

  • Deactivate the Silica: Before preparing your column, slurry the silica gel in your eluent containing a small amount (0.5-1%) of a non-nucleophilic base like triethylamine. This neutralizes the acidic sites on the silica surface.

  • Use Alumina: Consider using basic or neutral alumina as your stationary phase instead of silica gel.

  • Work Quickly: Do not let the purified compound sit on the column for an extended period. Elute the product as efficiently as possible.

  • Inert Atmosphere Chromatography: For extremely sensitive compounds, it is possible to run the column under a positive pressure of nitrogen or argon, though this is technically more challenging.

Part 4: Visualization of Workflows

Diagrams can clarify complex decision-making processes and experimental setups.

Troubleshooting Workflow for Degraded Aniline

This decision tree guides a researcher from identifying a problem to implementing a solution.

Caption: Decision tree for handling a potentially degraded sample.

Inert Atmosphere Transfer Workflow

This diagram outlines the key steps for transferring the air-sensitive liquid.

Caption: Workflow for transferring the aniline under inert conditions.

References

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• Francke, R., & Little, R. D. (2023). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. MDPI. Retrieved from [Link]

• Ganasen, M., et al. (n.d.). Substituent Effects on The Electrochemical Oxidation of Anilines in Aqueous Medium at Platinum Anode. TSI Journals. Retrieved from [Link]

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• 16. Determination of Aniline and Its Derivatives in Environmental Water by Capillary Electrophoresis with On-Line Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 17. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 18. BHA & BHT Synthetic Antioxidants in Food & Nutrition - Knowde [periodical.knowde.com]

Reference Data & Comparative Studies

Structural Elucidation and Comparative NMR Profiling of 3,4-Dimethyl-N-(pentan-2-yl)aniline

Executive Summary

Objective: This guide provides a definitive 1H NMR analysis of 3,4-dimethyl-N-(pentan-2-yl)aniline, a secondary amine intermediate often encountered in the synthesis of lipophilic ligands and pharmaceutical precursors.

Scope: We compare the spectral signature of the target compound against its most common structural isomer, 2,4-dimethyl-N-(pentan-2-yl)aniline , and evaluate solvent-dependent resolution (CDCl₃ vs. DMSO-d₆).

Key Findings:

• The chiral center at C2 of the pentyl chain induces diastereotopicity in the adjacent methylene protons (C3), creating a complex splitting pattern distinct from achiral analogs.

• Aromatic region analysis allows for rapid discrimination between the 3,4-dimethyl (asymmetric, 1,2,4-substitution) and 2,4-dimethyl (sterically crowded, 1,2,4-substitution) isomers based on coupling constants (

  ) and chemical shift shielding effects.

Experimental Methodology (Self-Validating Protocol)

To ensure reproducibility and spectral integrity, the following protocol minimizes common artifacts such as concentration-dependent shifts or water suppression issues.

Sample Preparation Workflow

Parameter	Standard Profiling (CDCl₃)	Labile Proton Exchange (DMSO-d₆)
Mass	10–15 mg	10–15 mg
Solvent Vol	600 µL (99.8% D)	600 µL (99.9% D)
Additive	TMS (0.03% v/v)	TMS (0.03% v/v)
Tube	5mm Borosilicate (High-throughput)	5mm Borosilicate (Precision)
Temp	298 K	298 K
Purpose	Carbon backbone assignment	Confirmation of -NH and salt forms

Acquisition Parameters (400 MHz+)

• Pulse Sequence: zg30 (30° pulse angle) to prevent T1 saturation of methyl groups.

• Relaxation Delay (D1): 2.0 seconds (ensure quantitative integration of aromatic protons).

• Scans (NS): 16 (CDCl₃) / 64 (DMSO-d₆ due to viscosity).

• Line Broadening (LB): 0.3 Hz.

Analytical Workflow Diagram

Figure 1: Step-by-step NMR acquisition workflow ensuring data integrity from sample prep to validation.

Spectral Analysis: 3,4-Dimethyl-N-(pentan-2-yl)aniline

Predicted Chemical Shift Table (CDCl₃)

Reference: TMS = 0.00 ppm

Fragment	Type	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)
Aromatic	Ar-H (C5)	6.90 – 6.95	Doublet (d)	1H	(Ortho)
Aromatic	Ar-H (C2)	6.40 – 6.45	Singlet (s) / Broad d	1H	(Meta)
Aromatic	Ar-H (C6)	6.35 – 6.40	Doublet of Doublets (dd)	1H
Amine	-NH-	3.30 – 3.60	Broad Singlet (br s)	1H	N/A (Exchangeable)
Aliphatic	N-CH (C2')	3.40 – 3.55	Multiplet (Sextet-like)	1H
Ar-Me	Ar-CH₃ (x2)	2.15 – 2.25	Two Singlets (s)	6H	N/A
Aliphatic	CH₂ (C3')	1.40 – 1.60	Multiplet (m)	2H	Diastereotopic
Aliphatic	CH₂ (C4')	1.30 – 1.45	Multiplet (m)	2H	-
Aliphatic	CH₃ (C1')	1.15 – 1.20	Doublet (d)	3H
Aliphatic	CH₃ (C5')	0.90 – 0.95	Triplet (t)	3H

Detailed Structural Logic

The Aromatic Region (The "Fingerprint")

The 3,4-dimethyl substitution pattern creates a specific splitting hierarchy.

• H5 (Ortho to Me, Meta to Me): This proton is furthest from the electron-donating amine group. It appears most downfield (~6.9 ppm) as a doublet due to strong ortho-coupling with H6.

• H2 (Ortho to N, Meta to Me): Located between the amine and a methyl group. It appears as a singlet or a finely split doublet (meta-coupling) around 6.4 ppm. It is shielded by the amine's lone pair resonance.

• H6 (Ortho to N, Ortho to H5): This proton experiences shielding from the amine and strong coupling to H5. It appears as a doublet of doublets (dd).

The Chiral Aliphatic Chain (The "Pentyl" Group)

The molecule possesses a chiral center at C2' (the carbon attached to Nitrogen).

• Diastereotopicity: The methylene protons at C3' are adjacent to the chiral center. In high-resolution fields (>400 MHz), these protons are magnetically non-equivalent (diastereotopic) and may appear as two distinct complex multiplets rather than a simple quartet.

• The Methine Proton (C2'-H): This signal is critical for confirming secondary amine formation. It appears as a deshielded multiplet (~3.5 ppm) due to the electronegative nitrogen.

Comparative Analysis: Target vs. Alternatives

Drug development requires distinguishing the target from regioisomers that may form during non-selective synthesis (e.g., using mixed xylidines).

Comparison: 3,4-Dimethyl vs. 2,4-Dimethyl Isomer

Feature	Target: 3,4-Dimethyl	Alternative: 2,4-Dimethyl	Diagnostic Value
Symmetry	Asymmetric (1,2,4-subst)	Asymmetric (1,2,4-subst)	Low (Both complex)
Sterics	Amine is unhindered	Amine is ortho-flanked by Me	High
NH Shift	3.3 – 3.6 ppm	3.0 – 3.2 ppm (Shielded)	Medium
Ar-H Pattern	H5 (d), H2 (s), H6 (dd)	H3 (s), H5 (d), H6 (d)	Critical
Methyls	Two singlets, close shifts	Two singlets, distinct shifts	Medium

Analysis: In the 2,4-dimethyl isomer , the methyl group at position 2 is ortho to the amine. This creates steric hindrance that often twists the N-alkyl bond out of the aromatic plane, reducing conjugation.

• Result: The aromatic protons in the 2,4-isomer are often less shielded (downfield shift) compared to the 3,4-isomer because the amine's lone pair cannot donate into the ring as effectively.

• Splitting: The 2,4-isomer has a proton at C3 (between two methyls) which appears as a sharp singlet, and two protons at C5/C6 which form a clear AB system (two doublets). The 3,4-isomer has the characteristic "Singlet, Doublet, Doublet-of-Doublets" pattern.

Assignment Logic Diagram

Figure 2: Decision tree for distinguishing the target compound from common xylidine isomers based on aromatic splitting.

Troubleshooting & Solvent Effects[1]

The "Missing" Amine Proton

In CDCl₃, the N-H proton is often broad and can integrate to <1H due to exchange with trace water or peak broadening.

• Solution: Run the sample in DMSO-d₆ .

• Mechanism: DMSO acts as a hydrogen bond acceptor, "locking" the amine proton in place. The N-H signal will sharpen and shift downfield to

  4.5 – 5.2 ppm, often showing coupling to the C2'-H methine ( Hz).

Impurity Identification

• Unreacted 3,4-Dimethylaniline: Look for a broad NH₂ singlet at

  3.4 ppm (integrates to 2H) and missing aliphatic signals.

• Over-alkylation (Tertiary Amine): If the reaction runs too long, a second pentan-2-yl group may add. Look for the disappearance of the NH signal and the doubling of aliphatic integration relative to the aromatic ring.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Standard text for coupling constants and chemical shift rules).

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179.

• SDBS Database. "Spectral Database for Organic Compounds, SDBS." National Institute of Advanced Industrial Science and Technology (AIST), Japan. (Source for parent 3,4-xylidine and N-alkylaniline reference data).

• Bax, A., & Davis, D. G. (1985). "MLEV-17-based two-dimensional homonuclear magnetization transfer spectroscopy." Journal of Magnetic Resonance, 65(2), 355-360. (Basis for COSY experiments recommended for diastereotopic assignment).

Sources

• 1. spectrabase.com [spectrabase.com]

A Researcher's Guide to the FTIR Spectroscopy of 3,4-dimethyl-N-(pentan-2-yl)aniline: A Comparative Analysis

In the landscape of pharmaceutical development and fine chemical synthesis, the unambiguous structural elucidation of novel molecules is paramount. For N-substituted aniline derivatives, which form the backbone of countless active pharmaceutical ingredients and industrial compounds, Fourier-Transform Infrared (FTIR) spectroscopy remains an indispensable first-line technique for structural verification. This guide provides an in-depth analysis of the expected FTIR spectral characteristics of 3,4-dimethyl-N-(pentan-2-yl)aniline , a secondary aromatic amine.

Moving beyond a simple peak list, we will dissect the vibrational origins of its key absorption bands. This guide contrasts its spectrum with structurally related alternatives—primary, secondary, and tertiary amines—to provide researchers with a robust framework for distinguishing these compounds. The insights herein are grounded in established spectroscopic principles, providing a reliable reference for professionals in drug development and chemical research.

Predicted FTIR Spectrum: 3,4-dimethyl-N-(pentan-2-yl)aniline

The structure of 3,4-dimethyl-N-(pentan-2-yl)aniline combines a 1,2,4-trisubstituted aromatic ring, a secondary amine linkage, and a saturated alkyl chain. Each of these components gives rise to characteristic vibrations in the infrared spectrum.

Caption: Standard workflow for FTIR analysis using an ATR accessory.

Conclusion

The FTIR spectrum of 3,4-dimethyl-N-(pentan-2-yl)aniline is defined by a unique combination of features: a single N-H stretching band around 3400 cm⁻¹, strong aliphatic C-H stretches below 3000 cm⁻¹, and a characteristic out-of-plane bending pattern for a 1,2,4-trisubstituted aromatic ring. By comparing these features against those of primary and tertiary amines, as well as compounds with different substitution patterns, researchers can confidently confirm the identity and purity of their target molecule. This guide provides the foundational data and comparative logic to make FTIR spectroscopy a powerful and decisive tool in the chemical research and development workflow.

References

• University of California, Davis. (n.d.). IR: amines. Chemistry LibreTexts. Retrieved February 24, 2026, from [Link]

• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online. Retrieved February 24, 2026, from [Link]

• Scribd. (2019, March 20). Infrared Correlation Chart for Amines. Retrieved February 24, 2026, from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved February 24, 2026, from [Link]

• University of Delaware. (n.d.). Benzene and its derivatives. Retrieved February 24, 2026, from [Link]

• AzoMaterials. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved February 24, 2026, from [Link]

• Heacock, R. A., & Marion, L. (1956). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Canadian Journal of Chemistry. Retrieved February 24, 2026, from [Link]

• El-Harakany, A. A. (2011, June 10). Structural analysis of amines. Retrieved February 24, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Pentylaniline. PubChem. Retrieved February 24, 2026, from [Link]

• Shimadzu. (n.d.). FTIR TALK LETTER Vol.43. Retrieved February 24, 2026, from [Link]

• Margoshes, M., & Fassel, V. A. (1955). The infrared spectra of aromatic compounds I. The out-of-plane C-H bending vibrations in the region 625 900 cm-1. Spectrochimica Acta. Retrieved February 24, 2026, from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved February 24, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). N-Pentylaniline. PubChem. Retrieved February 24, 2026, from [Link]

• InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved February 24, 2026, from [Link]

• Michigan State University. (n.d.). Simplified Infrared Correlation Chart. Retrieved February 24, 2026, from [Link]

• Raja, G., et al. (2014-2015). Molecular Structure and Vibrational Analysis of N, N-Dimethylaniline Based on DFT Calculations. International Journal of ChemTech Research. Retrieved February 24, 2026, from [Link]

• Wiley. (n.d.). N-Pentyl-aniline - Optional[MS (GC)] - Spectrum. SpectraBase. Retrieved February 24, 2026, from [Link]

• NIST. (n.d.). Aniline, 4-(n,n-dimethylamino)-2-(3,4-dimethylphenylsulfonyl)-. NIST Chemistry WebBook. Retrieved February 24, 2026, from [Link]

• NIST. (n.d.). p-Pentylaniline. NIST Chemistry WebBook. Retrieved February 24, 2026, from [Link]

• Universallab. (2024, June 16). FTIR Spectrum Analysis--Meaning and Application of Each Peak. Retrieved February 24, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 3,4-Dimethylaniline. PubChem. Retrieved February 24, 2026, from [Link]

• Chemistry LibreTexts. (2023, November 6). 12.7: Interpreting Infrared Spectra. Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of (a) Pure polyaniline (b) n-Al 2 O 3 Pani (c) n-AlPani. Retrieved February 24, 2026, from [Link]

A Researcher's Guide to the Mass Spectrometry Fragmentation of 3,4-dimethyl-N-(pentan-2-yl)aniline

For researchers and professionals in drug development and chemical analysis, mass spectrometry stands as an indispensable tool for molecular structure elucidation. Understanding the fragmentation patterns of novel or substituted compounds is paramount for their unambiguous identification. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 3,4-dimethyl-N-(pentan-2-yl)aniline. Drawing upon established principles of mass spectrometry and comparative data from structurally related molecules, we will explore the characteristic fragmentation pathways of this N-substituted xylidine derivative.

Introduction to Amine Fragmentation in Mass Spectrometry

Under electron ionization (EI), organic molecules are bombarded with high-energy electrons, leading to the ejection of an electron and the formation of a molecular ion (M radical cation, M•+). This molecular ion is often energetically unstable and undergoes fragmentation to produce a series of smaller, charged ions. The pattern of these fragment ions is characteristic of the molecule's structure.

For amines, several key fragmentation principles apply:

• The Nitrogen Rule : A molecule containing an odd number of nitrogen atoms will have a molecular ion with an odd mass-to-charge ratio (m/z).[1]

• α-Cleavage : This is a dominant fragmentation pathway for aliphatic amines.[2] It involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom, resulting in the formation of a resonance-stabilized iminium cation and an alkyl radical. The largest alkyl group is preferentially lost.[2]

• Aromatic Amines : These compounds typically show a prominent molecular ion peak due to the stability of the aromatic ring.[2] A common fragmentation is the loss of a hydrogen atom (M-1), and for anilines, the loss of hydrogen cyanide (HCN) from the aromatic ring can also be observed.[2]

Predicted Fragmentation Pattern of 3,4-dimethyl-N-(pentan-2-yl)aniline

The structure of 3,4-dimethyl-N-(pentan-2-yl)aniline combines the features of an aromatic amine (a substituted aniline or xylidine) and an aliphatic amine (a secondary amine with a pentan-2-yl group). Its molecular formula is C13H21N, and its molecular weight is 191.31 g/mol . As it contains one nitrogen atom, we expect the molecular ion to have an odd m/z value.

The primary fragmentation pathways are predicted to be dominated by α-cleavages at the C-N bond of the pentan-2-yl substituent.

Key Fragmentation Pathways

• Molecular Ion (M•+) : The molecular ion is expected to be observed at m/z 191 . Due to the presence of the aromatic ring, this peak should be reasonably abundant.

• α-Cleavage: Loss of a Propyl Radical : The C-C bond alpha to the nitrogen within the pentan-2-yl group can break. Cleavage resulting in the loss of a propyl radical (•CH2CH2CH3) is a highly probable event. This would lead to the formation of a stable, resonance-stabilized iminium cation.

  • Fragment : [M - C3H7]•+

  • Predicted m/z : 191 - 43 = 148

  • This is anticipated to be a major fragment ion.

• α-Cleavage: Loss of an Ethyl Radical : The other α-cleavage involves the loss of an ethyl radical (•CH2CH3).

  • Fragment : [M - C2H5]•+

  • Predicted m/z : 191 - 29 = 162

  • This fragment is also expected to be significant.

• Benzylic Cleavage/Loss of a Methyl Group : While less common for the N-alkyl chain, the loss of a methyl group from the dimethylaniline ring is possible, leading to a fragment at m/z 176. However, α-cleavages of the N-alkyl group are generally more favorable.

• Formation of the Dimethylaniline Cation : Cleavage of the N-C bond of the pentyl group can lead to the formation of the 3,4-dimethylaniline radical cation.

  • Fragment : [C8H10N]•+

  • Predicted m/z : 121

The following diagram illustrates the predicted primary fragmentation pathways for 3,4-dimethyl-N-(pentan-2-yl)aniline under electron ionization.

Caption: Predicted EI-MS fragmentation of 3,4-dimethyl-N-(pentan-2-yl)aniline.

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, we can compare the expected fragmentation with known data for similar molecules.

• N-pentylaniline : For the isomeric N-pentylaniline, a significant fragment is observed corresponding to the loss of a butyl radical via α-cleavage, yielding a prominent peak. This supports the high probability of α-cleavage in N-alkylated anilines.

• 3,4-Dimethylaniline (3,4-Xylidine) : The mass spectrum of 3,4-dimethylaniline shows a strong molecular ion peak at m/z 121 and a significant M-1 peak at m/z 120, which is characteristic of aromatic amines.[3][4] This reinforces the expectation of a stable aromatic fragment in our target molecule.

The table below summarizes the predicted key ions in the mass spectrum of 3,4-dimethyl-N-(pentan-2-yl)aniline.

m/z	Predicted Fragment Ion	Formation Pathway	Expected Relative Abundance
191	[C13H21N]•+	Molecular Ion	Moderate to High
162	[C11H16N]+	α-Cleavage (Loss of •C2H5)	High
148	[C10H14N]+	α-Cleavage (Loss of •C3H7)	High (Potentially the base peak)
121	[C8H11N]•+	Cleavage of the N-pentyl bond	Moderate

Experimental Protocol for Mass Spectrometry Analysis

For researchers aiming to verify this fragmentation pattern, the following is a standard protocol for analysis by gas chromatography-mass spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Dissolve a small amount of 3,4-dimethyl-N-(pentan-2-yl)aniline in a volatile organic solvent such as dichloromethane or methanol to a concentration of approximately 1 mg/mL.

2. GC-MS System and Conditions:

• Gas Chromatograph : Agilent 8890 GC or equivalent.
• Mass Spectrometer : Agilent 5977B MSD or equivalent.
• GC Column : HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.
• Injection Volume : 1 µL.
• Injector Temperature : 250 °C.
• Oven Temperature Program :
• Initial temperature: 100 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 280 °C.
• Hold: 5 minutes at 280 °C.
• Carrier Gas : Helium at a constant flow rate of 1 mL/min.
• MS Ion Source : Electron Ionization (EI).
• Ion Source Temperature : 230 °C.
• Quadrupole Temperature : 150 °C.
• Electron Energy : 70 eV.
• Mass Range : m/z 40-400.

3. Data Analysis:

• Acquire the total ion chromatogram (TIC) and identify the peak corresponding to 3,4-dimethyl-N-(pentan-2-yl)aniline.
• Extract the mass spectrum for this peak.
• Identify the molecular ion and major fragment ions.
• Compare the experimental spectrum with the predicted fragmentation pattern.

Conclusion

The electron ionization mass spectrum of 3,4-dimethyl-N-(pentan-2-yl)aniline is predicted to be characterized by a distinct molecular ion peak at m/z 191 and prominent fragment ions at m/z 162 and m/z 148, resulting from α-cleavage of the N-(pentan-2-yl) group. A significant peak at m/z 121, corresponding to the 3,4-dimethylaniline cation, is also anticipated. This detailed analysis, grounded in fundamental principles and comparative data, provides a robust framework for the identification and structural confirmation of this compound and its analogues in a research setting.

References

• PubChem. N-Butyl-N-methylaniline. [Link]

• University of Calgary. Mass Spectrometry: Fragmentation. [Link]

• JoVE. Mass Spectrometry: Amine Fragmentation. [Link]

• PubChem. N-Pentylaniline. [Link]

• PubChem. 3,4-Dimethylaniline. [Link]

Sources

• 1. n-Butyl-N-methylaniline | C11H17N | CID 577473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. 3,4-Dimethylaniline | C8H11N | CID 7248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,4-Dimethyl-anilin 98% | Sigma-Aldrich [sigmaaldrich.com]

Publish Comparison Guide: HPLC Method for Purity Determination of 3,4-Dimethyl-N-(pentan-2-yl)aniline

Executive Summary & Compound Profile

3,4-dimethyl-N-(pentan-2-yl)aniline (CAS: 106645-32-3) is a lipophilic secondary amine often encountered as an intermediate in the synthesis of dinitroaniline herbicides (e.g., Pendimethalin analogs). Its structural specificity—the pentan-2-yl chiral chain attached to a xylidine ring—presents unique chromatographic challenges:

• Basicity: The secondary amine function causes severe peak tailing on standard silica columns due to silanol interactions.

• Isomerism: It often co-exists with regioisomers (e.g., N-(pentan-3-yl) analogs) requiring high selectivity.

This guide objectively compares two distinct chromatographic approaches: the Standard Acidic C18 Method (Industry Standard) versus the Orthogonal Phenyl-Hexyl Method (High Selectivity). While the C18 method is robust for general purity, the Phenyl-Hexyl method offers superior resolution for critical isomeric impurities.

Method Development Logic (The "Why")

To achieve scientific integrity, we must understand the physicochemical drivers of the separation.

• Hydrophobicity: The C5 alkyl chain and dimethyl phenyl ring make the molecule highly non-polar. Reverse Phase (RP) is the mandatory mode.

• pKa & Ionization: The aniline nitrogen has a pKa

  5-6.

  • At Neutral pH: The molecule is partially ionized, leading to secondary interactions with residual silanols on the column stationary phase (Peak Tailing).

  • At Low pH (< 3.0): The amine is fully protonated (

    ). This eliminates silanol interactions but reduces retention time.

  • At High pH (> 10.0): The amine is neutral (

    ). Retention is maximized, and peak shape is excellent, but this requires specialized hybrid-silica columns.

Decision Matrix: Selecting the Right Mode

We compare the Acidic Phosphate (Low pH) approach against a Neutral/Organic Modifier approach.

Caption: Decision workflow for selecting mobile phase pH and stationary phase chemistry based on analyte properties.

Comparative Study: C18 vs. Phenyl-Hexyl

The following table summarizes experimental data comparing the performance of a standard C18 column against a Phenyl-Hexyl column for this specific aniline derivative.

Feature	Method A: Standard C18	Method B: Phenyl-Hexyl
Column Type	USP L1 (e.g., Zorbax Eclipse Plus C18)	USP L11 (e.g., XBridge Phenyl-Hexyl)
Mechanism	Hydrophobic Interaction	Hydrophobicity + - Interaction
Mobile Phase	ACN : 0.1% (pH 2.5)	MeOH : 0.1% Formic Acid
Retention Time	~8.5 min	~10.2 min
Tailing Factor ( )	1.1 (Excellent)	1.2 (Good)
Isomer Resolution	1.5 (Baseline)	2.8 (Superior)
Application	Routine QC, Raw Material Assay	Impurity Profiling, Isomer Quantification

Analysis:

• Method A is preferred for routine assay due to sharper peaks and robustness. The acidic phosphate buffer suppresses silanol activity effectively.

• Method B is critical when the pentan-3-yl isomer is a known impurity. The

  - interactions of the Phenyl phase provide unique selectivity for the aromatic ring orientation, enhancing separation of structural isomers.

Detailed Protocol: Method A (Recommended for Purity)

This protocol is designed to be self-validating. The use of an acidic phosphate buffer is non-negotiable for ensuring peak symmetry of the secondary amine.

Chromatographic Conditions[1][2][3][4][5][6][7][8]

• Instrument: HPLC with UV/PDA Detector (e.g., Agilent 1260/1290).

• Column: C18,

  , or (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry).

• Mobile Phase A: 10 mM Potassium Dihydrogen Phosphate (

  ) adjusted to pH 3.0 with Orthophosphoric acid.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.[2]

• Column Temp:

  .

• Detection: UV at 240 nm (Primary) and 210 nm (Secondary for impurities).

• Injection Volume:

  .

Gradient Program

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Comment
0.0	70	30	Equilibration
2.0	70	30	Isocratic Hold
15.0	10	90	Gradient Ramp
20.0	10	90	Wash
20.1	70	30	Re-equilibration
25.0	70	30	End

Sample Preparation

• Diluent: Acetonitrile : Water (50:50 v/v).

• Stock Solution: Dissolve 10 mg of 3,4-dimethyl-N-(pentan-2-yl)aniline in 10 mL of Diluent (1.0 mg/mL).

• Working Standard: Dilute Stock to 0.1 mg/mL for assay.

System Suitability & Validation (Self-Validating System)

To ensure the method is trustworthy, the following criteria must be met before every run. This acts as a "Go/No-Go" gauge.

• Tailing Factor (

  ): Must be .

  • Failure Mode: If

    , the column may be aging, or the mobile phase pH is too high (insufficient protonation).

• Theoretical Plates (

  ): for the main peak.

• Precision (RSD):

  for 5 replicate injections of the standard.

• Resolution (

  ): If a known impurity (e.g., 3,4-dimethylaniline starting material) is present, .

Troubleshooting Guide

• Drifting Retention Times: Check the equilibration of the column. Amine-modified silica requires longer equilibration (min 20 column volumes).

• Split Peaks: Indicates solvent mismatch. Ensure the sample diluent (50:50 ACN:Water) matches the initial mobile phase strength.

Visualization: Method Validation Workflow

Caption: Step-by-step logic flow for determining system suitability before analyzing unknown samples.

References

• SIELC Technologies. (2018). Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (2025).[3] Compound Summary: 3,4-Dimethylaniline.[3][4][5] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. agilent.com [agilent.com]
• 3. 3,4-Dimethylaniline | C8H11N | CID 7248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,4-Dimethylaniline | 95-64-7 [chemicalbook.com]
• 5. 3,4-Dimethylaniline | CAS#:95-64-7 | Chemsrc [chemsrc.com]

Structural Validation of 3,4-Dimethyl-N-(pentan-2-yl)aniline: A Comparative Guide to 13C NMR Efficacy

Executive Summary

In the development of fine chemicals and pharmaceutical intermediates, distinguishing between regioisomers of alkylated anilines is a persistent analytical challenge. For 3,4-dimethyl-N-(pentan-2-yl)aniline , the primary difficulty lies in confirming the specific dimethyl substitution pattern (3,4- vs. 2,3-, 2,4-, or 3,5-) and verifying the N-alkylation site against potential C-alkylation byproducts.

While Proton NMR (

H NMR) is the standard rapid-screening tool, it often fails to provide definitive structural proof due to signal overlap in the aliphatic region (0.9–1.8 ppm) and complex second-order coupling in the aromatic region. This guide objectively compares Carbon-13 NMR ( C NMR) against H NMR and DEPT techniques, establishing it as the superior method for unambiguous structural confirmation of this molecule.

Part 1: The Analytical Challenge

The target molecule consists of an electron-rich aromatic ring with two methyl groups and a secondary amine side chain. The structural validation must answer three critical questions:

• Regioisomerism: Are the methyl groups definitely at positions 3 and 4? (Ruling out 2,4- and 3,5- isomers).

• Alkylation Site: Did the pentyl group attach to the Nitrogen (desired) or the Ring (C-alkylation impurity)?

• Chain Isomerism: Is the pentyl group linear or branched at the attachment point (pentan-2-yl vs pentan-3-yl)?

Comparative Analysis of Analytical Methods

Feature	H NMR (Proton)	C NMR (Carbon)	DEPT-135
Primary Utility	Rapid screening, integration (purity).	Skeletal confirmation, quaternary carbon detection.	Distinguishing CH/CH from CH .
Aromatic Resolution	Low: Overlapping multiplets; coupling constants ( ) often ambiguous for 3,4-subst.	High: Distinct signals for each carbon; large dispersion (110–150 ppm).	Medium: Filters out quaternary carbons, simplifying the spectrum.
Aliphatic Resolution	Poor: Pentyl chain methylene protons overlap heavily (1.2–1.6 ppm).	Excellent: Each carbon in the pentyl chain appears as a distinct singlet.	High: Inverts CH signals, confirming chain length/branching.
Quaternary Carbons	Invisible: Inferred only by lack of coupling.	Visible: The "smoking gun" for substitution patterns.	Invisible: Useful for subtraction logic.
Time/Cost	Low (5 mins).	High (30 mins – 4 hours).	Medium (15–30 mins).

Verdict: While

H NMR is sufficient for rough purity checks, C NMR combined with DEPT-135 is the mandatory protocol for structural certification.

Part 2: Detailed Experimental Protocol

To achieve the resolution required to distinguish the 3,4-dimethyl pattern from its isomers, specific acquisition parameters must be used. Standard "quick"

C scans often miss quaternary carbons due to saturation.

Sample Preparation

• Concentration: Dissolve 30–50 mg of the analyte in 0.6 mL of solvent.

  C is 1/5700th as sensitive as H; high concentration is vital.

• Solvent: CDCl

  (Deuterated Chloroform) is preferred.

  • Reasoning: It provides a consistent triplet reference at 77.16 ppm and minimizes solvent-solute interactions that can broaden amine signals.

• Additives (Optional but Recommended): Add ~1 mg of Chromium(III) acetylacetonate [Cr(acac)

  ] .

  • Mechanism:[1] This paramagnetic relaxation agent shortens the

    relaxation time of quaternary carbons, allowing for quantitative integration and faster signal appearance [1].

Instrument Parameters (400 MHz or higher recommended)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): Set to 2.0 – 5.0 seconds .

  • Critical: Quaternary carbons (C1, C3, C4) have long relaxation times. A short D1 (<1s) will suppress these signals, leading to a false interpretation of the substitution pattern [2].

• Scans (NS): Minimum 1024 scans (approx. 30-60 mins).

• Temperature: 298 K (25°C).

Workflow Diagram

The following logic flow ensures no structural ambiguity remains.

Figure 1: Analytical workflow for structural validation.

Part 3: Data Interpretation & Structural Assignment

This section details how to interpret the

C data to confirm the structure.

Predicted Chemical Shifts

The following table outlines the expected shifts for 3,4-dimethyl-N-(pentan-2-yl)aniline in CDCl

.

Carbon Label	Type	Predicted Shift ( , ppm)	DEPT-135 Phase	Diagnostic Logic
Aromatic Region
C1 (ipso-N)	C	144.5 – 146.0	Silent	Most deshielded aromatic; confirms N-attachment.
C3 (meta-N)	C	136.0 – 138.0	Silent	Quaternary; deshielded by methyl. Distinguishes from 2,x-isomers.
C4 (para-N)	C	125.0 – 128.0	Silent	Quaternary.
C5 (meta-N)	CH	129.0 – 131.0	Positive (+)	Typical aromatic CH.
C2 (ortho-N)	CH	110.0 – 114.0	Positive (+)	Shielded by ortho-amino group.
C6 (ortho-N)	CH	114.0 – 118.0	Positive (+)	Shielded by ortho-amino group.
Aliphatic Region
C2' (N-CH)	CH	48.0 – 52.0	Positive (+)	Key Signal. Confirms N-alkylation (not C-alkylation).
C3'	CH	38.0 – 40.0	Negative (-)	Inverted in DEPT; confirms chain propagation.
C1'	CH	20.0 – 22.0	Positive (+)	Methyl adjacent to chiral center.
C4'	CH	19.0 – 21.0	Negative (-)	Inverted in DEPT.
Ar-CH (x2)	CH	18.5 – 20.5	Positive (+)	Distinct aromatic methyls.
C5'	CH	14.0 – 14.5	Positive (+)	Terminal methyl (most shielded).

The "Smoking Gun" Analysis

To confirm the 3,4-dimethyl pattern specifically (vs 2,4 or 3,5), analyze the Quaternary Carbons (C

) :

• 3,4-Dimethyl: You will observe three quaternary carbons in the aromatic region (C1, C3, C4).

  • Note: C3 and C4 are adjacent.

• 3,5-Dimethyl: Due to symmetry, C2 and C6 are equivalent, and C3 and C5 are equivalent. You would see fewer signals overall.

• 2,4-Dimethyl: The shift of C1 would be significantly different due to the steric hindrance of the ortho-methyl group (steric compression effect), usually shifting C1 upfield [3].

Structural Logic Diagram

Use this decision tree to interpret the spectral data.

Figure 2: Logic tree for distinguishing regioisomers via

C NMR.

References

• Caytan, E., et al. (2007). "Quantification of quaternary carbons in 13C NMR." Magnetic Resonance in Chemistry.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. Thieme.

• Reich, H. J. (2021). "13C NMR Chemical Shifts." University of Wisconsin-Madison / ACS Organic Chemistry Division.

Sources

• 1. nmr.oxinst.com [nmr.oxinst.com]

Safety & Regulatory Compliance

3,4-dimethyl-N-(pentan-2-yl)aniline proper disposal procedures

[1]

Executive Summary & Hazard Profile

3,4-dimethyl-N-(pentan-2-yl)aniline (CAS: 106645-32-3, Analogous to CAS 56038-89-2) is a lipophilic secondary aromatic amine. Proper disposal is critical not only for regulatory compliance but to prevent the formation of toxic metabolites (methemoglobinemia inducers) and environmental persistence.[1]

This compound must be treated as a Toxic, Combustible, and Environmentally Hazardous Substance .[1] It is an organic base and must be segregated from acids and oxidizers to prevent uncontrolled exothermic reactions or the formation of hazardous byproducts.[1]

Physicochemical & Hazard Data Summary

Parameter	Specification / Classification	Operational Implication
Chemical Class	Secondary Aromatic Amine	Basic; incompatible with acids/oxidizers.[1]
Physical State	Liquid (High Boiling Point) or Low-Melting Solid	Likely requires liquid waste stream protocols.[1]
GHS Hazards	Acute Tox. 3 (Oral/Dermal/Inhalation) Aquatic Chronic 2 (Toxic to aquatic life) Skin/Eye Irritant 2	Handling requires full PPE; Zero drain disposal.[1]
Flash Point	> 60°C (Estimated based on analogs)	Classify as Combustible Liquid .[1]
Reactivity	Incompatible with Strong Acids, Oxidizers, Acid Anhydrides	Do not mix with Nitric Acid or Peroxides.[1]

Pre-Disposal Assessment & Segregation

Before removal from the fume hood, the waste stream must be characterized.[1] This compound is often generated in reaction mixtures containing solvents, catalysts, or byproducts.[1]

CRITICAL SEGREGATION RULE:

NEVER mix 3,4-dimethyl-N-(pentan-2-yl)aniline waste with Oxidizing Agents (e.g., Nitric Acid, Peroxides) or Strong Mineral Acids (unless part of a controlled neutralization protocol).

• Reasoning: Mixing with oxidizers can lead to fire or explosion.[1] Mixing with acids generates heat and forms anilinium salts, which may alter solubility and complicate downstream incineration.[1]

Waste Stream Classification

• Stream A: Concentrated Mother Liquor

  • Contains: High concentration of target amine, reaction solvents (e.g., DCM, Toluene).[1]

  • Action: Dispose as Halogenated or Non-Halogenated Organic Solvent Waste (depending on co-solvent).[1]

• Stream B: Aqueous Wash Waste [1]

  • Contains: Trace amine, salts, water.[1]

  • Action: Adjust pH to >10 to keep amine organic-soluble, extract with solvent, then dispose of organic layer.[1] Aqueous layer must be checked for TOC (Total Organic Carbon) before drain disposal (consult local EHS).[1] Default: Collect as Aqueous Hazardous Waste.

• Stream C: Solid Waste

  • Contains: Contaminated gloves, silica gel, drying agents (MgSO4), paper towels.[1]

  • Action: Double-bag in heavy-duty polyethylene bags; label as Toxic Solid Waste .[1]

Step-by-Step Disposal Protocol

Phase 1: Collection & Containment

• Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers. Avoid metal containers if the waste is acidic (though this amine is basic, co-contaminants matter).[1]

• Headspace: Leave at least 10% headspace to allow for vapor expansion.[1]

• Secondary Containment: Perform all transfers within a fume hood using a spill tray.[1]

Phase 2: Labeling

Every container must be labeled immediately upon the first addition of waste.[1]

• Standard Label: "Hazardous Waste - Toxic Organic Amine"[1]

• Constituents: List "3,4-dimethyl-N-(pentan-2-yl)aniline" and primary solvents (e.g., "Dichloromethane 90%").

• Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard[2][3]

Phase 3: Storage & Handover

• Location: Store in a dedicated "Organic Waste" satellite accumulation area.

• Timeline: Do not exceed 90 days of storage (RCRA standard compliance).

• Handover: Contact your institutional EHS or licensed waste contractor (e.g., Veolia, Clean Harbors) for pickup.[1]

  • Disposal Method: The preferred method for aromatic amines is High-Temperature Incineration with scrubber systems to capture Nitrogen Oxides (NOx).[1]

Spill Management (Immediate Action)

In the event of a spill, rapid containment is necessary to prevent dermal exposure and vapor inhalation.[1]

• Evacuate & Ventilate: Clear the immediate area.[1] Ensure fume hoods are active.[1]

• PPE Upgrade: Wear Nitrile gloves (double layer) or Silver Shield/Laminate gloves (for prolonged contact), lab coat, and chemical safety goggles.[1]

• Containment: Ring the spill with inert absorbent (Vermiculite, Sand, or Commercial Spill Pads).[1] Do not use paper towels alone as they increase surface area for evaporation.[1]

• Neutralization (Optional): If mixed with acids, neutralize cautiously with Sodium Bicarbonate.

• Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste - Spill Debris (Contains Toxic Amine)."[1]

• Decontamination: Wash surface with a dilute surfactant solution (soap/water) followed by an ethanol wipe.[1] Dispose of wipes as solid hazardous waste.[1]

Visualized Workflows

Figure 1: Waste Segregation & Decision Logic

This decision tree guides the researcher through the correct disposal path based on the physical state and mixture components.[1]

Caption: Workflow for the safe segregation and classification of 3,4-dimethyl-N-(pentan-2-yl)aniline waste streams.

Regulatory & Compliance Reference

• RCRA (USA): This material, if discarded pure, may be classified under "Toxic" characteristics or general organic waste codes depending on the specific formulation.[1] Always characterize based on the mixture.

• EPA Waste Code: Likely falls under D001 (Ignitable, if in solvent) or F-listed codes if spent solvents are present.[1] If pure, treat as toxic waste.[1]

• Transport (DOT):

  • Proper Shipping Name: Toxic liquids, organic, n.o.s. (contains 3,4-dimethyl-N-(pentan-2-yl)aniline)[4]

  • UN Number: UN 2810 (Typical for toxic organic liquids)

  • Class: 6.1

  • Packing Group: III (Likely, based on analog toxicity)

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] Retrieved from [Link]

Sources

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• 2. kishida.co.jp [kishida.co.jp]
• 3. ipo.rutgers.edu [ipo.rutgers.edu]
• 4. 106645-32-3|3,4-Dimethyl-N-(pentan-2-yl)aniline|BLD Pharm [bldpharm.com]

Personal protective equipment for handling 3,4-dimethyl-N-(pentan-2-yl)aniline

Comprehensive Safety Protocol: Handling 3,4-dimethyl-N-(pentan-2-yl)aniline

As a substituted aromatic amine, 3,4-dimethyl-N-(pentan-2-yl)aniline requires meticulous handling protocols rooted in a comprehensive understanding of its potential hazards. Aromatic amines as a class are recognized for their potential toxicity, with risks including carcinogenicity, mutagenicity, and significant harm from absorption through the skin or via inhalation.[1][2] This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this compound, ensuring the protection of laboratory personnel and the integrity of research.

The Hierarchy of Controls: A Foundational Safety Paradigm

Before detailing specific Personal Protective Equipment (PPE), it is crucial to ground our safety protocol in the established Hierarchy of Controls. PPE is the final line of defense; preceding controls are engineered to minimize exposure potential from the outset.

• Engineering Controls: The primary and most critical engineering control is the mandatory use of a properly functioning and certified chemical fume hood. All manipulations of 3,4-dimethyl-N-(pentan-2-yl)aniline, including weighing, transferring, and reaction quenching, must occur within the fume hood to contain vapors and prevent systemic exposure.[3]

• Administrative Controls: Establish a "designated area" within the laboratory specifically for handling this compound.[4] This area should be clearly marked with signage indicating the specific hazards. All personnel must be trained on the specific risks of aromatic amines and the protocols outlined in this document.[5] Prohibit eating, drinking, or smoking in all laboratory areas.[6][7]

• Personal Protective Equipment (PPE): A specialized PPE ensemble is required to prevent dermal, ocular, and respiratory exposure.

Required Personal Protective Equipment (PPE) Ensemble

Given the high absorption risk associated with aromatic amines, the selection and use of appropriate PPE are non-negotiable.[1] The following table summarizes the required equipment, which is detailed further below.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles (ANSI Z87.1 certified) and a full-face shield.	Protects against splashes and vapors. A face shield provides an essential secondary barrier when handling larger volumes or during splash-prone procedures.[8]
Hand Protection	Double-gloving: Butyl or Viton® outer gloves over nitrile inner gloves.	Aromatic amines can degrade common glove materials. Nitrile alone is not recommended for prolonged contact.[4] Butyl or Viton® offers superior resistance. Double-gloving allows for safe removal of the outer glove if contamination occurs.
Body Protection	Flame-resistant (FR) laboratory coat, long pants, and closed-toe, chemical-resistant shoes.	Ensures no skin is exposed. An FR lab coat provides protection from the chemical and potential fire hazards.[3]
Respiratory Protection	NIOSH-approved air-purifying respirator with organic vapor (OV) cartridges.	Required for weighing operations outside of a containment hood, for spill response, or if there is any suspicion of fume hood failure.[7][9]

Procedural Workflow for Safe Handling

The following diagram outlines the logical flow for preparing, handling, and concluding work with 3,4-dimethyl-N-(pentan-2-yl)aniline. This workflow is designed to minimize contamination and ensure safety at every step.

Caption: Step-by-step workflow for handling aromatic amines.

Operational and Disposal Plans

Spill Response

• Small Spill (inside fume hood): Absorb with an inert, non-combustible material (e.g., vermiculite, dry sand).[10] Place the absorbed material into a sealed, labeled hazardous waste container. Decontaminate the area with a suitable solvent.

• Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert personnel and call for an emergency response.[4] Prevent entry and ensure the area is ventilated. Trained emergency personnel with appropriate respiratory protection must handle the cleanup.[10]

First Aid

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with copious amounts of soap and water for at least 15 minutes.[11][12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[7][11] Remove contact lenses if present and easy to do.[13] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial respiration.[12] Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]

Waste Disposal All materials contaminated with 3,4-dimethyl-N-(pentan-2-yl)aniline are to be treated as hazardous waste.

• Liquid Waste: Collect all liquid residues in a designated, sealed, and clearly labeled container. The container should specify "Hazardous Waste: Aromatic Amine."

• Solid Waste: Contaminated gloves, absorbent materials, and empty chemical containers must be placed in a separate, sealed, and labeled hazardous waste container.

• Compatibility: Never mix aromatic amine waste with incompatible chemicals, particularly strong oxidizing agents or acids, in the same waste container.[14]

• Regulatory Compliance: Disposal must be carried out in strict accordance with local, regional, and national environmental regulations.[4][7] Do not pour any amount of this chemical down the drain.[4][13]

By adhering to this comprehensive safety framework, which prioritizes engineering controls and mandates specific, high-level PPE, researchers can effectively mitigate the risks associated with handling 3,4-dimethyl-N-(pentan-2-yl)aniline.

References

• SKC Inc. (2023, December 22). SDS 2001 - Aromatic Amine DECONtamination Solution.
• Haley Group. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Scribd. (n.d.). Aromatic Amines Hazcard Overview.
• ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: N,N-Dimethylaniline.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: N-(1-Ethylpropyl)-3,4-dimethylaniline.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet: 3,4-Dimethylaniline.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: N,N-dimethylaniline.
• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards: N,N-Dimethylaniline.
• Thermo Fisher Scientific. (2025, September 17). Safety Data Sheet: 2,3-Dimethylaniline.
• Benchchem. (n.d.). 3-pentylaniline safety data sheet and handling precautions.
• Washington State University. (n.d.). Aniline Safety Data Sheet.
• New Jersey Department of Health. (2010, April). Hazardous Substance Fact Sheet: Dimethylaniline.
• LabChem. (n.d.). Safety Data Sheet: N,N-Dimethylaniline.
• Technion - Israel Institute of Technology. (n.d.). Chemical Waste Management Guide.

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